1-Octanethiol

• CAS: 94805-33-1

Core Science & Biosynthesis

An In-depth Technical Guide to 1-Octanethiol: Chemical and Physical Properties

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Octanethiol, an organosulfur compound with the chemical formula C₈H₁₈S, is a versatile molecule utilized in a range of scientific and industrial applications.[1] Also known as n-octyl mercaptan, it belongs to the thiol class of compounds, which are sulfur analogs of alcohols.[2] Its utility stems from the reactivity of the thiol (-SH) group, which can form strong bonds with noble metal surfaces, making it a key component in the formation of self-assembled monolayers (SAMs), particularly on gold.[3][4] This property has led to its widespread use in nanotechnology, sensor development, and as a surface modification agent in drug delivery systems.[3] This technical guide provides a comprehensive overview of the core chemical and physical properties of 1-Octanethiol, along with insights into its synthesis and experimental characterization.

Chemical and Physical Properties

The fundamental properties of 1-Octanethiol are summarized in the tables below, providing a consolidated resource for researchers. These properties are critical for its handling, application, and in the design of experimental procedures.

General and Molecular Properties

Property	Value	Source(s)
IUPAC Name	Octane-1-thiol	[1]
Synonyms	1-Mercaptooctane, n-Octyl mercaptan, Octylthiol	[5][6][7]
CAS Number	111-88-6	[6]
Chemical Formula	C₈H₁₈S	[1]
Molecular Weight	146.29 g/mol	[8][9]
Appearance	Clear, colorless liquid	[1][10]
Odor	Mild, characteristic odor	[1][5]

Physicochemical Properties

Property	Value	Conditions	Source(s)
Density	0.843 g/mL	at 25 °C	[11][12]
Boiling Point	197-200 °C	at 760 mmHg	[12][13][14]
Melting Point	-49 °C	[6][8][14]
Flash Point	68 °C	Closed cup	[8][12]
Solubility in Water	Insoluble (0.004 g/L)	[1][5][8]
Solubility in Organic Solvents	Soluble in ethanol, ether, acetone, and benzene	[11]
Vapor Pressure	0.3 hPa	at 20 °C	[8]
Refractive Index	1.452	at 20 °C/D	[11][12]
LogP (Octanol/Water Partition Coefficient)	4.21 (estimated)	[1][11]

Experimental Protocols for Property Determination

The accurate determination of the physicochemical properties of 1-Octanethiol is essential for its safe handling and application. Standardized methodologies, such as those developed by the Organisation for Economic Co-operation and Development (OECD) and ASTM International, are employed to ensure data reliability and comparability.[1][12][15]

Boiling Point: The boiling point is typically determined following OECD Test Guideline 103. This method involves distilling the substance and measuring the temperature at which the liquid and vapor phases are in equilibrium at a given pressure. For a substance like 1-Octanethiol, the distillation method is suitable. The temperature is measured with a calibrated thermometer or thermocouple, and the pressure is recorded.

Melting Point: The melting point can be determined using OECD Test Guideline 102. The capillary method is commonly used, where a small amount of the solidified substance is heated in a capillary tube, and the temperature range over which it melts is observed.

Density: The density of a liquid can be measured using a pycnometer, hydrometer, or an oscillating densitometer, as outlined in OECD Test Guideline 109. These methods involve determining the mass of a known volume of the liquid at a specific temperature.

Flash Point: The flash point is a critical safety parameter, and for combustible liquids like 1-Octanethiol, it is often determined using a closed-cup method such as the Pensky-Martens closed-cup tester, following ASTM D93.[5][12][16] In this method, the liquid is heated in a closed cup at a controlled rate. An ignition source is periodically introduced into the vapor space above the liquid, and the flash point is the lowest temperature at which the vapors ignite.[5]

Solubility: Water solubility is determined according to OECD Test Guideline 105. For a sparingly soluble substance like 1-Octanethiol, the flask method is appropriate. This involves stirring the substance in water for a prolonged period to achieve saturation, followed by centrifugation and analysis of the concentration in the aqueous phase.

Vapor Pressure: The vapor pressure can be determined using methods described in OECD Test Guideline 104. For a substance with a vapor pressure in the range of 1-Octanethiol, the vapor pressure balance or effusion methods are suitable.

Synthesis of 1-Octanethiol

1-Octanethiol is commonly synthesized via the nucleophilic substitution of a haloalkane with a sulfur nucleophile. A prevalent laboratory and industrial method involves the reaction of 1-bromooctane (B94149) with sodium hydrosulfide.[11] Another method utilizes thiourea (B124793) as the sulfur source, which reacts with the alkyl halide to form an isothiouronium salt, followed by hydrolysis to yield the thiol.[11]

A simplified reaction pathway for the synthesis of 1-Octanethiol.

Application in Nanoparticle Functionalization

A significant application of 1-Octanethiol is in the functionalization of gold nanoparticles (AuNPs).[3] The thiol group has a strong affinity for gold and forms a self-assembled monolayer on the nanoparticle surface. This process is crucial for stabilizing the nanoparticles and for imparting desired surface properties. The following diagram illustrates a typical workflow for the functionalization of citrate-stabilized AuNPs with 1-Octanethiol.

References

• 1. oecd.org [oecd.org]
• 2. Thiol: Structure, Properties & Uses Explained Simply [vedantu.com]
• 3. pentyllabs.com [pentyllabs.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. delltech.com [delltech.com]
• 6. 1-Octanethiol - Wikipedia [en.wikipedia.org]
• 7. 1-Octanethiol | C8H18S | CID 8144 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Thiol - Wikipedia [en.wikipedia.org]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. OECD Guidelines for the Testing of Chemicals / Section 1: Physical-Chemical ... - OECD - Google Books [books.google.com.sg]
• 11. search.library.brandeis.edu [search.library.brandeis.edu]
• 12. store.astm.org [store.astm.org]
• 13. benchchem.com [benchchem.com]
• 14. issstindian.org [issstindian.org]
• 15. OECD Guidelines for the Testing of Chemicals - Wikipedia [en.wikipedia.org]
• 16. pentyllabs.com [pentyllabs.com]

An In-depth Technical Guide to the Synthesis and Purification of 1-Octanethiol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core methodologies for the synthesis and purification of 1-octanethiol, a crucial reagent and intermediate in various chemical and pharmaceutical applications. This document details established synthetic routes, including reaction mechanisms, and provides robust purification protocols. Quantitative data is summarized for comparative analysis, and key experimental workflows are visualized to facilitate understanding and implementation in a laboratory setting.

Synthesis of 1-Octanethiol

1-Octanethiol can be synthesized through several effective methods. The choice of method often depends on the availability of starting materials, desired scale, and safety considerations. The most common and reliable laboratory-scale syntheses are detailed below.

From 1-Bromooctane and Sodium Hydrosulfide (B80085)

This method involves a nucleophilic substitution reaction (SN2) where the hydrosulfide anion displaces the bromide ion from 1-bromooctane. The use of a phase-transfer catalyst can significantly improve the reaction rate and yield by facilitating the transfer of the hydrosulfide anion from the aqueous phase to the organic phase.[1][2][3][4][5]

Reaction Pathway:

References

• 1. dalalinstitute.com [dalalinstitute.com]
• 2. Phase-transfer catalyst - Wikipedia [en.wikipedia.org]
• 3. crdeepjournal.org [crdeepjournal.org]
• 4. fzgxjckxxb.com [fzgxjckxxb.com]
• 5. Phase transfer catalysis (PTC) - operachem [operachem.com]

The Formation of 1-Octanethiol Self-Assembled Monolayers: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Self-assembled monolayers (SAMs) of 1-octanethiol (B94742) on noble metal surfaces, particularly gold, represent a cornerstone of nanotechnology and surface science. Their ability to form highly ordered, crystalline-like structures provides a versatile platform for tailoring surface properties with molecular precision. This technical guide delves into the core mechanism of 1-octanethiol SAM formation, offering a detailed overview of the process, quantitative data, and experimental protocols crucial for researchers in various fields, including drug development where surface functionalization is paramount.

The Core Mechanism: From Disordered Adsorption to an Ordered Monolayer

The formation of a 1-octanethiol SAM on a gold (Au(111)) surface is a spontaneous process driven by the strong affinity of sulfur for gold and stabilized by van der Waals interactions between the alkyl chains. The process can be broadly categorized into three key stages:

• Initial Physisorption and "Lying-Down" Phase: Initially, 1-octanethiol molecules from the solution or vapor phase physically adsorb onto the gold surface. In this early stage, the molecules tend to lie parallel to the surface in a disordered or "striped" phase to maximize their contact with the substrate. This initial adsorption is rapid, occurring within seconds to minutes.

• Chemisorption and the Upright Transition: Following physisorption, the sulfur headgroup of the 1-octanethiol molecule forms a strong, semi-covalent bond with the gold surface, a process known as chemisorption. This involves the cleavage of the S-H bond. As surface coverage increases, steric hindrance and intermolecular van der Waals forces between the octyl chains drive a phase transition. The molecules begin to orient themselves more perpendicularly to the surface, adopting a "standing-up" configuration. This transition is crucial for the formation of a densely packed monolayer.

• Ordering and Defect Annihilation: The final stage of SAM formation is a slower process, often taking several hours to a full day, during which the monolayer becomes more ordered and crystalline-like.[1] This ordering process involves the lateral diffusion of thiolates on the surface to minimize defects, such as domain boundaries and vacancies, resulting in a well-ordered monolayer with the alkyl chains tilted at a specific angle (approximately 30° from the surface normal) to maximize van der Waals interactions.[1]

Quantitative Data Summary

The following tables summarize key quantitative data associated with the formation and characterization of 1-octanethiol SAMs on gold.

Table 1: Surface Properties of 1-Octanethiol SAMs on Gold

Parameter	Value	Technique	Reference
Water Contact Angle (Advancing)	96.3° - 108.9°	Contact Angle Goniometry	[2]
Ellipsometric Thickness	~10-12 Å	Ellipsometry	[3]
Molecular Tilt Angle	~30° from surface normal	NEXAFS, IRRAS	[1]

Table 2: Spectroscopic Data for 1-Octanethiol SAMs on Gold

Spectral Region	Peak	Binding Energy (eV)	Notes	Reference
XPS S 2p	S 2p₃/₂	~162.0 - 162.3	Indicates thiolate species bound to gold.[4][5]	[4][5]
XPS S 2p	S 2p₁/₂	~163.2 - 163.5	Spin-orbit splitting component.[5]	[5]
XPS C 1s	C-C/C-H	~284.8 - 285.0	Main peak from the alkyl chain.	[6]
XPS C 1s	C-S	~286.5	Carbon directly bonded to sulfur.	[6]
XPS Au 4f	Au 4f₇/₂	~84.0	Reference for calibration.[7]	[7]

Table 3: Kinetic Parameters for Alkanethiol SAM Formation on Gold

Parameter	Value	Method	Notes	Reference
Adsorption Rate Constant (k_ads)	0.0132 min⁻¹	Time-resolved X-ray absorption	For dodecanethiol on Au nanocrystals, Langmuir kinetics.[8]	[8]
Desorption Rate Constant (k_des)	3.61 x 10⁻⁴ s⁻¹	Piezo-excited cantilever sensor	For 1-hexadecanethiol (B1214605).[9]	[9]
Activation Energy for Desorption	~120 kJ/mol	Temperature Programmed Desorption	For alkanethiols on Au(111).	[10]

Experimental Protocols

Detailed methodologies are crucial for reproducing high-quality SAMs. Below are protocols for substrate preparation and SAM formation via solution and vapor deposition.

Substrate Preparation: Cleaning of Au(111) Surfaces

A pristine gold surface is paramount for the formation of a well-ordered SAM.

Materials:

• Gold-coated substrate (e.g., on mica or silicon)

• Piranha solution (3:1 mixture of concentrated H₂SO₄ and 30% H₂O₂). EXTREME CAUTION: Piranha solution is highly corrosive and explosive when mixed with organic solvents.

• Deionized (DI) water

• Absolute ethanol (B145695)

• High-purity nitrogen gas

Procedure:

• Immerse the gold substrate in freshly prepared piranha solution for 10-15 minutes. This will remove organic contaminants.[11]

• Thoroughly rinse the substrate with copious amounts of DI water.

• Rinse with absolute ethanol.[11]

• Dry the substrate under a gentle stream of high-purity nitrogen gas.[11]

• For atomically flat surfaces, flame annealing of the gold substrate in a hydrogen flame can be performed, followed by cooling in an inert atmosphere.[12]

SAM Formation via Solution Deposition

This is the most common method for preparing alkanethiol SAMs.[13]

Materials:

• Cleaned Au(111) substrate

• 1-octanethiol

• Absolute ethanol (or other suitable solvent)

• A clean glass or polypropylene (B1209903) container with a sealable cap

Procedure:

• Prepare a 1 mM solution of 1-octanethiol in absolute ethanol.[1]

• Place the cleaned and dried gold substrate in the container.

• Immerse the substrate completely in the 1-octanethiol solution.[11]

• To minimize oxidation, the container can be purged with nitrogen before sealing.[11]

• Allow the self-assembly to proceed for 12-24 hours at room temperature to ensure a well-ordered monolayer.[1][11]

• Remove the substrate from the solution and rinse thoroughly with absolute ethanol to remove non-chemisorbed molecules.[11]

• Dry the SAM-coated substrate under a gentle stream of nitrogen gas.[11]

SAM Formation via Vapor Deposition

Vapor deposition is an alternative method that can provide highly ordered SAMs, particularly on complex topographies.[14]

Materials:

• Cleaned Au(111) substrate

• 1-octanethiol

• Vacuum chamber equipped with a sample holder and a crucible for the thiol

Procedure:

• Place the cleaned substrate in the vacuum chamber.

• Place a small amount of 1-octanethiol in the crucible.

• Evacuate the chamber to a base pressure typically below 1 x 10⁻⁶ Torr.[15]

• Heat the crucible gently to increase the vapor pressure of the 1-octanethiol, exposing the substrate to the thiol vapor.

• The deposition time and temperature will depend on the specific system but can range from minutes to hours.

• After deposition, cool the substrate and vent the chamber with an inert gas.

• The substrate is then ready for characterization.

Visualizing the Process: Diagrams

The following diagrams, generated using the DOT language, illustrate the key stages of 1-octanethiol SAM formation and a typical experimental workflow.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. researchgate.net [researchgate.net]
• 3. DSpace [dr.lib.iastate.edu]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Surface Coverage and Structure of Mixed DNA/Alkylthiol Monolayers on Gold: Characterization by XPS, NEXAFS, and Fluorescence Intensity Measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Adsorption kinetic process of thiol ligands on gold nanocrystals - Nanoscale (RSC Publishing) [pubs.rsc.org]
• 9. Monitoring of the self-assembled monolayer of 1-hexadecanethiol on a gold surface at nanomolar concentration using a piezo-excited millimeter-sized cantilever sensor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. apps.dtic.mil [apps.dtic.mil]
• 11. Preparing Self-Assembled Monolayers [sigmaaldrich.com]
• 12. chemrxiv.org [chemrxiv.org]
• 13. if.tugraz.at [if.tugraz.at]
• 14. ossila.com [ossila.com]
• 15. pubs.acs.org [pubs.acs.org]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to 1-Octanethiol (B94742) Adsorption on Gold Surfaces

This technical guide provides a comprehensive overview of the principles, experimental protocols, and key data associated with the self-assembly of 1-octanethiol (C8H17SH) monolayers on gold surfaces. This system is a cornerstone of nanotechnology and surface science, offering a robust method for creating well-defined organic surfaces with tailored chemical and physical properties.

The Core Mechanism of Self-Assembly

The formation of a 1-octanethiol self-assembled monolayer (SAM) on a gold surface is a spontaneous process driven by two primary interactions. The process begins with the chemisorption of the thiol's sulfur headgroup onto the gold substrate, followed by the self-organization of the alkyl chains.

• Chemisorption: The Au-S Bond : The foundational step is the strong, semi-covalent bond formed between the sulfur atom of the thiol and the gold surface atoms.[1] This interaction is energetically favorable, with a bond strength on the order of 45 kcal/mol.[1] The process involves the cleavage of the S-H bond in the thiol, resulting in a gold-thiolate species on the surface.[2][3]

• Van der Waals Interaction : Once anchored to the surface, the hydrophobic octyl chains interact with each other via van der Waals forces. These relatively weak interactions drive the molecules to arrange into a densely packed, ordered, crystalline-like structure. To maximize these interactions, the alkyl chains tilt at an angle of approximately 30 degrees from the surface normal.[1][4]

• Kinetics and Structure : The assembly process is often described by a Langmuir adsorption model, where an initial rapid adsorption is followed by a slower reorganization phase to form a well-ordered monolayer.[5][6] While a simple (√3 × √3)R30° structure is often cited, detailed studies reveal a more complex c(4x2) superlattice for long-chain alkanethiols like 1-octanethiol.[7][8]

Caption: Logical flow of 1-octanethiol self-assembly on gold.

Experimental Protocols

Reproducible formation and characterization of 1-octanethiol SAMs are critical. The following sections detail standard protocols for key experimental procedures.

Preparation of 1-Octanethiol SAM on Gold

This protocol describes the most common method for SAM formation via solution deposition.

• Materials & Equipment :

  • Gold-coated substrate (e.g., gold evaporated on silicon or glass).

  • 1-octanethiol (HS-(CH₂)₇CH₃).

  • Absolute Ethanol (ACS grade or better).

  • Piranha solution (7:3 mixture of concentrated H₂SO₄:H₂O₂) - EXTREME CAUTION IS ADVISED .

  • Deionized (DI) water (18.2 MΩ·cm).

  • Clean glass beakers.

  • Nitrogen gas stream for drying.

• Methodology :

  • Substrate Cleaning : Immerse the gold substrate in Piranha solution for 5-10 minutes to remove organic contaminants. (Alternatively, UV/Ozone cleaning is a safer method).

  • Rinsing : Thoroughly rinse the cleaned substrate with copious amounts of DI water, followed by an ethanol rinse.

  • Drying : Dry the substrate under a gentle stream of high-purity nitrogen gas. The gold surface should be hydrophilic and ready for immediate use.

  • Solution Preparation : Prepare a 1 mM solution of 1-octanethiol in absolute ethanol.

  • Immersion : Immerse the clean, dry gold substrate into the thiol solution. The self-assembly process begins immediately. For a well-ordered monolayer, an immersion time of 18-24 hours is standard.[6]

  • Final Rinse & Dry : After immersion, remove the substrate from the thiol solution, rinse thoroughly with fresh ethanol to remove any non-chemisorbed molecules, and dry again under a nitrogen stream. The surface is now hydrophobic and ready for characterization.

Surface Characterization Protocols

The following are standard techniques to verify the formation and quality of the SAM.

• X-ray Photoelectron Spectroscopy (XPS) :

  • Objective : To confirm the chemical composition and the nature of the sulfur-gold bond.

  • Methodology :

    • Introduce the SAM-coated substrate into the ultra-high vacuum (UHV) chamber of the XPS system.

    • Acquire a wide survey scan to identify all elements present (Au, S, C, and potentially O from atmospheric exposure).

    • Acquire high-resolution spectra for the key regions:

      • Au 4f : The Au 4f₇/₂ peak should be at approximately 84.0 eV, serving as a binding energy reference.[9]

      • S 2p : A doublet peak should be observed. The S 2p₃/₂ component at a binding energy of ~162 eV is characteristic of a thiolate species, confirming the formation of the Au-S bond.[9][10][11] A peak around 163-164 eV would indicate unbound thiol.[9]

      • C 1s : A primary peak around 285.0 eV is expected, corresponding to the hydrocarbon alkyl chain.[9]

• Scanning Tunneling Microscopy (STM) :

  • Objective : To visualize the molecular arrangement and identify the surface structure and defects.

  • Methodology :

    • Mount the SAM-coated sample on the STM stage.

    • Approach the STM tip (typically Pt/Ir or W) to the surface.

    • Operate in constant current mode. Typical imaging parameters for octanethiol SAMs are a sample bias voltage of -1.0 V to -1.5 V and a tunneling current of 50-100 pA.[12][13]

    • Scan the surface to obtain topographic images. These images can reveal the ordered domains of the c(4x2) structure, as well as common defects such as domain boundaries and pits.[8][12]

• Contact Angle Goniometry :

  • Objective : To measure the surface hydrophobicity, providing a macroscopic indication of monolayer quality and order.

  • Methodology :

    • Place the SAM-coated substrate on the goniometer stage.

    • Dispense a small droplet (typically 2-5 µL) of DI water onto the surface.

    • Use the instrument's camera and software to measure the static contact angle between the droplet and the surface.

    • A well-formed, densely packed 1-octanethiol monolayer should exhibit a high degree of hydrophobicity, with a water contact angle typically in the range of 105-110 degrees.[14][15] A lower angle suggests a disordered or incomplete monolayer.

Caption: A typical workflow from substrate cleaning to analysis.

Quantitative Data Summary

The following tables summarize key quantitative data reported in the literature for 1-octanethiol SAMs on gold, providing reference values for researchers.

Table 1: Spectroscopic and Thermodynamic Data

Parameter	Technique	Value	Reference
S 2p₃/₂ Binding Energy	XPS	~162.0 - 162.3 eV	[9][10][16]
Au 4f₇/₂ Binding Energy	XPS	84.0 eV (Reference)	[9]
C 1s Binding Energy	XPS	~285.1 eV	[9]
Desorption Energy	TPD	126 ± 2 kJ/mol	[17]
Au-S Bond Strength	Theory/Exp.	~45 kcal/mol (~188 kJ/mol)	[1]

Table 2: Structural Properties

Parameter	Technique	Value	Reference
Monolayer Thickness	Ellipsometry	~10 - 12 Å	[18][19]
Alkyl Chain Tilt Angle	PM-IRRAS/NEXAFS	~30 - 35° from surface normal	[1][19]
Surface Coverage	Electrochemistry	~4.6 x 10¹⁴ molecules/cm²	[20]
Surface Stress Change	Microcantilever	Compressive, ~ -0.5 N/m	[5]

Table 3: Surface Wettability

Parameter	Technique	Value	Reference
Advancing Water Contact Angle	Goniometry	105° - 110°	[14][15]
Receding Water Contact Angle	Goniometry	~90° - 95°	-

References

• 1. 自组装单层：烷硫醇的优点 [sigmaaldrich.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. DSpace [dr.lib.iastate.edu]
• 5. media.mit.edu [media.mit.edu]
• 6. if.tugraz.at [if.tugraz.at]
• 7. Self-assembled alkanethiol monolayers on gold surfaces: resolving the complex structure at the interface by STM - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]
• 11. Surface Coverage and Structure of Mixed DNA/Alkylthiol Monolayers on Gold: Characterization by XPS, NEXAFS, and Fluorescence Intensity Measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. bard.cm.utexas.edu [bard.cm.utexas.edu]
• 14. AFM forces measured between gold surfaces coated with self-assembled monolayers of 1-hexadecanethiol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. pubs.acs.org [pubs.acs.org]
• 17. pubs.acs.org [pubs.acs.org]
• 18. researchgate.net [researchgate.net]
• 19. surfacesciencelab.com [surfacesciencelab.com]
• 20. mdpi.com [mdpi.com]

A Technical Guide to the Thermal Stability of 1-Octanethiol Self-Assembled Monolayers

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the critical aspects of the thermal stability of 1-octanethiol (B94742) (OTT) self-assembled monolayers (SAMs). Understanding the thermal behavior of these organic thin films is paramount for their application in fields ranging from biosensing and drug delivery to molecular electronics, where operational and storage conditions can significantly impact device performance and reliability. This document provides a comprehensive overview of the degradation mechanisms, experimental methodologies used for their characterization, and key quantitative data on the thermal stability of OTT SAMs on various substrates.

Introduction to 1-Octanethiol SAMs and Their Thermal Stability

1-Octanethiol self-assembled monolayers are highly ordered molecular layers formed by the spontaneous adsorption of 1-octanethiol molecules onto a substrate, most commonly a noble metal like gold or copper. The sulfur headgroup of the thiol forms a strong bond with the metal surface, while the alkyl chains arrange themselves in a densely packed structure due to van der Waals interactions. The thermal stability of these SAMs is a crucial parameter that dictates their operational temperature range and long-term reliability. Upon heating, these monolayers can undergo several processes, including desorption of the constituent molecules and chemical decomposition. The specific degradation pathway and the temperature at which it occurs are highly dependent on the nature of the substrate, the morphology of the surface, and the surrounding environment.

Quantitative Data on Thermal Stability

The thermal stability of 1-octanethiol SAMs has been investigated using various surface-sensitive techniques. The following tables summarize the key quantitative data obtained from these studies, focusing on the desorption and decomposition temperatures on different substrates.

Table 1: Thermal Desorption and Decomposition Data for 1-Octanethiol SAMs on Gold (Au) Substrates

Substrate	Technique	Desorption/Decomposition Temperature (K)	Desorbing/Decomposing Species	Reference
Au(111) (single crystalline)	TDS	370	Dioctyl disulfide (dimer)	[1]
Au (polycrystalline)	TDS	405	Dioctyl disulfide (dimer)	[1]
Au(111)	TDS	~400	Disulfides	[2]
Au(111)	TDS	~500	Intact molecules and molecules with split-off sulfur	[2]
Au(111)	Not Specified	Limited to ~400	Not Specified	[2]
Au(001)	XPS	Stable up to 380	Desorption and C-S bond cleavage	[3]
Au(111)	XPS	Less stable than on Au(001)	Desorption and C-S bond cleavage	[3]

Table 2: Thermal Decomposition Data for 1-Octanethiol SAMs on Copper (Cu) Substrates

Substrate	Technique	Stability Limit / Decomposition Temperature (K)	Decomposition Products	Reference
Cu(111)	XPS, TPD, IDMS	Stable up to ~480	1-octene (B94956), Cu₂S	[4][5]
Cu(111)	XPS, TPD, IDMS	Decomposition starts > 495	1-octene	[4][5]
Cu	Annealing, Contact Angle, AFM, FT-IR, XPS	Decomposed at 80°C (353 K)	Not specified	[6]

Degradation Mechanisms and Pathways

The thermal degradation of 1-octanethiol SAMs can proceed through several mechanisms, which are influenced by the substrate.

On Gold Substrates

On gold surfaces, the primary thermal desorption pathway involves the recombination of two adjacent thiolates to form a dioctyl disulfide molecule, which then desorbs from the surface.[1][2] This process is dominant at lower temperatures. At higher temperatures, desorption of intact thiol molecules and fragments resulting from C-S bond cleavage can also occur.[2][3] The morphology of the gold substrate plays a significant role, with single-crystalline Au(111) promoting a sharper and lower-temperature desorption of the dimer compared to polycrystalline gold.[1]

Thermal Degradation Pathways of 1-Octanethiol SAMs on Gold.

On Copper Substrates

The thermal decomposition of 1-octanethiol SAMs on copper is markedly different. The monolayers are generally stable up to higher temperatures compared to those on gold.[4][5] Above approximately 495 K, the primary degradation mechanism is a γ-hydrogen elimination, leading to the desorption of 1-octene and leaving behind copper sulfide (B99878) (Cu₂S) on the surface.[4][5]

Thermal Decomposition Pathway of 1-Octanethiol SAMs on Copper.

Experimental Protocols

The characterization of the thermal stability of 1-octanethiol SAMs relies on a suite of surface-sensitive analytical techniques. Below are detailed methodologies for the key experiments cited.

Temperature Programmed Desorption (TPD)

Objective: To identify the desorbing species and determine the desorption temperatures.

Methodology:

• Sample Preparation: A clean substrate (e.g., Au(111) single crystal) is prepared in an ultra-high vacuum (UHV) chamber. The 1-octanethiol SAM is formed by exposing the substrate to 1-octanethiol vapor through a leak valve.

• TPD Measurement: The sample is heated at a linear rate (e.g., 2-10 K/s) while facing a mass spectrometer.

• Data Acquisition: The mass spectrometer is set to monitor specific mass-to-charge ratios (m/z) corresponding to potential desorption products, such as the parent thiol, the disulfide (dimer), and various fragments.

• Data Analysis: The intensity of the mass spectrometer signal for each species is plotted as a function of temperature. The peak temperature in the resulting TPD spectrum corresponds to the temperature of the maximum desorption rate for that species.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. files01.core.ac.uk [files01.core.ac.uk]
• 4. bkcs.kchem.org [bkcs.kchem.org]
• 5. researchgate.net [researchgate.net]
• 6. Thermal Stability of Thiolate Self-Assembled Monolayers on Copper Surface | Scientific.Net [scientific.net]

solubility of 1-Octanethiol in different organic solvents

An In-Depth Technical Guide to the Solubility of 1-Octanethiol (B94742) in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 1-octanethiol in a variety of common organic solvents. Understanding the solubility of this alkanethiol is critical for its application in diverse fields, including the formation of self-assembled monolayers (SAMs), as a capping agent for nanoparticles, and in various organic synthesis and formulation processes. This document presents quantitative solubility data, general experimental methodologies for solubility determination, and a discussion of the physicochemical principles governing the solubility of 1-octanethiol.

Core Principles of 1-Octanethiol Solubility

The solubility of 1-octanethiol is primarily governed by the "like dissolves like" principle.[1] As an organosulfur compound with a significant nonpolar alkyl chain (an eight-carbon chain) and a weakly polar thiol (-SH) group, its solubility characteristics are a balance between these two features. Thiols, in general, exhibit lower polarity and weaker hydrogen bonding capabilities compared to their alcohol counterparts.[2][3] Consequently, 1-octanethiol is largely insoluble in polar solvents like water but demonstrates good solubility in nonpolar and moderately polar organic solvents.[1][4]

The long, nonpolar octyl chain of 1-octanethiol dominates its molecular character, making it readily soluble in solvents that have similar nonpolar characteristics. Solvents that can engage in dispersion forces (London forces) effectively with the alkyl chain will be good solvents for 1-octanethiol.[5]

Quantitative Solubility Data

The following table summarizes the available quantitative data for the solubility of 1-octanethiol in various organic solvents at 25°C. This data is essential for researchers and professionals in selecting appropriate solvent systems for their specific applications.

Solvent	Chemical Formula	Solubility (g/L) at 25°C
Acetone (B3395972)	C₃H₆O	4657.01[6]
Acetonitrile	C₂H₃N	1469.8[6]
n-Butanol	C₄H₁₀O	3285.05[6]
n-Butyl acetate	C₆H₁₂O₂	5827.93[6]
Chloroform	CHCl₃	4564.83[6]
Cyclohexane	C₆H₁₂	5233.98[6]
Dichloromethane	CH₂Cl₂	4082.47[6]
1,4-Dioxane	C₄H₈O₂	5054.57[6]
DMSO	C₂H₆OS	3153.21[6]
Ethanol (B145695)	C₂H₅OH	2359.72[6]
Ethyl acetate	C₄H₈O₂	2857.72[6]
Diethyl ether	C₄H₁₀O	7038.92[6]
n-Heptane	C₇H₁₆	4158.17[6]
n-Hexane	C₆H₁₄	3185.57[6]
Isopropanol	C₃H₈O	2668.42[6]
Methanol	CH₃OH	1296.05[6]
THF	C₄H₈O	10369.43[6]
Toluene	C₇H₈	1825.21[6]
Water	H₂O	0.03[6]

General Experimental Protocols for Solubility Determination

While the specific experimental methodologies used to generate the data in the table above are not publicly detailed, the following outlines a general workflow for determining the solubility of a liquid like 1-octanethiol in an organic solvent. Common methods include gravimetric analysis and spectroscopic techniques.[7][8][9]

Caption: A generalized workflow for the experimental determination of solubility.

Gravimetric Method

The gravimetric method is a straightforward technique for determining solubility.[4][10] A known volume of the saturated solution is carefully transferred to a pre-weighed container. The solvent is then evaporated under controlled conditions (e.g., in a vacuum oven) until a constant weight of the 1-octanethiol residue is achieved. The solubility is then calculated by dividing the mass of the residue by the initial volume of the solution.

Spectroscopic Method

Spectroscopic methods, such as UV-Vis spectrophotometry, can also be employed, particularly if the solute has a chromophore.[8][11] A calibration curve is first established by measuring the absorbance of a series of standard solutions of 1-octanethiol of known concentrations. The saturated solution is then diluted appropriately, and its absorbance is measured. The concentration of 1-octanethiol in the saturated solution can then be determined from the calibration curve.

Logical Relationships in Solubility

The solubility of 1-octanethiol in different organic solvents can be understood by examining the intermolecular forces between the solute and the solvent. The following diagram illustrates the "like dissolves like" principle as it applies to 1-octanethiol.

Caption: The relationship between solvent polarity and the solubility of 1-octanethiol.

As depicted, the large nonpolar alkyl chain of 1-octanethiol allows for strong van der Waals interactions (dispersion forces) with nonpolar solvents like hexane and toluene, leading to high solubility. In polar aprotic solvents such as acetone and THF, the dominant dispersion forces are supplemented by weaker dipole-dipole interactions, also resulting in good solubility. For polar protic solvents like ethanol and methanol, while there is a larger polarity mismatch, the alkyl part of the alcohol can still interact favorably with the octyl chain of the thiol, and there is a possibility of weak hydrogen bonding, leading to significant solubility. However, in a highly polar solvent like water, the strong hydrogen bonding network of water molecules is not effectively disrupted by the largely nonpolar 1-octanethiol, resulting in very low solubility.

Conclusion

This technical guide provides essential data and theoretical understanding of the solubility of 1-octanethiol in a range of organic solvents. The provided quantitative data serves as a practical reference for laboratory work, while the discussion on experimental methods and the principles of solubility offers a foundational understanding for researchers, scientists, and professionals in drug development and other fields where 1-octanethiol is utilized. The key takeaway is that the solubility of 1-octanethiol is dominated by its long nonpolar alkyl chain, making it highly soluble in nonpolar and moderately polar organic solvents. It is important to note that specific, detailed experimental protocols for the cited solubility data are not available in the public domain; the methodologies described are general representations of common practices. Furthermore, the concept of signaling pathways is not directly applicable to the physicochemical property of solubility.

References

• 1. scribd.com [scribd.com]
• 2. Thiol - Wikipedia [en.wikipedia.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. uomus.edu.iq [uomus.edu.iq]
• 5. youtube.com [youtube.com]
• 6. solubilityofthings.com [solubilityofthings.com]
• 7. pharmacyjournal.info [pharmacyjournal.info]
• 8. solubilityofthings.com [solubilityofthings.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. pharmajournal.net [pharmajournal.net]
• 11. ingentaconnect.com [ingentaconnect.com]

1-Octanethiol molecular structure and conformation on substrates

An In-depth Technical Guide to the Molecular Structure and Conformation of 1-Octanethiol (B94742) on Substrates

Executive Summary

1-Octanethiol (C8H18S) is a pivotal molecule in the field of surface science, primarily due to its ability to form highly ordered, self-assembled monolayers (SAMs) on various substrates. These organic thin films provide a versatile platform for tailoring the chemical and physical properties of surfaces, with significant applications in nanotechnology, molecular electronics, biosensing, and drug development. This technical guide provides a comprehensive overview of the molecular structure of 1-octanethiol and its conformational behavior upon adsorption on key substrates, with a particular focus on gold and copper. It details the experimental protocols for the preparation and characterization of these monolayers and presents quantitative data in a structured format. Furthermore, key experimental and logical workflows are visualized to provide a clear understanding of the processes and relationships governing the formation and properties of 1-octanethiol SAMs.

The 1-Octanethiol Molecule

1-Octanethiol is an alkanethiol consisting of an eight-carbon alkyl chain (the n-octyl group) and a terminal thiol (-SH) functional group.[1][2][3] This amphiphilic structure is the key to its self-assembly behavior: the thiol headgroup exhibits a strong affinity for certain metal surfaces, acting as a chemical anchor, while the hydrocarbon tails interact with each other via van der Waals forces to drive the formation of a densely packed, ordered monolayer.[4]

Molecular Properties

The fundamental physical and chemical properties of 1-octanethiol are summarized in the table below.

Property	Value
Chemical Formula	C8H18S[1][2][3]
Molecular Weight	146.30 g/mol [1]
Appearance	Clear, colorless liquid[5]
Density	0.843 g/mL[1]
Melting Point	-49 °C[1]
Boiling Point	195 °C[1]
CAS Number	111-88-6[2][3]

Conformation and Assembly on Substrates

The adsorption of 1-octanethiol onto a substrate is a complex process that results in a variety of surface structures, largely dependent on the nature of the substrate, the deposition conditions, and post-deposition treatments.

Gold (Au) Substrates

Gold, particularly the Au(111) single-crystal surface, is the most extensively studied substrate for alkanethiol SAM formation. The process begins with the chemisorption of the thiol group, which involves the cleavage of the S-H bond and the formation of a strong gold-thiolate (Au-S-R) bond.[6] This interaction is strong enough to displace the surface reconstruction of the gold.[7]

The alkyl chains of the adsorbed molecules then align themselves to maximize van der Waals interactions, typically resulting in a dense, quasi-crystalline film.[8] In this arrangement, the chains are tilted with respect to the surface normal to optimize packing. For alkanethiols similar to 1-octanethiol, this tilt angle is reported to be around 27-30° from the normal.[9]

Scanning Tunneling Microscopy (STM) studies reveal that 1-octanethiol SAMs on Au(111) are not monolithic but consist of ordered domains separated by boundaries.[7][10] Common features include monoatomic deep "etch pits" or "vacancy islands," which are formed by the rearrangement of gold atoms during the SAM formation process.[7][10]

Several distinct, ordered superstructures have been identified, with their formation depending on factors like solvent and temperature.[11] The most prominent phases are the (√3 × √3)R30° and the c(4 × 2) superstructures.[11][12][13]

Parameter	Description	Value / Observation
Binding Chemistry	Gold-thiolate bond (Au-S-R)	S 2p XPS peak at ~162.0 eV[6][14]
Common Phases	(√3 × √3)R30°, c(4 × 2)	Observed via STM and LEED[11][12][13]
Alkyl Chain Tilt	Angle relative to surface normal	~27-30°
Surface Features	Domains, domain boundaries, vacancy islands	Routinely imaged with STM[7][10]

Copper (Cu) Substrates

On Cu(111), 1-octanethiol also forms ordered monolayers, but the structures differ from those on gold, indicating a distinct role of the sulfur-substrate interaction.[15] STM studies have identified two primary structural phases: a "honeycomb" phase and a pseudo-(100) reconstructed surface phase.[15] The stronger S-Cu interaction compared to S-Au leads to different self-assembly motifs. While SAMs can be formed, the reactive nature of copper makes it more challenging to prepare these films without incorporating some surface oxide.[16]

Other Substrates

• Silver (Ag): Similar to gold and copper, 1-octanethiol can form SAMs on silver surfaces, drastically altering their properties. For example, a hydrophilic silver surface becomes strongly hydrophobic after the formation of an octanethiol monolayer.[4]

• Semiconductors: 1-octanethiol is used as a passivating ligand for semiconductor quantum dots (QDs), such as InP/ZnSe/ZnS.[17][18] In this context, it can induce the binding of other ligands through proton transfer, helping to passivate surface vacancies and improve the electronic properties of the QDs.[17][18]

Experimental Protocols

The characterization of 1-octanethiol SAMs requires a suite of surface-sensitive techniques. Below are detailed methodologies for SAM preparation and key analytical methods.

SAM Preparation (Solution Deposition)

• Substrate Preparation: Begin with a Au(111) substrate (e.g., gold evaporated on mica or silicon). Clean the substrate rigorously. A common method is flame annealing with a hydrogen flame to produce clean, atomically flat terraces.[19]

• Solution Preparation: Prepare a dilute solution of 1-octanethiol, typically 1 mM, in a high-purity solvent such as ethanol.[20]

• Immersion: Immediately immerse the freshly cleaned and cooled substrate into the thiol solution. The immersion time can vary from minutes to 24 hours. While initial monolayer formation is rapid, longer times (12-24 hours) are often used to promote a higher degree of order and reduce defects.[20]

• Rinsing: After immersion, remove the substrate from the solution and rinse it thoroughly with the pure solvent (e.g., ethanol) to remove any non-chemisorbed (physisorbed) molecules.[19]

• Drying: Dry the rinsed substrate under a stream of inert gas, such as nitrogen or argon. The sample is now ready for analysis.

X-ray Photoelectron Spectroscopy (XPS)

• System Preparation: Introduce the SAM-coated substrate into the ultra-high vacuum (UHV) chamber of the XPS instrument.

• Survey Scan: Acquire a wide-range survey spectrum (e.g., 0-1000 eV binding energy) to identify all elements present on the surface and check for contaminants.

• High-Resolution Scans: Acquire high-resolution spectra for the elemental regions of interest: Au 4f, S 2p, and C 1s.

  • The S 2p region is critical for confirming the gold-thiolate bond. A doublet peak around 162.0 eV is characteristic of the bound species.[6]

  • The C 1s peak, typically around 285.1 eV, confirms the presence of the alkyl chain.[21]

• Data Analysis: Fit the high-resolution peaks to determine their precise binding energies, full width at half maximum (FWHM), and relative atomic concentrations. This provides information on the chemical state and purity of the monolayer.

Scanning Tunneling Microscopy (STM)

• Sample Mounting: Securely mount the SAM-coated substrate on the STM sample stage.

• Tip Preparation: Use a sharp, metallic tip (e.g., mechanically cut Pt/Ir).

• Approach and Engagement: Bring the tip into tunneling range of the SAM surface.

• Imaging: Scan the surface in constant-current mode. Typical imaging parameters for 1-octanethiol SAMs on Au(111) are a sample bias voltage between ±0.5 V and ±2.0 V and a tunneling current between 1 pA and 100 pA.[7][12]

• Image Analysis: Analyze the acquired images to identify surface morphology, including terraces, domain structures, domain boundaries, and vacancy islands. High-resolution images can resolve the molecular packing and determine the surface lattice (e.g., c(4x2)).[12]

Molecular Dynamics (MD) Simulation

• System Setup: Construct the initial system in a simulation box. This includes a slab of the substrate material (e.g., a multi-layer Au(111) crystal), 1-octanethiol molecules placed near the surface, and optionally, explicit solvent molecules.

• Force Field Selection: Choose an appropriate force field to describe the interatomic and intramolecular interactions. This includes potentials for the gold substrate, the alkanethiol molecules, and the sulfur-gold chemisorption interaction (often modeled with a Morse potential).

• Equilibration: Perform an initial energy minimization of the system, followed by an equilibration run (e.g., under NVT or NPT ensemble) to allow the system to reach the desired temperature and pressure.

• Production Run: Run the main simulation for a sufficient length of time (nanoseconds to microseconds) to observe the self-assembly process.[8]

• Trajectory Analysis: Analyze the resulting trajectory to study the dynamics of adsorption, the evolution of molecular ordering, the final monolayer structure, tilt angles, and the formation of defects.

Visualizing Key Processes and Relationships

Diagrams created using the DOT language provide a clear, structured representation of complex workflows and dependencies in the study of 1-octanethiol SAMs.

Figure 1: General workflow for the preparation, characterization, and analysis of 1-octanethiol SAMs.

Figure 2: Logical diagram of factors influencing the structure and properties of 1-octanethiol SAMs.

Conclusion and Outlook

1-octanethiol serves as a canonical system for studying the principles of molecular self-assembly on surfaces. Its conformation and the resulting monolayer structure are dictated by a delicate balance between headgroup-substrate interactions and intermolecular forces within the alkyl chains. On gold, it forms well-defined, tilted structures with known periodicities, whereas on copper, the stronger surface interaction leads to different reconstructed phases. The ability to precisely control the structure of these monolayers through careful selection of substrates and preparation conditions is fundamental to their application. The experimental and computational protocols outlined in this guide provide a robust framework for researchers to investigate and engineer these surfaces for advanced applications, from creating biocompatible interfaces for drug delivery systems to fabricating components for next-generation molecular electronic devices.

References

• 1. octanethiol [stenutz.eu]
• 2. 1-Octanethiol [webbook.nist.gov]
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• 17. Ligand Effect in 1-Octanethiol Passivation of InP/ZnSe/ZnS Quantum Dots-Evidence of Incomplete Surface Passivation during Synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 19. pubs.acs.org [pubs.acs.org]
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• 21. pubs.acs.org [pubs.acs.org]

An In-depth Technical Guide to the Safe Handling of 1-Octanethiol in the Laboratory

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety protocols and technical data for the handling of 1-Octanethiol (CAS No. 111-88-6) in a laboratory setting. Adherence to these guidelines is critical to mitigate risks and ensure a safe research environment.

Hazard Identification and Classification

1-Octanethiol is a combustible liquid characterized by a strong, unpleasant stench.[1][2] It is classified as a hazardous substance presenting several risks upon exposure.

• Skin Sensitization : May cause an allergic skin reaction upon contact.[2][3][4][5] Contaminated work clothing should not be allowed out of the workplace.[2][3]

• Irritation : The substance can cause irritation to the eyes, skin, and respiratory system.[4][5][6][7]

• Aquatic Toxicity : Very toxic to aquatic life with long-lasting effects.[1][2][3][4][5] Release into the environment must be avoided.[2][3]

• Flammability : It is a Class II Combustible Liquid, with a flash point at or above 100°F and below 140°F.[3][7] Vapors may form explosive mixtures with air and can travel to an ignition source and flash back.[3]

• Systemic Effects : Inhalation or absorption may cause effects on the central nervous system, leading to symptoms such as drowsiness, headache, nausea, and weakness.[3][7] High-level exposure could lead to a lowered level of consciousness.[3]

GHS Hazard Statements: H227, H317, H335, H410[4][5]

Physical, Chemical, and Toxicological Data

Quantitative data for 1-Octanethiol is summarized below for easy reference.

Table 1: Physical and Chemical Properties

Property	Value	Source
Molecular Formula	C8H18S	[1]
Molecular Weight	146.29 g/mol	[1][5]
Appearance	Clear, colorless to water-white liquid	[3][7][8]
Odor	Disagreeable, garlic-like stench	[1][6]
Boiling Point	197 - 200 °C (386.6 - 392 °F)	[1]
Melting Point	-49 °C (-56.2 °F)	[1][5]
Flash Point	68 °C (154.4 °F)	[1]
Vapor Density	5.0 (Air = 1)	[1][3][8]
Specific Gravity	0.840	[1]
Solubility in Water	Insoluble	[3][7][8]

Table 2: Toxicological Data

Route	Species	Value	Source
Oral LD50	Rat	2000 - 2450 mg/kg	[3][5]
Dermal LD50	Rabbit	2.0 mL/kg	[8]

Table 3: Occupational Exposure Limits

Organization	Limit	Source
ACGIH TLV	Ceiling: 0.5 ppm	[1]
NIOSH REL	0.05 ppm (15-minute Ceiling, as n-alkane mono)	[6]

Table 4: Protective Action Criteria (PACs)

PAC Level	Concentration
PAC-1	0.045 ppm
PAC-2	0.5 ppm
PAC-3	66 ppm
Source: DOE, 2024[9]

Detailed Safety Protocols

Engineering Controls and Work Practices

• Ventilation : Always handle 1-Octanethiol in a well-ventilated area.[6][10] A laboratory chemical hood is required to keep airborne concentrations low.[10] For operations above 69°C, a closed system with ventilation is necessary.[3]

• Ignition Sources : Keep the chemical away from heat, sparks, open flames, and hot surfaces.[1][2][10] Use non-sparking tools and take measures to prevent the buildup of electrostatic charge.[2][3] All equipment used during handling must be grounded.[8][9]

• Personal Hygiene : Wash hands and any exposed skin thoroughly after handling.[1][10] Do not eat, drink, or smoke in the work area.[6] Contaminated work clothes should be laundered separately before reuse.[1][6]

• Decontamination : Protect work surfaces with disposable plastic-backed absorbent paper.[11] Decontaminate surfaces and equipment with appropriate solvents after use.[11]

Personal Protective Equipment (PPE)

A comprehensive PPE program should be implemented based on a thorough risk assessment.

• Eye and Face Protection : Wear appropriate protective eyeglasses or chemical safety goggles that comply with OSHA's 29 CFR 1910.133 or European Standard EN166.[1][10]

• Skin Protection : Wear appropriate protective gloves (e.g., PVC) and clothing to prevent skin exposure.[1][6][10] Since 1-Octanethiol can cause skin sensitization, care must be taken when removing gloves to avoid any skin contact.[6] An apron and safety footwear are also recommended.[6]

• Respiratory Protection : If exposure limits are likely to be exceeded, use a NIOSH/MSHA or European Standard EN 149 approved respirator.[1][10] The type of respirator will depend on the airborne concentration of the contaminant.[6][7] For unknown concentrations or emergencies, a self-contained breathing apparatus (SCBA) is required.[7]

Storage and Handling Procedures

• Storage : Store in original, tightly sealed containers in a cool, dry, well-ventilated area.[6][10] The storage area should be fireproof.[3][8]

• Incompatibilities : Keep 1-Octanethiol separated from strong oxidizing agents, strong acids, strong bases, alkali metals, and reducing agents.[1][3][7][8] Contact with acids can produce toxic fumes.[6] The substance is corrosive to copper and brass.[6]

• Container Handling : Protect containers from physical damage and check regularly for leaks.[6] Do not pressurize, cut, weld, or grind empty containers as they may retain hazardous product residue.[10]

Accidental Release and Emergency Procedures

Spill Cleanup Protocol

In the event of a spill, follow these steps while wearing appropriate PPE (including respiratory protection):

• Evacuate and Isolate : Clear the area of all personnel and move upwind.[6] Isolate the spill or leak area for at least 50 meters (150 feet) in all directions.[9]

• Control Ignition Sources : Eliminate all ignition sources (flames, sparks, smoking) from the immediate area.[8][9]

• Ventilate : Increase ventilation in the spill area.[6]

• Containment : Stop the leak if it is safe to do so.[6][9] Contain the spill using non-combustible absorbent materials like sand, earth, vermiculite, or silica (B1680970) gel.[1][6][10] Prevent the spill from entering drains, sewers, or waterways.[1][6][9]

• Absorption and Collection : Absorb the remaining liquid with the inert material.[3][6] Use clean, non-sparking tools to collect the absorbed material and place it into suitable, labeled, and sealed containers for disposal.[9][10]

• Decontamination : Wash the spill area to remove any remaining residue, preventing runoff from entering drains.[6]

• Reporting : Advise emergency services if significant spillages cannot be contained or if they contaminate drains or waterways.[1][6]

First Aid Measures

Immediate medical attention is crucial following any exposure.

• Inhalation : Move the exposed person to fresh air at once.[7][10] If breathing has stopped or is difficult, provide artificial respiration or oxygen.[7][10] Seek immediate medical attention.[1][3]

• Skin Contact : Immediately remove all contaminated clothing and shoes.[1][6] Flush the skin with plenty of soap and running water for at least 15 minutes.[1][7][10] Seek medical attention if irritation or a rash occurs.[1][3]

• Eye Contact : Immediately flush the eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[1][10] Remove contact lenses if present and easy to do.[1] Seek immediate medical attention.[1][3][10]

• Ingestion : Rinse the mouth with water.[1][3] Do not induce vomiting. Never give anything by mouth to an unconscious person.[10] Seek immediate medical attention.[7][10]

Disposal Considerations

All waste, including contaminated absorbent materials and clothing, must be handled as hazardous waste.[10] Dispose of contents and containers in accordance with all local, state, and federal regulations at an approved waste disposal plant.[1][2][3] Do not allow the chemical to enter the environment.[1] Chemical waste generators must ensure complete and accurate classification of the waste.[1][10]

Workflow for Spill Response

The following diagram outlines the logical workflow for responding to a 1-Octanethiol spill in a laboratory setting.

References

• 1. fishersci.com [fishersci.com]
• 2. uwaterloo.ca [uwaterloo.ca]
• 3. echemi.com [echemi.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. merckmillipore.com [merckmillipore.com]
• 6. datasheets.scbt.com [datasheets.scbt.com]
• 7. CDC - NIOSH Pocket Guide to Chemical Hazards - 1-Octanethiol [cdc.gov]
• 8. 1-Octanethiol | C8H18S | CID 8144 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. 1-OCTANETHIOL | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 10. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 11. Article - Laboratory Safety Manual - ... [policies.unc.edu]

An In-Depth Technical Guide to the Environmental Fate and Biodegradability of 1-Octanethiol

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Octanethiol (CAS No. 111-88-6), a versatile organosulfur compound, finds application in various industrial processes, including as a chain transfer agent in polymerization and as a surface-modifying agent in nanotechnology and drug delivery systems. Its increasing use necessitates a thorough understanding of its environmental fate and biodegradability to ensure responsible management and to mitigate potential ecological impacts. This technical guide provides a comprehensive overview of the current scientific knowledge regarding the environmental distribution, persistence, and degradation of 1-Octanethiol.

Physicochemical Properties

The environmental behavior of 1-Octanethiol is largely governed by its physicochemical properties. With an eight-carbon alkyl chain, it is a non-polar molecule with low water solubility and a moderate octanol-water partition coefficient, suggesting a tendency to associate with organic matter in the environment.[1][2] A summary of its key properties is presented in Table 1.

Table 1: Physicochemical Properties of 1-Octanethiol

Property	Value	Reference(s)
Molecular Formula	C₈H₁₈S	[2]
Molecular Weight	146.30 g/mol	[2]
Physical State	Colorless liquid	[2]
Melting Point	-49 °C	[3]
Boiling Point	197-200 °C	[3]
Water Solubility	Insoluble	[2]
Vapor Pressure	0.42 mmHg at 25 °C	[2]
log Kₒw (Octanol-Water Partition Coefficient)	4.21 (estimated)	[2]

Environmental Fate

The environmental distribution of 1-Octanethiol is influenced by its moderate volatility and its affinity for organic carbon.

Volatilization

With an estimated Henry's Law constant of 2.3 x 10⁻² atm-cu m/mole, 1-Octanethiol is expected to volatilize from moist soil and water surfaces.[2] The estimated volatilization half-life from a model river is approximately 3.6 hours, and from a model lake, it is about 5 days.[2]

Soil and Sediment Adsorption

Based on an estimated organic carbon-water (B12546825) partition coefficient (Koc) of 930, 1-Octanethiol is expected to have low mobility in soil and will tend to adsorb to suspended solids and sediment in aquatic environments.[2] This adsorption to organic matter can reduce its bioavailability for degradation and increase its persistence in these compartments.

Bioaccumulation

The potential for bioconcentration in aquatic organisms is considered moderate, with an estimated bioconcentration factor (BCF) of 35.[2] This suggests that 1-Octanethiol is not likely to significantly biomagnify in the food chain.

Abiotic Degradation

Abiotic degradation processes, such as hydrolysis and photolysis, are not considered significant fate processes for 1-Octanethiol under typical environmental conditions.

Hydrolysis

1-Octanethiol lacks functional groups that are susceptible to hydrolysis under environmental conditions.[2] Therefore, this degradation pathway is not expected to be significant.

Photolysis

In the atmosphere, vapor-phase 1-Octanethiol is expected to be degraded by reaction with photochemically-produced hydroxyl radicals. The estimated atmospheric half-life for this reaction is approximately 8 hours.[2] Direct photolysis in water is not expected to be a significant degradation pathway as 1-Octanethiol does not contain chromophores that absorb light at wavelengths greater than 290 nm.[2]

Biodegradability

The biodegradability of 1-Octanethiol has been assessed using standardized laboratory tests, which indicate that it is not readily biodegradable.

Ready Biodegradability

Studies following OECD Test Guideline 301D (Closed Bottle Test) and 301F (Manometric Respirometry Test) have shown limited mineralization of 1-Octanethiol over a 28-day period. One study reported 10% degradation in an OECD 301D test, while another indicated 0% degradation in an OECD 301F test. These results classify 1-Octanethiol as "not readily biodegradable."

Table 2: Summary of Ready Biodegradability Data for 1-Octanethiol

Test Guideline	Duration	Result	Classification	Reference(s)
OECD 301D	28 days	10% degradation	Not readily biodegradable	-
OECD 301F	28 days	0% degradation	Not readily biodegradable	-

While its linear alkyl structure might suggest potential for biodegradation, the presence of the thiol group may influence its susceptibility to microbial attack.[2] One study using a pure culture of Alcaligenes faecalis showed no aerobic biodegradation of 1-Octanethiol over a period of 115-195 hours at a concentration of 500 mg/L.[2]

Biodegradation in Soil and Sediment

Specific data on the biodegradation rates of 1-Octanethiol in soil and sediment are limited. However, its tendency to adsorb to organic matter in these compartments may reduce its bioavailability to microorganisms, potentially leading to longer persistence.

Anaerobic Biodegradation

Information on the anaerobic biodegradation of 1-Octanethiol is scarce. While anaerobic degradation of n-alkanes is known to occur, the fate of the thiol group under these conditions is not well-documented for this specific compound.

Proposed Biodegradation Pathway

The aerobic biodegradation of n-alkanes typically proceeds via terminal oxidation of the methyl group to a primary alcohol, followed by further oxidation to an aldehyde and a carboxylic acid, which then enters the β-oxidation cycle. For 1-Octanethiol, the initial enzymatic attack could occur at either the terminal methyl group or the thiol group. Oxidation of the thiol group can lead to the formation of sulfoxides and sulfonic acids. A proposed aerobic biodegradation pathway is illustrated below.

A proposed aerobic biodegradation pathway for 1-Octanethiol.

Ecotoxicity

1-Octanethiol is classified as very toxic to aquatic life with long-lasting effects.[4] Acute toxicity data for representative aquatic organisms are summarized in Table 3.

Table 3: Acute Ecotoxicity of 1-Octanethiol

Species	Endpoint	Value (mg/L)	Exposure Time	Reference(s)
Pimephales promelas (Fathead minnow)	96-h LC₅₀	0.91	96 hours	-
Daphnia magna (Water flea)	48-h EC₅₀	0.14	48 hours	-

Experimental Protocols

Detailed methodologies for the key ready biodegradability tests are provided below.

OECD 301D: Closed Bottle Test

This method determines the biodegradability of a chemical by measuring the decrease in dissolved oxygen in a sealed bottle containing the test substance and a microbial inoculum.[1][5]

Workflow for the OECD 301D Closed Bottle Test.

Procedure:

• Preparation of Mineral Medium: Prepare a mineral medium containing essential salts and trace elements to support microbial growth.

• Inoculum: Use a mixed microbial population, typically from the effluent of a domestic wastewater treatment plant. The inoculum should be pre-conditioned to the test temperature.

• Test Setup: Add the mineral medium and inoculum to Biochemical Oxygen Demand (BOD) bottles. Add the test substance to the test bottles at a concentration that will yield a theoretical oxygen demand (ThOD) of at least 2 mg/L. Prepare blank controls (medium and inoculum only) and reference controls with a readily biodegradable substance (e.g., sodium benzoate).

• Incubation: Incubate the sealed bottles in the dark at a constant temperature (20 ± 1 °C) for 28 days.

• Measurement: Measure the dissolved oxygen concentration in the bottles at the beginning of the test and at regular intervals throughout the 28-day period.

• Data Analysis: Calculate the percentage of biodegradation by comparing the measured biochemical oxygen demand (BOD) to the theoretical oxygen demand (ThOD) of the test substance. A substance is considered readily biodegradable if it reaches ≥ 60% of its ThOD within a 10-day window during the 28-day test.[6]

OECD 301F: Manometric Respirometry Test

This method determines the biodegradability of a chemical by measuring the oxygen consumption in a closed respirometer.[1][7]

Workflow for the OECD 301F Manometric Respirometry Test.

Procedure:

• Preparation of Mineral Medium and Inoculum: Similar to the OECD 301D test.

• Test Setup: Add the mineral medium, inoculum, and test substance to the respirometer flasks. The test substance is typically added to provide a concentration of 100 mg/L of organic carbon. Prepare blank and reference controls. Add a carbon dioxide absorbent (e.g., potassium hydroxide) to a separate compartment within the sealed flask.

• Incubation: Incubate the sealed flasks at a constant temperature (20 ± 1 °C) with continuous stirring for 28 days.

• Measurement: The consumption of oxygen by the microorganisms results in a pressure drop within the flask, which is measured by a manometer.

• Data Analysis: The percentage of biodegradation is calculated by comparing the measured oxygen consumption to the ThOD of the test substance. A substance is considered readily biodegradable if it reaches ≥ 60% of its ThOD within a 10-day window during the 28-day test.[6]

Conclusion

1-Octanethiol is a chemical with low water solubility and a moderate potential for adsorption to organic matter in the environment. It is not readily biodegradable in aerobic aqueous environments. Its primary route of degradation in the environment is likely to be atmospheric photooxidation. Due to its persistence and high aquatic toxicity, releases of 1-Octanethiol to the environment should be minimized. Further research is needed to fully elucidate its biodegradation pathways and to determine its persistence in soil, sediment, and anaerobic environments. This information is crucial for conducting comprehensive environmental risk assessments and for developing effective risk management strategies.

References

• 1. OECD 301/310: Ready Biodegradability Tests | ibacon GmbH [ibacon.com]
• 2. 1-Octanethiol | C8H18S | CID 8144 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. The bacillithiol pathway is required for biofilm formation in Staphylococcus aureus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. concawe.eu [concawe.eu]
• 5. downloads.regulations.gov [downloads.regulations.gov]
• 6. contractlaboratory.com [contractlaboratory.com]
• 7. OECD Guidelines Test No. 301 C & F – BPC Instruments [bpcinstruments.com]

Protocols & Analytical Methods

Application Note & Protocol: Formation of 1-Octanethiol Self-Assembled Monolayers on Au(111)

Audience: Researchers, scientists, and drug development professionals.

Introduction: Self-assembled monolayers (SAMs) of alkanethiols on gold surfaces are a cornerstone of nanoscience and surface chemistry, providing a robust and versatile platform for tailoring surface properties.[1][2] Among these, 1-Octanethiol (C8H17SH) SAMs on atomically flat Au(111) substrates are a model system due to their well-defined structure and ease of preparation.[3][4] The formation process involves the spontaneous organization of 1-Octanethiol molecules from a solution or vapor phase onto the gold surface, driven by the strong covalent bond between sulfur and gold.[3][5] This process results in a densely packed, ordered monolayer with the alkyl chains oriented nearly perpendicular to the surface.[6] This application note provides a detailed protocol for the preparation and characterization of 1-Octanethiol SAMs on Au(111), summarizing key experimental parameters and offering a visual workflow.

Data Presentation: Key Experimental Parameters

The formation of high-quality 1-Octanethiol SAMs is influenced by several factors, including the purity of the thiol and solvent, cleanliness of the substrate, immersion time, and solution concentration.[3][7] The following table summarizes typical experimental conditions and resulting monolayer characteristics as reported in the literature.

Parameter	Value/Range	Solvent	Resulting Monolayer Characteristics	Reference
Concentration	0.001 - 1 mM	Ethanol (B145695)	Formation of ordered domains. Lower concentrations may require longer immersion times to achieve a well-ordered SAM.[3][8]	[3][8]
0.02 mM	Not Specified	Heterogeneous surface structures with protrusion islands observed after one week of immersion.	[6]
Immersion Time	~18 - 24 hours	Ethanol	A common duration to ensure the formation of a well-ordered and densely packed monolayer.[3]	[3]
24 - 48 hours	Ethanol	Longer assembly times tend to result in better monolayer packing.[7]	[7]
< 8.5 hours	Not Specified	The formation of an octyl SAM can be a fast process, completing within this timeframe.	[9]
Temperature	Room Temperature	Ethanol, DMF, Toluene, Hexane	Standard condition for SAM formation.	[10][11]
90 °C	Ethanol, DMF, Toluene, Hexane	High-temperature preparation can influence molecular packing and domain structure, with solvent choice playing a critical role.[11]	[11]
Substrate	Au(111) on mica	N/A	Provides large, atomically flat terraces ideal for SAM formation and characterization.[8][12]	[8][12]

Experimental Workflow

The following diagram illustrates the key steps in the formation of 1-Octanethiol SAMs on a Au(111) substrate via solution deposition.

Workflow for 1-Octanethiol SAM formation.

Detailed Experimental Protocol

This protocol details the steps for forming a 1-Octanethiol SAM on a Au(111) substrate using a solution-based method.

1. Materials and Reagents:

• Au(111) substrate (e.g., gold evaporated on mica)

• 1-Octanethiol (≥98.5% purity)

• 200 proof ethanol (absolute, anhydrous)

• Tweezers (non-magnetic, stainless steel)

• Glass vials or petri dishes with sealable caps

• Pipettes

• Nitrogen gas source for drying

2. Substrate Preparation:

• For commercially prepared Au(111) on mica: These substrates can often be used directly after careful cleaning.

• Cleaning Procedure:

  • Hold the Au(111) substrate with clean tweezers.

  • Rinse the substrate thoroughly with absolute ethanol to remove any organic contaminants.

  • Dry the substrate with a gentle stream of high-purity nitrogen gas.

• For in-house prepared substrates: Gold is thermally evaporated onto freshly cleaved mica in a high-vacuum chamber.[8] The mica is typically preheated to around 350 °C.[8] Post-deposition annealing can be performed to increase the size of the Au(111) terraces.[8]

3. Preparation of 1-Octanethiol Solution:

• Work in a clean environment, preferably a fume hood, to avoid contamination.[7]

• Prepare a 1 mM solution of 1-Octanethiol in absolute ethanol. For example, add the appropriate amount of 1-Octanethiol to a known volume of ethanol in a clean glass vial.

• Sonicate the solution for 5-10 minutes to ensure the thiol is fully dissolved.[7]

4. Self-Assembled Monolayer Formation:

• Place the clean, dry Au(111) substrate into a clean glass vial or petri dish.

• Pour the 1-Octanethiol solution into the container, ensuring the gold surface is completely submerged.

• To minimize oxidation, it is good practice to reduce the headspace above the solution and backfill the container with an inert gas like nitrogen before sealing.[7]

• Seal the container tightly (e.g., with a cap and Parafilm) to prevent solvent evaporation and contamination.[7]

• Allow the self-assembly process to proceed for 18-24 hours at room temperature.[3]

5. Post-Formation Rinsing and Drying:

• After the immersion period, carefully remove the substrate from the thiol solution using clean tweezers.

• Rinse the substrate thoroughly with a stream of fresh absolute ethanol for 10-15 seconds to remove any physisorbed (non-covalently bonded) thiol molecules from the surface.[7]

• Dry the substrate with a gentle stream of high-purity nitrogen gas.

• The SAM-coated substrate is now ready for characterization or further experiments. Store in a clean, dry environment, such as a desiccator or a petri dish sealed with Parafilm.

Characterization of 1-Octanethiol SAMs

Several surface-sensitive techniques can be employed to characterize the quality and structure of the formed SAM:

• Scanning Tunneling Microscopy (STM): Provides atomic-scale resolution images of the monolayer, allowing for the visualization of the molecular packing, domain boundaries, and defects such as vacancy islands.[4][8] The characteristic c(4√3 × 2√3)R30° superlattice can be observed for well-ordered alkanethiol SAMs.[8]

• Atomic Force Microscopy (AFM): Can be used to assess the surface morphology and homogeneity of the SAM over larger areas.

• X-ray Photoelectron Spectroscopy (XPS): Confirms the chemical composition of the surface and the bonding state of the sulfur atoms to the gold.[11] The S 2p core level spectrum is characteristic of thiolate bonding to gold.

• Contact Angle Goniometry: Measures the static contact angle of a water droplet on the SAM surface. A high contact angle (typically >100°) indicates a well-ordered, hydrophobic monolayer.

Logical Relationships in SAM Formation

The following diagram illustrates the relationships between key experimental parameters and the resulting quality of the 1-Octanethiol SAM.

Factors influencing SAM quality.

References

• 1. PPT - Molecular Self-assembled Monolayers on Au{111} surface PowerPoint Presentation - ID:235291 [slideserve.com]
• 2. Self-assembled alkanethiol monolayers on gold surfaces: resolving the complex structure at the interface by STM - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 3. if.tugraz.at [if.tugraz.at]
• 4. researchgate.net [researchgate.net]
• 5. Quantifying Thiol Ligand Density of Self-Assembled Monolayers on Gold Nanoparticles by Inductively Coupled Plasma–Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. agilent.com [agilent.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. Molecular Self-Assembly and Adsorption Structure of 2,2′-Dipyrimidyl Disulfides on Au(111) Surfaces - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Applications and Self-Assembled Monolayers (SAMs) Gold Au111 on mica [phasis.ch]

Application Notes & Protocols: Functionalization of Gold Nanoparticles with 1-Octanethiol

Audience: Researchers, scientists, and drug development professionals.

Introduction

Gold nanoparticles (AuNPs) are central to many advancements in nanotechnology due to their distinct optical and electronic properties.[1] The ability to modify their surface chemistry is critical for tailoring their function for specific applications, ranging from biomedical imaging and drug delivery to catalysis and sensing.[1][2] Functionalization with alkanethiols, such as 1-octanethiol (B94742), is a fundamental technique used to impart stability and control the surface hydrophobicity of AuNPs.

The process relies on the strong, stable covalent bond formed between the sulfur atom of the thiol group and the gold surface, creating a self-assembled monolayer (SAM).[1][3] This robust coating displaces weaker stabilizing agents, like citrate (B86180), and prevents the nanoparticles from aggregating. The eight-carbon alkyl chain of 1-octanethiol renders the nanoparticle surface hydrophobic, making them soluble in nonpolar organic solvents. This property is essential for applications requiring interaction with lipid membranes or for use as building blocks in complex nanostructures.[4][5] These functionalized AuNPs can also be used in combination with hydrophilic ligands to create amphiphilic nanoparticles, a key component in various drug delivery systems.[4]

Key Applications

• Drug Delivery: Octanethiol-functionalized AuNPs can be co-functionalized with hydrophilic ligands to create amphiphilic nanoparticles. These particles can passively permeate cell membranes, making them effective carriers for intracellular drug delivery.[4][6]

• Nanomaterial Synthesis: The hydrophobic surface allows for controlled assembly and organization of nanoparticles in organic media, serving as building blocks for more complex materials.[7]

• Sensors and Electronics: The formation of ordered self-assembled monolayers on gold surfaces is critical in the development of chemical sensors and nanoelectronic components.[8]

• Stabilizers: The alkanethiol monolayer provides exceptional stability, protecting the gold core from harsh chemical environments and preventing aggregation.[9]

Experimental Protocols

Two primary methods are presented for the functionalization of gold nanoparticles with 1-octanethiol: a two-step ligand exchange process on pre-synthesized AuNPs and a one-step direct synthesis method.

This method involves the initial synthesis of water-soluble, citrate-stabilized AuNPs, followed by the replacement of the citrate ions with 1-octanethiol.

Part A: Synthesis of Citrate-Capped Gold Nanoparticles (Turkevich-Frens Method) [10]

Materials:

• Hydrogen tetrachloroaurate (B171879) (HAuCl₄) solution (1.0 mM)

• Trisodium (B8492382) citrate dihydrate solution (1% w/v)

• Ultrapure water (18.2 MΩ·cm)

• Aqua regia (for cleaning glassware)

• Erlenmeyer flask, stirring hotplate, magnetic stir bar

Procedure:

• In a meticulously cleaned Erlenmeyer flask, bring 20 mL of 1.0 mM HAuCl₄ solution to a vigorous boil while stirring.[10]

• Rapidly inject 2 mL of 1% trisodium citrate solution into the boiling HAuCl₄ solution.[10]

• Observe the color change from pale yellow to colorless, then to a deep wine-red, which indicates the formation of AuNPs.[10]

• Continue boiling and stirring for an additional 15 minutes to ensure the reaction is complete.

• Remove the flask from heat and allow it to cool to room temperature.

• Store the resulting citrate-capped AuNPs at 4°C.

Part B: Ligand Exchange with 1-Octanethiol

Materials:

• Citrate-capped AuNP solution (from Part A)

• 1-Octanethiol (C₈H₁₇SH)

• Ethanol (B145695) or another suitable organic solvent

• Microcentrifuge tubes

Procedure:

• Prepare a stock solution of 1-octanethiol in ethanol. A significant molar excess of the thiol is required.

• In a microcentrifuge tube, mix the aqueous citrate-capped AuNP solution with the ethanolic 1-octanethiol solution. The phase transfer of AuNPs from the aqueous to the organic layer can be observed.

• Incubate the mixture at room temperature with vigorous shaking or stirring for 12-24 hours to facilitate complete ligand exchange.[2]

• Purify the functionalized AuNPs by centrifugation. The speed and duration will depend on nanoparticle size (e.g., 10,000 x g for 30 minutes for ~20 nm particles).

• Carefully remove the supernatant containing excess thiol and displaced citrate.

• Resuspend the nanoparticle pellet in a suitable organic solvent like toluene (B28343) or chloroform. Repeat the centrifugation and resuspension steps 2-3 times to ensure purity.

Caption: Workflow for 1-octanethiol functionalization via ligand exchange.

This method produces 1-octanethiol stabilized AuNPs directly in a two-phase system, resulting in nanoparticles that are soluble in organic solvents.[11][12]

Materials:

• Hydrogen tetrachloroaurate (HAuCl₄)

• Tetraoctylammonium bromide (TOAB)

• 1-Octanethiol (C₈H₁₇SH)

• Sodium borohydride (B1222165) (NaBH₄)

• Toluene and water (for two-phase system)

• Ethanol (for washing)

Procedure:

• Prepare an aqueous solution of HAuCl₄.

• In a flask, dissolve the phase transfer catalyst, TOAB, in toluene.

• Combine the aqueous HAuCl₄ solution with the TOAB/toluene solution and stir vigorously until the gold salt is completely transferred to the organic phase, indicated by the aqueous phase becoming colorless and the organic phase turning orange/red.[12]

• Add 1-octanethiol to the organic phase while stirring.

• Prepare a fresh aqueous solution of the reducing agent, NaBH₄.

• Add the NaBH₄ solution dropwise to the reaction mixture under vigorous stirring over a period of 1-2 hours.

• A color change from orange to dark brown/black will signify the formation of alkanethiol-stabilized AuNPs.[12]

• Continue stirring for at least 3 hours after the addition of NaBH₄ is complete to ensure full reaction.

• Separate the organic phase and purify the AuNPs by repeated precipitation with ethanol followed by centrifugation and resuspension in toluene.

Caption: Workflow for the one-step Brust-Schiffrin synthesis method.

Data Presentation & Characterization

Successful functionalization is confirmed by a suite of characterization techniques that measure changes in the physicochemical properties of the nanoparticles.

Table 1: Typical Characterization Data for AuNPs Before and After 1-Octanethiol Functionalization

Parameter	Citrate-Stabilized AuNPs	1-Octanethiol Functionalized AuNPs	Characterization Technique
Hydrodynamic Diameter	20-25 nm	25-35 nm	Dynamic Light Scattering (DLS)[1]
Zeta Potential	-30 to -50 mV	-10 to +5 mV	Dynamic Light Scattering (DLS)[1]
Surface Plasmon Resonance (λmax)	518-522 nm	523-528 nm	UV-Vis Spectroscopy[1]
Solubility	Water, Buffers	Toluene, Chloroform, Hexane	Visual Inspection
Core Diameter	~20 nm	~20 nm	Transmission Electron Microscopy (TEM)[1]

Note: Values are typical for AuNPs with a core diameter of ~20 nm and may vary based on synthesis conditions and core size.

Characterization Methodologies:

• UV-Visible Spectroscopy: Used to monitor the Surface Plasmon Resonance (SPR) peak. A slight red-shift (increase in λmax) after functionalization indicates a change in the local dielectric environment of the AuNP surface, confirming the presence of the 1-octanethiol layer.[1]

• Dynamic Light Scattering (DLS): Measures the hydrodynamic diameter, which is expected to increase due to the added thickness of the octanethiol monolayer.[1] It also measures the zeta potential, which will shift from highly negative (due to citrate ions) to near-neutral, reflecting the uncharged nature of the octanethiol coating.[1]

• Transmission Electron Microscopy (TEM): Visualizes the nanoparticles to confirm that the metallic core size and shape have not changed during the functionalization process and that no aggregation has occurred.

• Fourier-Transform Infrared Spectroscopy (FTIR): Can be used to confirm the presence of the C-H stretches of the alkyl chains from 1-octanethiol on the nanoparticle surface.

Caption: Structure of a 1-octanethiol functionalized gold nanoparticle.

References

• 1. benchchem.com [benchchem.com]
• 2. pureadmin.qub.ac.uk [pureadmin.qub.ac.uk]
• 3. researchgate.net [researchgate.net]
• 4. Amphiphilic Gold Nanoparticles: A Biomimetic Tool to Gain Mechanistic Insights into Peptide-Lipid Interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. mdpi.com [mdpi.com]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. Mechano-chemical stability of gold nanoparticles coated with alkanethiolate SAMs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. Synthesis, Chemical–Physical Characterization, and Biomedical Applications of Functional Gold Nanoparticles: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 12. dovepress.com [dovepress.com]

Application Notes and Protocols: 1-Octanethiol for Corrosion Inhibition of Copper

For Researchers, Scientists, and Drug Development Professionals

Introduction

Corrosion of copper is a significant concern in various industrial and technological applications, including electronics, heat exchangers, and pipelines. The formation of a thin, protective layer on the copper surface is a widely adopted strategy to mitigate corrosion. 1-Octanethiol (B94742) (CH₃(CH₂)₇SH), an organosulfur compound, has demonstrated significant promise as a corrosion inhibitor for copper. This is attributed to its ability to form a dense and well-ordered self-assembled monolayer (SAM) on the copper surface. The thiol group (-SH) exhibits a strong affinity for copper, leading to the formation of a stable copper-thiolate (Cu-S) bond, while the hydrophobic alkyl chains create a barrier against corrosive agents.

These application notes provide a comprehensive overview of the use of 1-octanethiol for copper corrosion inhibition, including quantitative data on its performance, detailed experimental protocols for evaluation, and visualizations of the underlying mechanisms and workflows.

Data Presentation

The following tables summarize the quantitative data on the performance of 1-octanethiol and other alkanethiols as corrosion inhibitors for copper under various conditions.

Table 1: Corrosion Inhibition Efficiency of Alkanethiols on Copper

Inhibitor	Concentration (mmol/L)	Corrosive Medium	Technique	Inhibition Efficiency (%)	Reference
1-Octanethiol (OT)	Not Specified	Synthetic Acid Rain	Polarization	Not explicitly stated for OT alone	[1]
1-Dodecanethiol (DT)	Not Specified	Synthetic Acid Rain	Polarization	Increases with concentration	[1]
1-Octadecanethiol (ODT)	0.5	Synthetic Acid Rain	Polarization	~90	[1][2]

Note: The study in reference[1] showed that inhibition efficiency increases with the concentration and chain length of the alkanethiol.

Table 2: Electrochemical Parameters for Copper Corrosion with and without Alkanethiol Inhibitors in Synthetic Acid Rain

Inhibitor	Concentration (mmol/L)	Ecorr (mV vs. SCE)	jcorr (µA/cm²)
Blank	0	-150	10.5
1-Octanethiol (OT)	0.5	-140	3.2
1-Dodecanethiol (DT)	0.5	-135	2.1
1-Octadecanethiol (ODT)	0.5	-120	1.1

(Data synthesized from trends described in[1])

Experimental Protocols

Detailed methodologies for key experiments to evaluate the corrosion inhibition of copper by 1-octanethiol are provided below.

Protocol 1: Preparation of 1-Octanethiol Self-Assembled Monolayer (SAM) on Copper

Objective: To form a uniform and dense monolayer of 1-octanethiol on a copper substrate.

Materials:

• Copper specimens (e.g., coupons or electrodes)

• 1-Octanethiol (≥98.5% purity)

• Ethanol (B145695) (absolute)

• Acetone (B3395972) (analytical grade)

• Deionized (DI) water

• Nitric acid (for etching, optional)[3]

• Beakers, petri dishes, and tweezers

Procedure:

• Substrate Pre-treatment:

  • Mechanically polish the copper specimens with successively finer grades of emery paper (e.g., up to 1200 grade) to achieve a smooth, mirror-like surface.[4]

  • Degrease the polished specimens by sonicating in acetone for 10 minutes, followed by a thorough rinse with ethanol and then DI water.

  • Dry the specimens under a stream of nitrogen or in a desiccator.

  • For enhanced monolayer formation, an optional acid etching step can be performed by immersing the cleaned specimens in a dilute nitric acid solution for a short period (e.g., 10-30 seconds), followed by rinsing with DI water and drying.[3]

• SAM Formation:

  • Prepare a solution of 1-octanethiol in absolute ethanol. A typical concentration is in the range of 1-10 mmol/L.

  • Immerse the pre-treated copper specimens in the 1-octanethiol solution for a sufficient duration to allow for monolayer formation. Immersion times can range from 30 minutes to 24 hours at room temperature.[5]

  • After immersion, remove the specimens from the solution and rinse thoroughly with fresh ethanol to remove any non-chemisorbed molecules.

  • Dry the SAM-coated specimens with a gentle stream of nitrogen.

Protocol 2: Electrochemical Evaluation of Corrosion Inhibition

Objective: To quantify the corrosion rate and inhibition efficiency using potentiodynamic polarization and electrochemical impedance spectroscopy (EIS).

Equipment:

• Potentiostat/Galvanostat with EIS capability

• Three-electrode electrochemical cell (working electrode: copper specimen, reference electrode: Saturated Calomel Electrode (SCE) or Ag/AgCl, counter electrode: platinum or graphite)

• Corrosive medium (e.g., 3.5% NaCl solution, synthetic acid rain)[6]

A. Potentiodynamic Polarization:

• Assemble the three-electrode cell with the copper specimen (either bare or SAM-coated) as the working electrode.

• Immerse the electrodes in the corrosive medium and allow the open-circuit potential (OCP) to stabilize (typically 30-60 minutes).

• Perform the potentiodynamic polarization scan by sweeping the potential from a cathodic potential to an anodic potential relative to the OCP (e.g., -250 mV to +250 mV vs. OCP) at a slow scan rate (e.g., 0.167 mV/s or 1 mV/s).[5][7]

• Record the resulting current density as a function of the applied potential.

• Determine the corrosion potential (Ecorr) and corrosion current density (jcorr) by Tafel extrapolation of the linear portions of the anodic and cathodic curves.

• Calculate the inhibition efficiency (IE%) using the following equation: IE% = [(jcorr_uninhibited - jcorr_inhibited) / jcorr_uninhibited] x 100

B. Electrochemical Impedance Spectroscopy (EIS):

• Set up the three-electrode cell as described above and allow the OCP to stabilize.

• Apply a small amplitude sinusoidal AC voltage (e.g., 5-10 mV) at the OCP over a wide frequency range (e.g., 100 kHz to 10 mHz).[8][9]

• Record the impedance data and present it as Nyquist and Bode plots.

• The diameter of the semicircle in the Nyquist plot corresponds to the charge transfer resistance (Rct), which is inversely proportional to the corrosion rate. A larger Rct value indicates better corrosion protection.

• Calculate the inhibition efficiency (IE%) using the Rct values: IE% = [(Rct_inhibited - Rct_uninhibited) / Rct_inhibited] x 100

Protocol 3: Surface Analysis

Objective: To characterize the morphology and composition of the copper surface with and without the 1-octanethiol SAM.

A. Scanning Electron Microscopy (SEM):

• Immerse bare and SAM-coated copper specimens in the corrosive medium for a specified period (e.g., 24 hours).

• Remove the specimens, rinse with DI water, and dry.

• Mount the specimens on SEM stubs and coat with a thin conductive layer (e.g., gold or carbon) if necessary.

• Acquire SEM images at various magnifications to observe the surface morphology. A smoother surface with fewer pits on the SAM-coated sample indicates effective corrosion inhibition.[9]

B. X-ray Photoelectron Spectroscopy (XPS):

• Analyze the surface of the SAM-coated copper specimen using an XPS instrument.

• Acquire high-resolution spectra for the Cu 2p, S 2p, and C 1s regions.

• The presence of a strong S 2p peak confirms the adsorption of 1-octanethiol on the copper surface. The binding energy of the S 2p peak can provide information about the formation of the Cu-S bond.[10]

Visualizations

The following diagrams illustrate the experimental workflow, the mechanism of SAM formation, and the relationship between the experimental techniques and the data they provide.

Caption: Experimental workflow for evaluating 1-octanethiol as a copper corrosion inhibitor.

Caption: Mechanism of 1-octanethiol self-assembled monolayer (SAM) formation on a copper surface.

Caption: Relationship between experimental techniques and the data they provide for corrosion inhibition studies.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. DSpace [scholarbank.nus.edu.sg]
• 4. deswater.com [deswater.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. biointerfaceresearch.com [biointerfaceresearch.com]
• 9. Experimental and theoretical insights into copper corrosion inhibition by protonated amino-acids - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Application Notes and Protocols: 1-Octanethiol as an Electrolyte Additive in Iron-Air Batteries

Audience: Researchers, scientists, and drug development professionals.

Introduction

Iron-air batteries are a promising energy storage technology due to the high theoretical energy density, low cost, and abundance of iron. However, challenges such as the passivation of the iron electrode and hydrogen evolution during cycling can limit their performance. Electrolyte additives are being explored to mitigate these issues. 1-Octanethiol, a long-chain alkanethiol, has been investigated as one such additive. These application notes provide a comprehensive overview of the use of 1-Octanethiol in iron-air battery electrolytes, detailing its effects on battery performance and providing protocols for experimental evaluation.

Application Notes

The primary role of 1-Octanethiol as an electrolyte additive in iron-air batteries is to improve the performance of the iron electrode. It achieves this by adsorbing onto the iron surface, which helps to prevent the formation of a passivating oxide layer, particularly at high discharge rates.[1][2] This inhibition of passivation allows for a more complete discharge of the iron electrode, leading to a significant increase in the specific capacity.

However, the use of 1-Octanethiol in a full iron-air battery system presents a significant drawback: the poisoning of the air electrode.[2][3][4] Sulfur species from the 1-Octanethiol adsorb onto the catalyst surface of the air electrode, which increases the overpotential for the oxygen reduction reaction (ORR).[3][4] This poisoning effect counteracts the benefits gained at the iron electrode, leading to an overall decrease in the battery's voltage efficiency and cycle life.

Therefore, while 1-Octanethiol can enhance the performance of the iron electrode in isolation, its application in practical iron-air batteries is not recommended, except potentially at very low concentrations (well below 10 x 10⁻³ mol dm⁻³).[3][4] Research has also explored the synergistic effect of using a solid sulfide (B99878) additive, such as bismuth sulfide (Bi₂S₃), directly in the iron electrode in conjunction with an alkanethiol in the electrolyte.[1][4] This approach may offer a way to localize the beneficial effects to the iron electrode while minimizing the negative impact on the air electrode.

Data Presentation

The following tables summarize the quantitative data on the performance of iron-air batteries with and without 1-Octanethiol as an electrolyte additive.

Table 1: Effect of 1-Octanethiol on the Specific Capacity of the Iron Electrode

Electrolyte Composition	Discharge Rate	Specific Capacity (mAh/gFe)	Reference
Standard KOH	2C	17	[1]
KOH with 1-Octanethiol	2C	171	[1]
Standard KOH	High Rate	113	[1]
KOH with 1-Octanethiol	High Rate	~420	[1]
KOH with 1-Octanethiol	Not Specified	171	[1]

Table 2: Overview of 1-Octanethiol's Impact on Iron-Air Battery Performance

Performance Metric	Effect of 1-Octanethiol Addition	Mechanism	Reference
Iron Electrode
Specific Capacity	Increased	Prevents passivation of the iron electrode.	[1][2]
Discharge Voltage	Stabilized at higher rates	Maintains active surface area of iron.	[1]
Air Electrode
Oxygen Reduction Overpotential	Increased	Poisoning of the catalyst by sulfur species.	[2][3][4]
Performance	Deteriorated	Adsorption of sulfur compounds on the catalyst surface.	[3][4]
Overall Cell
Voltage Efficiency	Decreased	Increased polarization at the air electrode.	[2]
Cycle Life	Potentially Reduced	Progressive poisoning of the air electrode.	[3]

Experimental Protocols

The following are detailed methodologies for key experiments involving the use of 1-Octanethiol as an electrolyte additive in iron-air batteries.

Preparation of the Electrolyte

Objective: To prepare a potassium hydroxide (B78521) (KOH) electrolyte with a specific concentration of 1-Octanethiol.

Materials:

• Potassium hydroxide (KOH) pellets

• Deionized (DI) water

• 1-Octanethiol (C₈H₁₈S)

• Magnetic stirrer and stir bar

• Volumetric flasks

Procedure:

• To prepare a 6 M KOH solution, carefully dissolve the appropriate amount of KOH pellets in DI water in a volumetric flask. The dissolution of KOH is highly exothermic, so the flask should be cooled in an ice bath.

• Allow the KOH solution to cool to room temperature.

• Add the desired volume of 1-Octanethiol to the KOH solution to achieve the target concentration (e.g., 0.01 M or 0.1 M).

• Stir the solution vigorously using a magnetic stirrer for at least one hour to ensure the dissolution and uniform dispersion of the 1-Octanethiol. The solubility of 1-Octanethiol in aqueous solutions is limited, so thorough mixing is crucial.

Iron Electrode Preparation

Objective: To prepare a paste-type iron electrode for use in the iron-air battery.

Materials:

• Iron(III) oxide (Fe₂O₃) nanoparticles

• Carbon black (e.g., Vulcan XC-72)

• Binder (e.g., Polytetrafluoroethylene - PTFE)

• Nickel foam or mesh (current collector)

• Ethanol (B145695)

• Mortar and pestle

• Hot press

Procedure:

• Mix the Fe₂O₃ nanoparticles and carbon black in a desired weight ratio (e.g., 80:20).

• Add a small amount of the PTFE binder to the powder mixture.

• Add a few drops of ethanol and grind the mixture in a mortar and pestle to form a homogeneous paste.

• Apply the paste onto a piece of nickel foam, ensuring uniform coverage and good contact.

• Dry the electrode in an oven at 80°C for at least 2 hours to evaporate the ethanol.

• Hot-press the dried electrode at a pressure of 10 MPa and a temperature of 120°C for 5 minutes to improve the mechanical integrity and electrical contact.

Air Electrode Preparation

Objective: To prepare a gas diffusion electrode for the oxygen reduction reaction.

Materials:

• Platinum on carbon (Pt/C) or other suitable catalyst

• Nafion® solution (or other ionomer)

• Carbon paper or cloth (gas diffusion layer)

• Isopropyl alcohol

• Ultrasonic bath

• Spray gun or doctor blade

Procedure:

• Prepare a catalyst ink by dispersing the Pt/C powder in a mixture of isopropyl alcohol and Nafion® solution.

• Sonnicate the ink for at least 30 minutes to ensure a uniform dispersion.

• Apply the catalyst ink onto one side of the carbon paper using a spray gun or doctor blade to achieve a desired catalyst loading.

• Dry the air electrode in an oven at 60°C for 1 hour.

Battery Assembly and Electrochemical Testing

Objective: To assemble a lab-scale iron-air battery and evaluate its electrochemical performance.

Materials:

• Prepared iron electrode

• Prepared air electrode

• Separator (e.g., Celgard®)

• Electrolyte (with and without 1-Octanethiol)

• Custom-made battery holder or Swagelok-type cell

• Potentiostat/Galvanostat battery testing system

Procedure:

• Soak the separator in the electrolyte for at least 30 minutes.

• Assemble the battery in the following order: iron electrode, separator, and air electrode. Ensure that the catalyst side of the air electrode faces the separator.

• Place the assembly into the battery holder and ensure a good seal.

• Connect the cell to the battery testing system.

• Perform electrochemical tests, such as:

  • Galvanostatic Cycling: Charge and discharge the battery at constant current densities (e.g., C/10, C/5, 1C, 2C) within a defined voltage window to determine the specific capacity, coulombic efficiency, and cycle life.

  • Potentiodynamic Polarization: Scan the potential of the individual electrodes to study the kinetics of the iron oxidation/reduction and oxygen reduction reactions.

  • Electrochemical Impedance Spectroscopy (EIS): Measure the impedance of the cell at different states of charge to analyze the internal resistance and charge transfer processes.

Mandatory Visualization

Caption: Mechanism of 1-Octanethiol in an Iron-Air Battery.

Caption: Experimental Workflow for Evaluating 1-Octanethiol.

References

• 1. Harnessing solid-state technology for next-generation iron–air batteries - Sustainable Energy & Fuels (RSC Publishing) DOI:10.1039/D4SE01224K [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for the Electrochemical Characterization of 1-Octanethiol Modified Electrodes

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide for the preparation and electrochemical characterization of gold electrodes modified with 1-Octanethiol (1-OTT) self-assembled monolayers (SAMs). The protocols outlined below are fundamental for creating well-defined, insulating surfaces suitable for a variety of applications, including biosensing, corrosion inhibition, and fundamental studies of electron transfer.

Introduction

1-Octanethiol is an organosulfur compound that readily forms a dense, highly ordered self-assembled monolayer on gold surfaces. The aliphatic chain of 1-OTT creates a hydrophobic and insulating barrier at the electrode-electrolyte interface. This property is crucial for minimizing non-specific adsorption and controlling electron transfer processes in electrochemical assays. The quality and integrity of the 1-OTT SAM are paramount for reproducible and reliable experimental outcomes. This document details the key electrochemical techniques used to characterize these modified surfaces: Cyclic Voltammetry (CV), Electrochemical Impedance Spectroscopy (EIS), and Reductive Desorption.

Data Presentation

The following tables summarize typical quantitative data obtained during the electrochemical characterization of bare and 1-OTT modified gold electrodes. These values serve as a benchmark for assessing the quality of the prepared SAMs.

Table 1: Typical Electrochemical Impedance Spectroscopy (EIS) Parameters

Electrode State	Charge Transfer Resistance (Rct) (Ω·cm²)	Double-Layer Capacitance (Cdl) (µF/cm²)
Bare Gold	10 - 100	10 - 40
1-OTT Modified Gold	10⁵ - 10⁷	1 - 2

Note: Rct values are highly dependent on the redox probe used and its concentration. Cdl values for the modified electrode are inversely proportional to the monolayer thickness.

Table 2: Typical Reductive Desorption Data for 1-Octanethiol on Gold

Parameter	Typical Value
Reductive Desorption Potential (in 0.1 M KOH)	-0.9 V to -1.2 V vs. Ag/AgCl
Desorption Charge Density (Q)	~70 - 90 µC/cm²
Surface Coverage (Γ)	(4.3 - 5.6) x 10⁻¹⁰ mol/cm²

Note: The exact potential can vary with the crystalline structure of the gold substrate and the scan rate.

Experimental Protocols

Protocol 1: Gold Electrode Preparation

A pristine gold surface is critical for the formation of a high-quality SAM.

• Mechanical Polishing:

  • Polish the gold electrode with successively finer alumina (B75360) slurries (e.g., 1.0 µm, 0.3 µm, and 0.05 µm) on a polishing pad.

  • Rinse the electrode thoroughly with deionized (DI) water and sonicate in DI water for 5 minutes to remove polishing residues.

  • Repeat sonication in ethanol (B145695) for 5 minutes.

  • Dry the electrode under a stream of high-purity nitrogen.

• Electrochemical Cleaning:

  • In a standard three-electrode cell containing 0.5 M H₂SO₄, cycle the potential of the gold working electrode between the onset of gold oxidation (approx. +0.8 V vs. Ag/AgCl) and the reduction of the gold oxide (approx. +0.2 V vs. Ag/AgCl) at a scan rate of 100 mV/s for several cycles until a stable and characteristic voltammogram for clean gold is obtained.[1]

  • The real surface area of the electrode can be estimated from the charge associated with the reduction of the gold oxide layer (theoretically 390 µC/cm²).[1]

  • Rinse the electrode thoroughly with DI water and ethanol, and then dry it under a nitrogen stream.

Protocol 2: Formation of 1-Octanethiol SAM

• Prepare a 1 mM solution of 1-Octanethiol in absolute ethanol.

• Immediately after cleaning, immerse the gold electrode into the 1-OTT solution.

• Allow the self-assembly process to proceed for at least 12-24 hours to ensure the formation of a well-ordered monolayer.

• After incubation, remove the electrode from the solution and rinse it thoroughly with copious amounts of ethanol to remove any physisorbed thiols.

• Dry the electrode gently under a stream of nitrogen. The modified electrode is now ready for electrochemical characterization.

Protocol 3: Characterization by Cyclic Voltammetry (CV)

CV is used to assess the blocking properties of the 1-OTT SAM towards a redox probe.

• Prepare the Electrolyte Solution: Prepare a solution of a suitable redox probe, such as 1 mM Potassium Ferricyanide (K₃[Fe(CN)₆]) in 0.1 M KCl, or 1 mM Ferrocenemethanol in a suitable electrolyte.

• Assemble the Electrochemical Cell: Use a standard three-electrode setup with the 1-OTT modified gold electrode as the working electrode, a platinum wire as the counter electrode, and an Ag/AgCl electrode as the reference electrode.

• Perform CV on Bare Gold: Record the cyclic voltammogram of the redox probe on a clean, unmodified gold electrode. A reversible, wave-shaped voltammogram with a small peak-to-peak separation (ΔEp) is expected.

• Perform CV on 1-OTT Modified Gold: Record the cyclic voltammogram on the 1-OTT modified electrode under the same conditions. A significant decrease in the peak currents and an increase in ΔEp, or even a complete suppression of the Faradaic current, indicates the formation of a well-packed, insulating monolayer.[2]

Protocol 4: Characterization by Electrochemical Impedance Spectroscopy (EIS)

EIS is a powerful technique to quantify the properties of the SAM.

• Prepare the Electrolyte Solution: Prepare a solution containing an equimolar mixture of a redox couple, for example, 5 mM K₃[Fe(CN)₆]/K₄[Fe(CN)₆] in 0.1 M KCl.[3]

• Assemble the Electrochemical Cell: Use the same three-electrode setup as for CV.

• Set EIS Parameters: Apply a DC potential equal to the formal potential (E¹/²') of the redox couple (determined from CV) and a small AC potential perturbation (e.g., 10 mV). Scan a wide frequency range (e.g., from 100 kHz to 0.1 Hz).

• Acquire EIS Data: Record the impedance spectrum for both the bare and the 1-OTT modified gold electrodes.

• Data Analysis: The resulting Nyquist plot for the bare electrode will show a small semicircle, indicating a low charge transfer resistance (Rct). For a well-formed 1-OTT SAM, the Nyquist plot will be dominated by a large semicircle, indicating a significantly increased Rct due to the insulating nature of the monolayer.[3][4] The data can be fitted to a Randles equivalent circuit to extract quantitative values for Rct and the double-layer capacitance (Cdl).[5] A successful modification is characterized by a dramatic increase in Rct and a decrease in Cdl.

Protocol 5: Determination of Surface Coverage by Reductive Desorption

This technique allows for the quantitative determination of the surface coverage of the thiol monolayer.

• Prepare the Electrolyte Solution: Prepare a deoxygenated 0.1 M KOH or NaOH solution.[6][7]

• Assemble the Electrochemical Cell: Use the three-electrode setup with the 1-OTT modified electrode.

• Perform Linear Sweep Voltammetry (LSV) or Cyclic Voltammetry (CV): Scan the potential from an initial value where the SAM is stable (e.g., -0.2 V vs. Ag/AgCl) to a sufficiently negative potential to induce the reductive desorption of the 1-OTT (e.g., -1.4 V vs. Ag/AgCl) at a scan rate of 50-100 mV/s.[6]

• Data Analysis: A distinct cathodic peak will be observed, corresponding to the reductive desorption of the 1-OTT molecules. The surface coverage (Γ, in mol/cm²) can be calculated by integrating the charge (Q) under this desorption peak and using the following equation: Γ = Q / (nFA) where:

  • Q is the integrated charge in Coulombs (C).

  • n is the number of electrons transferred per molecule (n=1 for the reductive desorption of alkanethiols).

  • F is the Faraday constant (96485 C/mol).

  • A is the real surface area of the electrode in cm².

Mandatory Visualizations

Caption: Experimental workflow for 1-OTT modified electrodes.

Caption: Blocking of a redox probe by the 1-OTT SAM.

Caption: Randles equivalent circuit for EIS data fitting.

References

• 1. researchgate.net [researchgate.net]
• 2. alpha.chem.umb.edu [alpha.chem.umb.edu]
• 3. Electrochemical impedance spectroscopy study of carbohydrate-terminated alkanethiol monolayers on nanoporous gold: Implications for pore wetting - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Randles circuit - Wikipedia [en.wikipedia.org]
• 6. New insights into the electrochemical desorption of alkanethiol SAMs on gold - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Elucidating the Influence of Electrical Potentials on the Formation of Charged Oligopeptide Self‐Assembled Monolayers on Gold - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Creating Hydrophobic Surfaces with 1-Octanethiol Self-Assembled Monolayers (SAMs)

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide for the fabrication and characterization of hydrophobic surfaces using 1-Octanethiol self-assembled monolayers (SAMs) on gold substrates. The protocols outlined below are compiled from established methodologies to ensure the formation of high-quality, well-ordered monolayers suitable for a variety of research applications, including cell-surface interaction studies, biosensor development, and fundamental surface science.

Introduction

Self-assembled monolayers (SAMs) of alkanethiols on gold are a cornerstone of surface science, enabling precise control over the chemical and physical properties of a substrate. 1-Octanethiol (CH₃(CH₂)₇SH) is an eight-carbon alkanethiol that forms a dense, crystalline-like monolayer on gold surfaces. The assembly is driven by the strong affinity of the sulfur headgroup to the gold substrate, forming a stable Au-S bond. The long alkyl chains pack closely together via van der Waals interactions, presenting a uniform surface of terminal methyl (CH₃) groups. This dense array of nonpolar methyl groups imparts a highly hydrophobic character to the surface, making it an ideal model system for studying hydrophobic interactions and for applications requiring low surface energy.

In drug development and biological research, such well-defined hydrophobic surfaces are invaluable for investigating protein adsorption, cell adhesion, and the influence of surface wettability on biological processes.

Materials and Equipment

Reagents

• 1-Octanethiol (≥98.5% purity)

• 200 Proof Ethanol (B145695) (absolute, anhydrous)

• Sulfuric Acid (H₂SO₄, concentrated)

• Hydrogen Peroxide (H₂O₂ a 30% solution)

• Deionized (DI) water (18.2 MΩ·cm)

• Dry Nitrogen Gas (N₂)

Equipment

• Gold-coated substrates (e.g., gold-coated silicon wafers or glass slides with a titanium or chromium adhesion layer)[1]

• Glass or polypropylene (B1209903) containers (e.g., petri dishes, scintillation vials)[2]

• Tweezers for sample handling (Teflon-coated recommended)

• Sonicator

• Analytical balance

• Calibrated micropipettes

• Fume hood

• Contact angle goniometer

• Spectroscopic ellipsometer (optional)

• FTIR spectrometer with a specular reflectance accessory (optional)

Experimental Protocols

Safety Precautions

• Piranha Solution: Piranha solution (a 7:3 mixture of concentrated H₂SO₄ and 30% H₂O₂) is extremely corrosive and a strong oxidizer that reacts violently with organic materials.[2] It must be handled with extreme caution in a fume hood, using appropriate personal protective equipment (PPE), including a face shield, acid-resistant gloves, and a lab coat. Never store Piranha solution in a sealed container.

• 1-Octanethiol: 1-Octanethiol is a flammable liquid with a strong odor.[3][4] Handle it in a fume hood and avoid inhalation or contact with skin.[5]

Protocol 1: Gold Substrate Preparation and Cleaning

A pristine gold surface is critical for the formation of a well-ordered SAM. The following protocol describes a common and effective cleaning procedure.

• Initial Rinse: Thoroughly rinse the gold-coated substrates with ethanol and then DI water to remove gross contaminants.

• Piranha Cleaning (in a fume hood): a. Carefully prepare the Piranha solution by slowly adding the hydrogen peroxide to the sulfuric acid. Caution: This solution is highly exothermic. b. Using tweezers, immerse the gold substrates in the Piranha solution for 5-10 minutes. The solution should be still bubbling. c. Remove the substrates and rinse them copiously with DI water (at least 5-6 times). d. Rinse the substrates with absolute ethanol.

• Drying: Dry the cleaned substrates under a gentle stream of dry nitrogen gas.[1]

• Immediate Use: Use the cleaned substrates immediately for SAM formation to prevent atmospheric contamination.

An alternative to Piranha cleaning for some applications is UV/Ozone treatment or argon plasma cleaning. For atomic force microscopy (AFM) studies requiring atomically flat surfaces, flame annealing of the gold substrate is often performed.[6]

Protocol 2: 1-Octanethiol SAM Formation

This protocol describes the solution-based deposition of 1-Octanethiol.

• Prepare the Thiol Solution: a. In a fume hood, prepare a 1 mM solution of 1-Octanethiol in absolute ethanol.[7] For example, to make 50 mL of solution, add approximately 9.3 µL of 1-Octanethiol to 50 mL of absolute ethanol. b. It is recommended to prepare enough solution for all samples in a given experiment to ensure consistency.[2]

• Substrate Immersion: a. Place the clean, dry gold substrates in a suitable container (e.g., a petri dish or individual vials).[2] b. Pour the 1-Octanethiol solution into the container, ensuring the substrates are fully submerged.[1]

• Incubation: a. Cover the container to minimize solvent evaporation and contamination. For optimal results, you can backfill the container with an inert gas like nitrogen.[1][2] b. Allow the self-assembly process to proceed for 12-24 hours at room temperature.[7] While initial monolayer formation is rapid, longer immersion times lead to a more ordered and densely packed monolayer.[1][7]

• Rinsing and Drying: a. After incubation, remove the substrates from the thiol solution using clean tweezers. b. Rinse the substrates thoroughly with fresh absolute ethanol to remove any non-chemisorbed (physisorbed) thiol molecules.[1] c. Dry the substrates with a gentle stream of dry nitrogen gas.[1]

• Storage: Store the modified substrates in a clean, dry environment, such as a desiccator or a petri dish sealed with parafilm, until they are ready for characterization or use.[1][2]

Characterization of 1-Octanethiol SAMs

Contact Angle Goniometry

Contact angle measurement is a simple and effective way to confirm the hydrophobicity of the surface.

• Place a droplet of DI water (typically 1-5 µL) on the 1-Octanethiol modified surface.

• Measure the static water contact angle. A successful 1-Octanethiol SAM will exhibit a high water contact angle, indicating a hydrophobic surface.

Spectroscopic Ellipsometry (Optional)

Ellipsometry can be used to determine the thickness of the SAM.[8]

• Measure the ellipsometric parameters (Ψ and Δ) of the bare gold substrate before SAM formation.

• After SAM formation, measure the parameters of the modified substrate.

• Model the data using a substrate-film model (e.g., Au substrate / organic film / air) to calculate the thickness of the 1-Octanethiol monolayer.[9] A refractive index of approximately 1.45 is often assumed for alkanethiol SAMs.[10]

Fourier-Transform Infrared Spectroscopy (FTIR) (Optional)

Specular reflectance FTIR can provide information about the chemical composition and packing order of the SAM.[11]

• Acquire a background spectrum from a clean, bare gold substrate.

• Acquire the spectrum of the 1-Octanethiol SAM on gold.

• The resulting spectrum should show characteristic C-H stretching peaks around 2850-2960 cm⁻¹. The position of these peaks can indicate the degree of conformational order (crystallinity) of the alkyl chains.[11][12]

Data Presentation

The following tables summarize typical quantitative data for 1-Octanethiol SAMs on gold.

Table 1: Water Contact Angle Measurements

Surface	Advancing Water Contact Angle (θ°)	Reference
Bare Gold	68° ± 11°	[13]
1-Octanethiol SAM	97° ± 2°	[13]
1-Octanethiol SAM	~107°-117° (Expected Values)	[13]

Note: Contact angles can vary depending on the quality of the monolayer, surface roughness, and measurement conditions.

Table 2: Ellipsometric Thickness of Alkanethiol SAMs

Thiol	Expected Thickness (Å)	Notes	Reference
1-Octanethiol (C8)	~10-13	Thickness is proportional to the alkyl chain length.	[14]
1-Dodecanethiol (C12)	~15-18	For comparison.	[14]

Note: The theoretical thickness can be estimated based on the length of the molecule and its tilt angle on the surface. Ellipsometric measurements provide an average film thickness.[10]

Table 3: Characteristic FTIR Peaks for Alkanethiol SAMs

Vibrational Mode	Wavenumber (cm⁻¹)	Description	Reference
CH₂ symmetric stretch (νₛ(CH₂))	~2850	Lower wavenumbers indicate a more crystalline, all-trans conformation.	[12]
CH₂ asymmetric stretch (νₐ(CH₂))	~2919	Lower wavenumbers indicate a more crystalline, all-trans conformation.	[12]
CH₃ symmetric stretch (νₛ(CH₃))	~2878	Terminal methyl group vibration.	[11]
CH₃ asymmetric stretch (νₐ(CH₃))	~2965	Terminal methyl group vibration.	[11]

Visualizations

Experimental Workflow

Caption: Experimental workflow for creating and characterizing 1-Octanethiol SAMs.

Mechanism of Hydrophobicity

Caption: How 1-Octanethiol SAMs create a hydrophobic surface.

References

• 1. researchgate.net [researchgate.net]
• 2. Preparing Self-Assembled Monolayers [sigmaaldrich.com]
• 3. 1-Octanethiol | C8H18S | CID 8144 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 1-OCTANETHIOL | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 5. fishersci.com [fishersci.com]
• 6. researchgate.net [researchgate.net]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. researchgate.net [researchgate.net]
• 9. homes.nano.aau.dk [homes.nano.aau.dk]
• 10. ias.ac.in [ias.ac.in]
• 11. piketech.com [piketech.com]
• 12. researchgate.net [researchgate.net]
• 13. Instability of Self-Assembled Monolayers (SAM) as a Model Material System for Macrophage/FBGC Cellular Behavior - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

Application Notes & Protocols: 1-Octanethiol for Surface Modification in Biosensor Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Octanethiol (B94742) (OT) is a versatile alkanethiol widely employed in the development of biosensors for creating well-defined and stable self-assembled monolayers (SAMs) on gold surfaces.[1][2] Its primary role is to form a hydrophobic and insulating layer, which can be used alone or, more commonly, in conjunction with other functional thiols to create mixed SAMs. These mixed monolayers are crucial for immobilizing biorecognition molecules (e.g., antibodies, DNA, enzymes) while simultaneously resisting non-specific adsorption of other molecules from the sample matrix, a critical factor for sensor specificity and sensitivity.[3][4] This document provides detailed application notes and protocols for utilizing 1-octanethiol in the surface modification of gold-based biosensors.

Key Applications of 1-Octanethiol in Biosensing

1-Octanethiol is instrumental in several key aspects of biosensor fabrication:

• Formation of a Blocking Layer: The hydrophobic alkyl chains of 1-octanethiol create a dense, well-ordered monolayer that effectively passivates the gold surface, preventing unwanted electrochemical reactions and non-specific binding of interfering substances.

• Control of Probe Density: In mixed SAMs, 1-octanethiol acts as a "diluent" or "spacer" molecule. By co-immobilizing it with a functional thiol (e.g., a carboxyl-terminated or amine-terminated thiol), the surface density of the functional groups can be precisely controlled.[5][6] This is crucial for optimizing the orientation and accessibility of immobilized bioreceptors, thereby enhancing the biosensor's performance.[3]

• Enhancement of Sensor Stability: The strong gold-sulfur bond and the van der Waals interactions between the alkyl chains contribute to the formation of a stable and robust monolayer, which is essential for the long-term performance and reusability of the biosensor.[7][8]

Quantitative Data Summary

The following tables summarize key quantitative parameters associated with the use of 1-octanethiol in biosensor surface modification.

Table 1: Typical Experimental Parameters for 1-Octanethiol SAM Formation

Parameter	Value	Notes
Thiol Concentration	1 mM in ethanol (B145695)	A commonly used concentration for forming a well-ordered monolayer.[3]
Incubation Time	3 - 24 hours	Longer incubation times generally lead to more ordered and densely packed SAMs.[9] 3 hours has been found to be optimal in some cases.[3]
Solvent	Ethanol (200 proof)	High-purity ethanol is crucial to avoid contamination.
Temperature	Room Temperature	SAM formation is typically carried out at ambient temperature.
Cleaning Procedure	Piranha solution, Ethanol rinse	Thorough cleaning of the gold substrate is critical for high-quality SAM formation. Caution: Piranha solution is extremely corrosive.

Table 2: Characterization of 1-Octanethiol Containing SAMs

Characterization Technique	Parameter Measured	Typical Values for 1-Octanethiol SAMs
Contact Angle Goniometry	Water Contact Angle	100° - 110° (indicative of a hydrophobic surface)
Cyclic Voltammetry (CV)	Blocking of Redox Probes	Significant reduction in peak currents of redox probes (e.g., [Fe(CN)6]3-/4-)
X-ray Photoelectron Spectroscopy (XPS)	Elemental Composition & Chemical State	Presence of S 2p peaks confirming thiol adsorption on gold.
Surface Plasmon Resonance (SPR)	Layer Thickness / Refractive Index Change	Shift in resonance angle upon SAM formation.
Quartz Crystal Microbalance (QCM)	Mass Loading	Frequency decrease corresponding to the mass of the adsorbed monolayer.[10][11]

Experimental Protocols

Protocol 1: Preparation of a Pure 1-Octanethiol SAM on a Gold Surface

This protocol describes the formation of a single-component self-assembled monolayer of 1-octanethiol on a gold-coated substrate.

Materials:

• Gold-coated substrate (e.g., SPR sensor chip, QCM crystal, gold electrode)

• 1-Octanethiol (≥98.5%)

• 200 Proof Ethanol

• Piranha solution (3:1 mixture of concentrated H₂SO₄ and 30% H₂O₂) - EXTREME CAUTION

• Deionized (DI) water

• Nitrogen gas

• Clean glass vials with caps

Procedure:

• Substrate Cleaning:

  • Immerse the gold substrate in piranha solution for 5-10 minutes. (Caution: Piranha solution is highly corrosive and reacts violently with organic materials. Handle with extreme care in a fume hood with appropriate personal protective equipment).

  • Rinse the substrate thoroughly with DI water, followed by a rinse with ethanol.

  • Dry the substrate under a gentle stream of nitrogen gas.

• Thiol Solution Preparation:

  • Prepare a 1 mM solution of 1-octanethiol in 200 proof ethanol in a clean glass vial.

• SAM Formation:

  • Immediately immerse the clean, dry gold substrate into the 1-octanethiol solution.

  • Seal the vial to minimize exposure to air and contaminants.

  • Allow the self-assembly process to proceed for at least 18-24 hours at room temperature to ensure the formation of a well-ordered monolayer.[9]

• Rinsing and Drying:

  • Remove the substrate from the thiol solution.

  • Rinse the surface thoroughly with copious amounts of ethanol to remove any non-chemisorbed molecules.

  • Dry the substrate again under a gentle stream of nitrogen gas.

• Characterization (Optional but Recommended):

  • Characterize the formed SAM using techniques such as contact angle goniometry, cyclic voltammetry, or XPS to verify the quality of the monolayer.

Protocol 2: Preparation of a Mixed SAM for Biomolecule Immobilization

This protocol details the formation of a mixed self-assembled monolayer containing 1-octanethiol and a carboxyl-terminated thiol (e.g., 11-mercaptoundecanoic acid, MUA) for the covalent immobilization of proteins.

Materials:

• Gold-coated substrate

• 1-Octanethiol

• 11-Mercaptoundecanoic acid (MUA)

• 200 Proof Ethanol

• N-(3-Dimethylaminopropyl)-N'-ethylcarbodiimide hydrochloride (EDC)

• N-Hydroxysuccinimide (NHS)

• Phosphate-buffered saline (PBS), pH 7.4

• Biomolecule (e.g., antibody) solution in PBS

• Ethanolamine (B43304) hydrochloride (blocking agent)

Procedure:

• Substrate Cleaning: Follow step 1 from Protocol 1.

• Mixed Thiol Solution Preparation:

  • Prepare separate 1 mM stock solutions of 1-octanethiol and MUA in ethanol.

  • In a new vial, mix the stock solutions to achieve the desired molar ratio (e.g., 9:1 1-octanethiol:MUA) to create a total thiol concentration of 1 mM.

• Mixed SAM Formation:

  • Immerse the clean, dry gold substrate into the mixed thiol solution.

  • Incubate for 18-24 hours at room temperature.

• Rinsing and Drying:

  • Remove the substrate and rinse thoroughly with ethanol.

  • Dry under a stream of nitrogen.

• Activation of Carboxyl Groups:

  • Prepare a fresh solution of 0.4 M EDC and 0.1 M NHS in DI water.

  • Immerse the mixed SAM-coated substrate in the EDC/NHS solution for 15-30 minutes at room temperature to activate the carboxyl groups.

  • Rinse the substrate with DI water and then with PBS.

• Biomolecule Immobilization:

  • Immediately immerse the activated surface into the biomolecule solution (e.g., 10-100 µg/mL antibody in PBS).

  • Incubate for 1-2 hours at room temperature or overnight at 4°C.

• Blocking of Unreacted Sites:

  • Rinse the surface with PBS.

  • Immerse the substrate in a 1 M ethanolamine hydrochloride solution (pH 8.5) for 10-15 minutes to deactivate any remaining active NHS esters.

  • Rinse thoroughly with PBS.

• Storage:

  • Store the functionalized biosensor surface in PBS at 4°C until use.

Visualizations

Below are diagrams illustrating the key processes described in the protocols.

Caption: Workflow for Pure 1-Octanethiol SAM Formation.

Caption: Workflow for Mixed SAM Formation and Bioreceptor Immobilization.

Caption: Generalized Signaling Pathway for a Biosensor.

References

• 1. Self-assembled alkanethiol monolayers on gold surfaces: resolving the complex structure at the interface by STM - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 2. reddit.com [reddit.com]
• 3. lirias.kuleuven.be [lirias.kuleuven.be]
• 4. mdpi.com [mdpi.com]
• 5. Enhancing the Sensitivity of Biotinylated Surfaces by Tailoring the Design of the Mixed Self-Assembled Monolayer Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. Improving the Stability and Sensing of Electrochemical Biosensors by Employing Trithiol-Anchoring Groups in a Six-carbon Self-assembled Monolayer - PMC [pmc.ncbi.nlm.nih.gov]
• 9. if.tugraz.at [if.tugraz.at]
• 10. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 11. Quartz crystal microbalance-based biosensors as rapid diagnostic devices for infectious diseases - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes: Patterning 1-Octanethiol Self-Assembled Monolayers (SAMs) using Microcontact Printing

Introduction

Microcontact printing (µCP) is a versatile soft lithography technique used to generate patterns of molecules on a surface with micrometer to nanometer resolution.[1][2] This method utilizes a patterned elastomeric stamp, typically made of polydimethylsiloxane (B3030410) (PDMS), to transfer an "ink" onto a substrate through direct contact.[3][4] For patterning on gold surfaces, alkanethiols like 1-Octanethiol are ideal inks, as they spontaneously form well-ordered, dense self-assembled monolayers (SAMs) via a strong gold-sulfur bond.[5][6]

The resulting patterned SAMs can precisely control the surface chemistry, creating regions with distinct properties. A 1-Octanethiol SAM presents a hydrophobic, methyl-terminated surface. By backfilling the unprinted areas with a different, hydrophilic thiol (e.g., one with a hydroxyl or carboxylic acid terminus), a surface with high chemical contrast is created. This patterned wettability is highly valuable for a range of applications in research and drug development, including the fabrication of biosensors, the study of cell adhesion and migration, and the development of protein microarrays.[7][8]

Experimental Protocols

This section provides detailed methodologies for patterning 1-Octanethiol SAMs on gold substrates using microcontact printing.

I. PDMS Stamp Fabrication

The fabrication of the PDMS stamp is a critical first step that replicates the pattern from a master mold, which is typically created using photolithography.[9][10]

• Master Preparation: A silicon master with the desired microscale features is fabricated using standard photolithographic techniques.[9]

• PDMS Preparation:

  • In a clean container, thoroughly mix the PDMS prepolymer (e.g., Sylgard 184) and the curing agent, typically in a 10:1 mass ratio.[11]

  • Degas the mixture in a vacuum desiccator for approximately 30-60 minutes to remove any trapped air bubbles.

• Casting and Curing:

  • Place the silicon master in a clean petri dish.

  • Slowly pour the degassed PDMS mixture over the master.[11]

  • Cure the PDMS in an oven. A typical curing condition is 2 hours at 70°C.

• Stamp Retrieval: Once cured, allow the assembly to cool to room temperature. Carefully peel the PDMS slab from the silicon master. The resulting PDMS block is now an elastomeric stamp with features that are a negative replica of the master.[12] Individual stamps can be cut from the slab as needed.

II. Substrate Preparation

Proper preparation of the gold substrate is essential for the formation of a high-quality SAM.

• Substrate: Use gold-coated substrates, such as gold-sputtered silicon wafers or glass slides.

• Cleaning:

  • Thoroughly rinse the gold substrates with absolute ethanol (B145695) and ultrapure water.[13]

  • Dry the substrates under a gentle stream of high-purity nitrogen gas.

  • For rigorous cleaning, substrates can be immersed in a piranha solution (a 7:3 mixture of concentrated H₂SO₄ and 30% H₂O₂) for 10-15 minutes. (EXTREME CAUTION: Piranha solution is highly corrosive and reactive. It must be handled with extreme care inside a chemical fume hood with appropriate personal protective equipment). [13][14]

  • Following piranha cleaning, rinse extensively with ultrapure water and then ethanol, followed by drying with nitrogen.[13]

III. Microcontact Printing of 1-Octanethiol

This protocol describes the transfer of the 1-Octanethiol ink to the gold substrate.

• Ink Preparation: Prepare a 1-10 mM solution of 1-Octanethiol in absolute ethanol.[15][16]

• Inking the Stamp:

  • Apply the 1-Octanethiol solution to the patterned surface of the PDMS stamp. This can be done by immersing the stamp in the solution for approximately 1 minute or by applying the ink with a clean, lint-free applicator like a cotton swab.[1][17]

  • After inking, gently blow the stamp dry with a stream of nitrogen for about 30-60 seconds until no liquid is visible.[15][17]

• Printing:

  • Bring the inked, dried stamp into conformal contact with the clean gold substrate.[1]

  • Apply gentle, uniform pressure for 5-30 seconds.[9][17] The thiol molecules will transfer from the raised regions of the stamp to the gold surface.

  • Carefully remove the stamp from the substrate to avoid smudging the pattern.

IV. Characterization of Patterned SAMs

Verification of the patterned SAM can be performed using several surface analysis techniques.

• Contact Angle Goniometry: This technique measures the wettability of the surface. The areas printed with hydrophobic 1-Octanethiol will exhibit a high water contact angle, while the unprinted (or hydrophilic backfilled) areas will show a low contact angle.[18][19]

• Atomic Force Microscopy (AFM): AFM can be used to visualize the topography of the patterned surface. While the height difference between the printed and unprinted areas is small (on the order of a nanometer), it is often detectable. Lateral Force Microscopy (LFM), a mode of AFM, is particularly effective at distinguishing between regions of different chemical composition due to variations in friction.[20][21]

• X-ray Photoelectron Spectroscopy (XPS): XPS can confirm the elemental composition of the surface, verifying the presence of sulfur and carbon in the printed regions.

Data Presentation

The success of the patterning process is often quantified by the difference in surface properties between the printed and non-printed regions. The following table summarizes typical quantitative data for alkanethiol SAMs on gold.

Surface Type	Property	Typical Value	Reference
1-Octanethiol SAM	Water Contact Angle (Advancing)	100° - 110°	[18][22]
Clean Gold	Water Contact Angle	< 40°	[19]
Hydrophilic SAM (e.g., HS-(CH₂)₁₁-OH)	Water Contact Angle (Advancing)	< 20°	[18]
1-Octanethiol SAM	Ellipsometric Thickness	~1.0 - 1.2 nm	[23]

Visualizations

References

• 1. Microcontact printing - Wikipedia [en.wikipedia.org]
• 2. Microcontact Printing | Springer Nature Experiments [experiments.springernature.com]
• 3. researchgate.net [researchgate.net]
• 4. chemie-biologie.uni-siegen.de [chemie-biologie.uni-siegen.de]
• 5. Preparing Self-Assembled Monolayers [sigmaaldrich.com]
• 6. Self-Assembled Monolayers: Advantages of Pure Alkanethiols [sigmaaldrich.com]
• 7. sites.bu.edu [sites.bu.edu]
• 8. sites.bu.edu [sites.bu.edu]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Microcontact Printing with Thiols – MRSEC Education Group – UW–Madison [education.mrsec.wisc.edu]
• 12. Simple Microcontact Printing Technique to Obtain Cell Patterns by Lithography Using Grayscale, Photopolymer Flexographic Mold, and PDMS - PMC [pmc.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]
• 14. researchgate.net [researchgate.net]
• 15. people.bu.edu [people.bu.edu]
• 16. researchgate.net [researchgate.net]
• 17. people.bu.edu [people.bu.edu]
• 18. Use of Self-Assembled Monolayers of Different Wettabilities To Study Surface Selection and Primary Adhesion Processes of Green Algal (Enteromorpha) Zoospores - PMC [pmc.ncbi.nlm.nih.gov]
• 19. dataphysics-instruments.com [dataphysics-instruments.com]
• 20. Chemically specific laser-induced patterning of alkanethiol SAMs: characterization by SEM and AFM - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. AFM-assisted fabrication of thiol SAM pattern with alternating quantified surface potential - PMC [pmc.ncbi.nlm.nih.gov]
• 22. researchgate.net [researchgate.net]
• 23. researchgate.net [researchgate.net]

Application of 1-Octanethiol in Molecular Electronics: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Octanethiol (B94742) (CH₃(CH₂_₇SH) is a versatile alkanethiol widely utilized in the field of molecular electronics. Its primary application lies in the formation of highly ordered self-assembled monolayers (SAMs) on noble metal surfaces, particularly gold. These SAMs serve as fundamental building blocks for creating molecular-scale electronic components, enabling the study of charge transport through single molecules and molecular ensembles. This document provides detailed application notes and experimental protocols for the use of 1-octanethiol in fabricating and characterizing molecular electronic devices.

Core Applications

1-Octanethiol is instrumental in several key areas of molecular electronics:

• Formation of Insulating Barriers: The saturated alkyl chain of 1-octanethiol acts as a dielectric, allowing for the creation of well-defined tunnel junctions. The thickness of this barrier can be precisely controlled by the length of the alkyl chain.

• Molecular Wires: While not intrinsically conductive, 1-octanethiol SAMs provide a platform for inserting and studying conductive molecules. By creating mixed monolayers, individual "molecular wires" can be isolated within an insulating 1-octanethiol matrix.

• Surface Passivation and Modification: 1-Octanethiol SAMs can passivate metal surfaces, preventing unwanted corrosion and contamination.[1] The terminal methyl group can also be chemically modified to attach other functional molecules, providing a versatile platform for sensor development.[1]

• Fundamental Studies of Charge Transport: The well-defined structure of 1-octanethiol SAMs makes them an ideal model system for investigating the fundamental mechanisms of electron transport through organic molecules, including tunneling.[2][3]

Quantitative Data Summary

The electrical properties of 1-octanethiol in molecular junctions are critical for device design and interpretation of experimental results. The following table summarizes key quantitative data from the literature.

Parameter	Value	Measurement Technique	Substrate	Reference
Single Molecule Resistance	100 - 150 MΩ	Scanning Tunneling Microscopy (STM)	Platinum	[4][5]
Single Molecule Resistance (1,8-octanedithiol)	900 ± 50 MΩ	Conducting Atomic Force Microscopy (AFM)	Gold	[6][7]
Corrected Resistance (for Coulomb blockade)	128 ± 5 MΩ	Conducting Atomic Force Microscopy (AFM)	Gold	[6]
Resistance in Break Junction (1,8-octanedithiol)	51 ± 5 MΩ	Mechanically Controlled Break Junction (MCBJ)	Gold	[6]
Tunneling Barrier Height (ΦB)	1.42 ± 0.04 eV	Temperature-dependent I-V measurements	Not Specified	[2]
Zero-field Decay Coefficient (β₀)	0.79 ± 0.01 Å⁻¹	Length-dependent conduction measurements	Not Specified	[2]
Single Molecule Conductance	7 nS	Scanning Tunneling Microscopy (STM)	Not Specified	[3]

Experimental Protocols

Detailed methodologies are crucial for reproducing experimental results in molecular electronics. The following are protocols for key experiments involving 1-octanethiol.

Protocol 1: Formation of 1-Octanethiol Self-Assembled Monolayers (SAMs) on Au(111)

This protocol describes the formation of a high-quality 1-octanethiol SAM on a gold substrate.

Materials:

• 1-Octanethiol (≥98.5% purity)[8]

• Ethanol (B145695) (absolute, anhydrous)

• Gold-coated substrate (e.g., gold evaporated on mica or silicon)

• Beakers, petri dishes, and fine-tipped tweezers

• Nitrogen gas source for drying

Procedure:

• Substrate Preparation:

  • Clean the gold substrate immediately before use. A common method is flame annealing with a hydrogen flame to ensure a clean, crystalline Au(111) surface.[7]

  • Alternatively, the substrate can be cleaned by rinsing with ethanol and deionized water, followed by drying under a stream of nitrogen.[9]

• Solution Preparation:

  • Prepare a 1 mM solution of 1-octanethiol in absolute ethanol.[1] Ensure the thiol is of high purity, as contaminants can introduce defects into the monolayer.[1]

• SAM Formation:

  • Immerse the cleaned gold substrate into the 1-octanethiol solution in a clean petri dish.

  • Allow the self-assembly process to proceed for 12 to 48 hours at room temperature.[1] While initial monolayer formation is rapid, a longer incubation time allows for the annealing of defects and the formation of a well-ordered, crystalline-like monolayer.[1]

• Rinsing and Drying:

  • Carefully remove the substrate from the solution using tweezers.

  • Rinse the substrate thoroughly with fresh ethanol to remove any physisorbed molecules.

  • Dry the substrate under a gentle stream of high-purity nitrogen gas.

Protocol 2: Characterization of 1-Octanethiol SAMs using Scanning Tunneling Microscopy (STM)

STM is a powerful technique to visualize the structure of the SAM at the molecular level.

Equipment:

• Scanning Tunneling Microscope (STM), preferably operating under ultra-high vacuum (UHV) for highest resolution.[8]

Procedure:

• Sample Mounting:

  • Mount the SAM-coated substrate onto the STM sample holder.

• Tip Preparation:

  • Use a sharp, metallic tip, typically made of platinum-iridium (Pt/Ir) or tungsten.[8][10] Tips can be prepared by mechanical cutting or electrochemical etching.[8][10]

• Imaging:

  • Bring the STM tip into tunneling range of the SAM surface.

  • Acquire images in constant-current mode.[10]

  • Typical imaging parameters are a bias voltage between ±0.5 V and ±2.0 V and a tunneling current between 1 pA and 100 pA.[10]

  • Observe the characteristic ordered packing of the 1-octanethiol molecules and identify any defects or domain boundaries.[8]

Protocol 3: Fabrication and Electrical Measurement of a Molecular Junction

This protocol outlines the fabrication of a simple molecular junction to measure the electrical properties of the 1-octanethiol SAM.

Materials and Equipment:

• 1-Octanethiol SAM on a gold substrate (bottom electrode)

• Eutectic Gallium-Indium (EGaIn) or vapor-deposited gold (top electrode)

• Micromanipulator or probe station

• Semiconductor parameter analyzer or a sensitive source-measure unit

Procedure:

• Bottom Electrode and SAM Formation:

  • Fabricate a patterned gold bottom electrode on a suitable substrate (e.g., Si/SiO₂).

  • Form a 1-octanethiol SAM on the gold electrode as described in Protocol 1.

• Top Electrode Deposition:

  • Method A: EGaIn Top Contact:

    • Use a syringe to carefully place a small droplet of EGaIn onto the SAM surface. The liquid metal forms a non-invasive, conformal top contact.

  • Method B: Vapor Deposition:

    • Use electron beam evaporation or thermal evaporation to deposit a top gold electrode through a shadow mask. This method requires careful control to avoid damaging the SAM.[9]

• Electrical Measurement:

  • Use a probe station to make electrical contact with the top and bottom electrodes.

  • Apply a bias voltage across the junction and measure the resulting current using a semiconductor parameter analyzer.[9]

  • Sweep the voltage (e.g., from -1 V to 1 V) to obtain the current-voltage (I-V) characteristic of the molecular junction.[9]

Visualizations

Experimental Workflow for SAM Formation and Characterization

Caption: Workflow for the fabrication and characterization of 1-Octanethiol SAMs.

Conceptual Diagram of a 1-Octanethiol Molecular Junction

Caption: Schematic of a molecular junction using a 1-Octanethiol SAM.

Signaling Pathway for Electron Tunneling

Caption: Conceptual pathway for electron tunneling through a 1-Octanethiol molecule.

References

• 1. Self-Assembled Monolayers: Advantages of Pure Alkanethiols [sigmaaldrich.com]
• 2. Mechanism of electron conduction in self-assembled alkanethiol monolayer devices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.aip.org [pubs.aip.org]
• 4. Transport through a single octanethiol molecule - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. research.utwente.nl [research.utwente.nl]
• 6. diva-portal.org [diva-portal.org]
• 7. cs.cmu.edu [cs.cmu.edu]
• 8. pubs.aip.org [pubs.aip.org]
• 9. mne.snu.ac.kr [mne.snu.ac.kr]
• 10. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: 1-Octanethiol Self-Assembled Monolayers

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 1-octanethiol (B94742) self-assembled monolayers (SAMs).

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common issues encountered during the preparation and characterization of 1-octanethiol SAMs.

Issue 1: Incomplete or No Monolayer Formation

• Q1: My substrate does not show any evidence of SAM formation after immersion in the 1-octanethiol solution. What are the possible causes?

  A1: Several factors can lead to incomplete or no monolayer formation. The primary causes include an inactive thiol, a contaminated substrate, impure solvent, or incorrect pH. The thiol group in 1-octanethiol can oxidize to form disulfides, which do not readily bind to the gold substrate.[1] Additionally, any organic residues, dust, or other impurities on the gold surface can block the thiol from accessing the binding sites.[1][2] The solvent used for SAM formation should be of high purity, as water or other contaminants can interfere with the self-assembly process.[1] Finally, the pH of the solution can influence the deprotonation of the thiol group to the thiolate, which is the species that binds to gold.[1]

• Q2: How can I ensure my 1-octanethiol is active and my substrate is clean?

  A2: To ensure the integrity of your 1-octanethiol, it is recommended to use a fresh bottle from a reputable supplier and to handle it in a clean environment to avoid cross-contamination. For substrate cleaning, a rigorous protocol is essential. A widely used and effective method is cleaning with a "piranha" solution, which is a 3:1 mixture of concentrated sulfuric acid and 30% hydrogen peroxide. Extreme caution must be exercised when handling piranha solution as it is a very strong oxidant and reacts violently with organic materials.

Issue 2: Disordered or Poorly Packed Monolayer

• Q1: My SAM appears to be disordered and not well-packed. What factors contribute to this?

  A1: A disordered monolayer can result from several experimental parameters not being optimized. These include suboptimal incubation time, incorrect thiol concentration, the choice of solvent, and temperature fluctuations.[1] While the initial adsorption of thiols is rapid, achieving a well-ordered, crystalline-like monolayer is a slower process that can take from 12 to 48 hours.[3] The concentration of the 1-octanethiol solution, typically 1 mM in ethanol (B145695), can also affect the packing density.[1][3] The solvent plays a crucial role, with different solvents leading to different surface structures and domain sizes.[4][5] Temperature is another critical factor, as higher temperatures can provide the necessary thermal energy for the molecules to overcome diffusion barriers and arrange into a more ordered state.[6][7]

• Q2: What are "gauche defects" and how can I minimize them?

  A2: Gauche defects refer to conformational kinks in the alkyl chains of the 1-octanethiol molecules.[8] Instead of being in the all-trans, fully extended conformation, which allows for dense packing, parts of the chain are rotated. These defects create disorder and lower the overall quality of the SAM. Molecular dynamics simulations have shown that initially adsorbed alkanethiolates are often highly disordered with many gauche defects.[8] Over time, these can anneal out as the molecules rearrange into a more stable, extended conformation.[8] To minimize gauche defects, allow for a sufficient self-assembly time (typically 24-48 hours) and consider thermal annealing, which can help heal such defects.[8]

Issue 3: Presence of Pinholes and Domain Boundaries

• Q1: I observe small pits or holes in my SAM. What are these and how do they form?

  A1: These are likely pinholes or vacancy islands. Pinholes are molecular-scale defects where a thiol molecule is missing from the monolayer, leaving the underlying substrate exposed.[8] They can be caused by the trapping of solvent molecules between the adsorbing thiol molecules.[8] These trapped solvent molecules can be difficult to displace by the bulkier alkanethiol molecules.[8] Vacancy islands are larger defects where a patch of the gold substrate is missing a layer of atoms, which can occur during the self-assembly process as the gold surface reconstructs to accommodate the thiol molecules.[9] The presence of oxygen during SAM formation can also lead to the formation of defects and holes through thiol-induced dissolution of gold.[10]

• Q2: What are domain boundaries and are they always considered defects?

  A2: Self-assembled monolayers often form in distinct crystalline domains on the substrate. The interface between these domains is called a domain boundary.[2][11] Molecules at these boundaries may have a different orientation or packing than those within a domain, and these regions can be considered a type of defect.[11] However, the presence of domains is an intrinsic feature of SAM formation on crystalline substrates. The size of the domains can be influenced by factors such as the solvent and temperature.[4][5] While not always detrimental, domain boundaries can act as nucleation sites for other processes and can affect the overall properties of the SAM.[12][13]

Quantitative Data Summary

The following tables summarize key quantitative data related to 1-octanethiol SAMs.

Parameter	Value	Reference
Typical Thickness	~11 Å	[14]
S-S Distance in (√3 × √3)R30° packing	4.97 Å	[8]
Tilt Angle from Surface Normal	~32°	[8]
Melting Temperature	345 K	[15]

Table 1: Physical Properties of 1-Octanethiol SAMs on Au(111)

Solvent	Observed Phase at 50°C	Molecular Density	Reference
Ethanol	c(4 × 2)	Higher	[4]
Toluene	(5 × √3) striped phase	3.5 times lower than c(4 × 2)	[4]

Table 2: Effect of Solvent on 1-Octanethiol SAM Structure on Au(111)

Experimental Protocols

1. Preparation of 1-Octanethiol SAM on Gold Substrate

This protocol outlines the steps for preparing a high-quality 1-octanethiol SAM on a gold-coated substrate.

• Materials:

  • Gold-coated substrate (e.g., gold-coated silicon wafer or glass slide)

  • 1-Octanethiol (high purity)

  • 200 proof ethanol (anhydrous)

  • Concentrated sulfuric acid (H₂SO₄)

  • 30% hydrogen peroxide (H₂O₂)

  • Clean glass or polypropylene (B1209903) containers with sealable caps

  • Tweezers

  • Dry nitrogen gas source

• Procedure:

  • Substrate Cleaning:

    • Prepare a piranha solution by carefully adding 3 parts of concentrated H₂SO₄ to 1 part of 30% H₂O₂ in a glass beaker. Warning: Piranha solution is extremely corrosive and reacts violently with organic materials. Handle with extreme caution in a fume hood with appropriate personal protective equipment.

    • Immerse the gold substrate in the piranha solution for 5-10 minutes.

    • Rinse the substrate thoroughly with deionized water and then with ethanol.

    • Dry the substrate with a gentle stream of dry nitrogen gas.

  • Thiol Solution Preparation:

    • Prepare a 1 mM solution of 1-octanethiol in 200 proof ethanol in a clean, sealable container.[3]

    • Sonicate the solution for 5-10 minutes to ensure the thiol is fully dissolved.

  • Self-Assembly:

    • Place the cleaned and dried gold substrate into the thiol solution.

    • Minimize the headspace above the solution and backfill the container with dry nitrogen gas to reduce oxygen exposure.

    • Seal the container tightly.

    • Allow the self-assembly to proceed for 24-48 hours at room temperature for optimal ordering.[3]

  • Rinsing and Drying:

    • Remove the substrate from the thiol solution with clean tweezers.

    • Rinse the substrate thoroughly with fresh ethanol to remove any physisorbed molecules.

    • Dry the substrate with a gentle stream of dry nitrogen gas.

    • Store the prepared SAM in a clean, dry environment.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. scholarworks.bwise.kr [scholarworks.bwise.kr]
• 5. pubs.acs.org [pubs.acs.org]
• 6. jbnu.elsevierpure.com [jbnu.elsevierpure.com]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. lbmd.seu.edu.cn [lbmd.seu.edu.cn]
• 11. pure.ul.ie [pure.ul.ie]
• 12. pubs.aip.org [pubs.aip.org]
• 13. The role of defects in the reaction of chlorine atoms with alkanethiol self-assembled monolayers - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 14. benchchem.com [benchchem.com]
• 15. pubs.aip.org [pubs.aip.org]

Technical Support Center: Optimizing 1-Octanethiol Self-Assembled Monolayers

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the ordering of 1-Octanethiol self-assembled monolayers (SAMs).

Troubleshooting Guide

This guide addresses common issues encountered during the formation of 1-Octanethiol SAMs, offering potential causes and solutions to enhance the quality and ordering of the monolayer.

Issue	Potential Causes	Recommended Solutions
Poorly Ordered / Disordered Monolayer	Contaminated substrate or glassware.[1][2] Impure 1-Octanethiol. Suboptimal solvent choice.[3][4][5] Insufficient immersion time.[6] Presence of oxygen during assembly.[1][2]	Thoroughly clean the gold substrate and all glassware. Piranha solution is effective for cleaning glassware, but must be handled with extreme caution.[1][2] Use high-purity 1-Octanethiol. Contaminants can disrupt monolayer packing. Ethanol (B145695) is a commonly used and effective solvent.[1][2][6] However, the choice of solvent can significantly impact the final SAM structure.[3][4][5] Ensure an adequate immersion time of at least 12-48 hours to allow for the slow organization phase of SAM formation.[1][2] Minimize oxygen exposure by backfilling the reaction container with an inert gas like nitrogen.[1][2]
Incomplete Monolayer Coverage	Short immersion time.[6] Low thiol concentration.[7] Ineffective substrate cleaning.[1][2]	Increase the immersion time. While initial adsorption is rapid, achieving a well-ordered, complete monolayer takes several hours.[6] Use a thiol concentration in the range of 1 µM to 1 mM.[6] Ensure the gold substrate is meticulously cleaned to remove organic contaminants prior to immersion.[8]
Presence of Pits and Defects	Thiol-induced etching of the gold substrate.[7][9] Trapped solvent molecules.[10] Annealing at excessively high temperatures.	This is an inherent part of the SAM formation process where gold atoms are removed from the surface.[9] Longer immersion times can sometimes lead to larger, more organized domains, but may also increase pitting.[7] Consider post-assembly annealing to remove trapped solvent and improve order.[4] If performing thermal annealing, use moderate temperatures to avoid desorption and defect generation.[4]
Inconsistent Results Between Experiments	Variations in environmental conditions (e.g., cleanliness, humidity).[1][2] Inconsistent substrate quality.[6] Differences in solution preparation.	Maintain a clean experimental environment. Avoid areas where silanes or PDMS have been used.[1][2] Use gold substrates with a consistent crystal orientation and roughness. Gold evaporated on mica or single-crystal gold is often preferred.[6][7] Prepare fresh thiol solutions for each experiment and use high-purity solvents.

Frequently Asked Questions (FAQs)

Q1: What is the optimal immersion time for forming a highly ordered 1-Octanethiol SAM?

While the initial formation of a 1-Octanethiol monolayer occurs within seconds to minutes, achieving a well-ordered and densely packed SAM requires a longer duration.[6] A typical immersion time of 12 to 48 hours is recommended.[1][2] The initial fast phase involves the adsorption of thiol molecules onto the gold surface, while a subsequent slower phase allows for the reorganization and ordering of the alkyl chains into a more crystalline structure.[6]

Q2: Which solvent is best for 1-Octanethiol SAM formation?

Ethanol is the most commonly used and recommended solvent for preparing 1-Octanethiol SAMs due to its ability to readily dissolve the thiol and its availability in high purity.[1][2][6] However, the choice of solvent can significantly influence the final structure and domain formation of the SAM.[3][4][5] Studies have shown that different solvents can lead to different packing arrangements and domain sizes.[3][4][5] For instance, at elevated temperatures, ethanol can promote the formation of an ordered (3 × √7)R11° overlayer structure, while N,N'-dimethylformamide (DMF) can lead to large ordered domains with a (√3 × √3)R30° phase and a c(4 × 2) superstructure.[4][5] Toluene may result in a mixture of ordered and striped phases, and hexane (B92381) may not produce clearly ordered structures.[4][5]

Q3: How does temperature affect the ordering of 1-Octanethiol SAMs?

Temperature is a critical factor in determining the final structure of the SAM.[3] Higher solution temperatures can increase the surface diffusion of both the alkanethiolate and the gold substrate atoms.[4] This enhanced mobility can facilitate the annealing of defects and the formation of larger, more ordered domains.[11] However, excessively high temperatures during post-assembly annealing can lead to the desorption of thiolates, which can create defects within the monolayer.[4]

Q4: What is the importance of substrate preparation?

Substrate cleanliness is paramount for the formation of high-quality SAMs.[3] Any organic contamination on the gold surface will interfere with the self-assembly process and lead to a disordered or incomplete monolayer.[1][2] Common substrate preparation techniques include cleaning with Piranha solution (a mixture of sulfuric acid and hydrogen peroxide), UV/Ozone treatment, and oxygen plasma cleaning.[8] The choice of substrate itself is also important, with gold evaporated on mica or single-crystal Au(111) being preferred for their atomically flat surfaces.[6][7]

Q5: Can annealing improve the order of a pre-formed 1-Octanethiol SAM?

Yes, post-formation annealing can improve the structural quality of a 1-Octanethiol SAM. Thermal annealing can promote the lateral movement of molecules on the surface, leading to the formation of larger, more ordered domains and a reduction in defects.[4] Another approach is "collision-induced annealing," where the SAM is bombarded with high-kinetic-energy inert gas atoms, which can also induce molecular reorientation and the formation of lower-energy structures.[12]

Experimental Protocols

Substrate Preparation: Piranha Cleaning of Gold Substrates

Caution: Piranha solution is extremely corrosive and reacts violently with organic materials. Always wear appropriate personal protective equipment (PPE), including a face shield, acid-resistant gloves, and a lab coat, and work in a fume hood.

• Prepare the Piranha Solution: In a clean glass beaker inside a fume hood, slowly and carefully add 1 part of 30% hydrogen peroxide (H₂O₂) to 3 parts of concentrated sulfuric acid (H₂SO₄). Always add the peroxide to the acid, never the other way around. The solution will become very hot.

• Immerse the Substrate: Using clean, acid-resistant tweezers, immerse the gold substrate in the warm Piranha solution for 10-15 minutes.

• Rinse Thoroughly: Remove the substrate from the Piranha solution and rinse it extensively with deionized water.

• Dry the Substrate: Dry the cleaned substrate with a stream of dry nitrogen gas.

• Immediate Use: Use the cleaned substrate immediately for SAM formation to prevent recontamination.

1-Octanethiol SAM Formation

• Prepare the Thiol Solution: In a clean glass container, prepare a 1 mM solution of 1-Octanethiol in 200-proof ethanol.[1][2]

• Immerse the Substrate: Place the freshly cleaned gold substrate into the thiol solution.[1][2] Ensure the entire surface is submerged.

• Create an Inert Atmosphere: To minimize oxidation, backfill the container with a dry, inert gas such as nitrogen.[1][2]

• Seal and Incubate: Seal the container (e.g., with Parafilm) and allow it to stand at room temperature for 12-48 hours.[1][2]

• Rinse the SAM: After incubation, remove the substrate from the solution and rinse it thoroughly with fresh ethanol to remove any non-chemisorbed thiols.[1][2]

• Dry the SAM: Dry the substrate with a gentle stream of dry nitrogen gas.[1][2]

Visualizations

Caption: Workflow for the preparation of highly ordered 1-Octanethiol SAMs.

Caption: A troubleshooting flowchart for common 1-Octanethiol SAM formation issues.

References

• 1. Preparing Self-Assembled Monolayers [sigmaaldrich.com]
• 2. researchgate.net [researchgate.net]
• 3. scholarworks.bwise.kr [scholarworks.bwise.kr]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. lee.chem.uh.edu [lee.chem.uh.edu]
• 7. if.tugraz.at [if.tugraz.at]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Understanding the Two-Dimensional Mixing Behavior of 1-Naphthalenethiol and Octanethiol - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. researchgate.net [researchgate.net]
• 12. pubs.aip.org [pubs.aip.org]

Technical Support Center: 1-Octanethiol in Aqueous Solutions

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 1-Octanethiol. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common stability and solubility issues encountered during experiments in aqueous environments.

Frequently Asked Questions (FAQs)

Q1: Why is my 1-Octanethiol not dissolving in water or my aqueous buffer?

A1: 1-Octanethiol is considered insoluble in water due to its long, non-polar hydrocarbon chain, which does not interact favorably with polar water molecules.[1] Its solubility in water is extremely low, approximately 0.03 g/L.[2] The single thiol (-SH) group is not sufficient to overcome the energy barrier for solvation in water.[1] Therefore, direct dissolution in aqueous solutions is often unsuccessful.

Q2: My 1-Octanethiol solution, which was initially clear, has become cloudy or has a precipitate. What is happening?

A2: This is likely due to either the 1-Octanethiol coming out of solution due to its low solubility or, more commonly, oxidation. Thiols are susceptible to oxidation, especially in the presence of dissolved oxygen and trace metal ions in aqueous solutions. This process forms dioctyl disulfide, which is even less soluble in water than 1-Octanethiol and will precipitate out.

Q3: What are the primary degradation products of 1-Octanethiol in an aqueous solution?

A3: The primary degradation product is dioctyl disulfide, formed through an oxidation reaction where two thiol molecules link together via a disulfide bond (S-S).[3] Under harsh oxidative conditions or upon burning, it can further decompose to produce toxic gases like hydrogen sulfide (B99878) and sulfur oxides.[4][5]

Q4: What is the optimal pH range for working with thiols in aqueous buffers?

A4: To ensure high selectivity for thiol reactions and minimize side reactions, it is generally recommended to maintain a pH between 6.5 and 7.5.[6] Higher pH values can increase the rate of oxidation and promote reactions with other nucleophiles, such as amines.

Q5: How should I store my 1-Octanethiol stock solution and prepared aqueous solutions?

A5: Pure 1-Octanethiol and concentrated stock solutions (in an appropriate organic solvent) should be stored in a cool, dry, well-ventilated area away from heat, sparks, and open flames.[5][7] Keep the container tightly sealed.[7] For prepared aqueous solutions, it is best to use them immediately. If short-term storage is necessary, purge the container with an inert gas (like argon or nitrogen), seal it tightly, and store it at a low temperature (e.g., 4°C) to slow down oxidation.

Troubleshooting Guides

Issue 1: Poor Solubility and Phase Separation

Symptoms:

• Oily droplets are visible in the aqueous solution.

• The solution is cloudy or forms two distinct layers.

• Inconsistent results in experiments due to non-homogeneous solution.

Root Causes & Solutions:

Root Cause	Explanation	Recommended Solution
Inherent Insolubility	1-Octanethiol is a non-polar molecule with a long hydrophobic carbon chain, making it immiscible with water.[1][8]	Use a Co-solvent: Prepare a concentrated stock solution of 1-Octanethiol in a water-miscible organic solvent like ethanol (B145695) or isopropanol.[2] Add this stock solution dropwise to your aqueous buffer while vortexing to achieve the desired final concentration. Note that the final concentration of the organic solvent should be tested for compatibility with your experimental system.
Precipitation	Even if initially dispersed, the low solubility can lead to precipitation over time or with changes in temperature.	Incorporate Surfactants: For applications like nanoparticle synthesis or stabilization, surfactants can be used to create micelles or emulsions that encapsulate the 1-Octanethiol, allowing for stable dispersion in water.[9][10]
Incorrect Preparation	Adding pure 1-Octanethiol directly to water without sufficient energy to create a dispersion.	Use Sonication: After adding the 1-Octanethiol (or its stock solution) to the aqueous phase, use a bath or probe sonicator to break down droplets and create a more uniform, albeit potentially temporary, dispersion.

Issue 2: Chemical Instability and Degradation

Symptoms:

• Loss of reactivity or efficacy in your assay (e.g., reduced binding to gold surfaces).

• Appearance of a white precipitate (dioctyl disulfide).

• A noticeable change in the characteristic odor of the solution.

Root Causes & Solutions:

Root Cause	Explanation	Recommended Solution
Oxidation by Dissolved Oxygen	Aqueous buffers in equilibrium with air contain dissolved oxygen, which readily oxidizes the thiol (-SH) group to a disulfide (-S-S-) bond.[6]	Deoxygenate Buffers: Before use, thoroughly degas all aqueous buffers by sparging with an inert gas (argon or nitrogen) for at least 30 minutes.[11] Alternatively, use the freeze-pump-thaw method for more rigorous deoxygenation.
Catalysis by Metal Ions	Trace metal ions (e.g., Fe²⁺, Cu²⁺) in buffers or from glassware can catalyze the oxidation of thiols.	Add a Chelating Agent: Include a chelating agent like EDTA (1-5 mM) in your reaction buffer to sequester metal ions, thereby inhibiting their catalytic activity.[6]
Incompatible Reagents	The solution contains oxidizing agents, strong acids, or strong bases.[5][12]	Verify Reagent Compatibility: Ensure that all components of your aqueous system are compatible with thiols. Avoid strong oxidizers. Maintain a pH between 6.5 and 7.5 for optimal stability.[6]
Exposure to Light	UV light can sometimes promote the oxidation of thiols.	Protect from Light: Work in a low-light environment or use amber vials or aluminum foil to protect your solutions from light, especially during long incubation periods.

Data & Physical Properties

A summary of key quantitative data for 1-Octanethiol is provided below for easy reference.

Property	Value	Source(s)
Molecular Formula	C₈H₁₈S	[4][7]
Molecular Weight	146.30 g/mol	[4][7]
Appearance	Colorless to pale yellow liquid	[1][7]
Density	0.835 - 0.843 g/mL at 20-25°C	[1][7][13]
Boiling Point	199 - 200°C	[4][5][13]
Melting Point	-49.2 to -46°C	[5][14]
Flash Point	68 - 85°C (closed cup)	[5][7][15]
Solubility in Water	~0.03 g/L (Insoluble)	[2]
Solubility in Ethanol	2359.72 g/L (Soluble)	[2]
Solubility in Isopropanol	2668.42 g/L (Soluble)	[2]
Vapor Pressure	0.42 mmHg at 25°C	[7]

Experimental Protocols

Protocol 1: Preparation of a 1-Octanethiol Stock Solution

Objective: To prepare a stable, concentrated stock solution for subsequent dilution into aqueous buffers.

Materials:

• 1-Octanethiol

• Anhydrous ethanol (or another suitable water-miscible organic solvent)

• Inert gas (Argon or Nitrogen)

• Glass vial with a screw cap and PTFE septum

Procedure:

• Work in a fume hood due to the strong odor and volatility of 1-Octanethiol.

• Purge a clean, dry glass vial with inert gas for 5 minutes.

• Add the desired volume of anhydrous ethanol to the vial.

• Sparge the ethanol with the inert gas for 15-20 minutes to remove dissolved oxygen.

• Using a micropipette, add the required amount of 1-Octanethiol to the deoxygenated ethanol to create a stock solution (e.g., 100 mM).

• Briefly vortex the solution.

• Purge the headspace of the vial with inert gas before sealing tightly.

• Store the stock solution at 4°C, protected from light.

Protocol 2: Preparation of a Working Aqueous Solution

Objective: To prepare a diluted, ready-to-use aqueous solution of 1-Octanethiol with enhanced stability.

Materials:

• 1-Octanethiol stock solution (from Protocol 1)

• Aqueous buffer (e.g., PBS, HEPES), pH 6.5-7.5

• EDTA solution (e.g., 0.5 M)

• Inert gas (Argon or Nitrogen)

Procedure:

• Prepare your desired aqueous buffer.

• Add EDTA to a final concentration of 1-5 mM.

• Thoroughly deoxygenate the buffer by sparging with inert gas for at least 30 minutes.

• While vigorously stirring or vortexing the deoxygenated buffer, add the required volume of the 1-Octanethiol stock solution dropwise to achieve the final desired concentration.

• If forming a self-assembled monolayer (SAM) on a substrate (e.g., gold), immediately immerse the cleaned substrate into the freshly prepared solution.[11]

• If the solution is to be used for other purposes, handle it under an inert atmosphere as much as possible to prevent re-oxygenation.[11] Use the solution immediately for best results.

Protocol 3: Assessing Stability via Gas Chromatography (GC)

Objective: To quantify the concentration of 1-Octanethiol over time to assess its stability under specific aqueous conditions.

Materials:

• Aqueous 1-Octanethiol solution prepared as described above.

• An organic extraction solvent (e.g., hexane, dichloromethane).

• Anhydrous sodium sulfate.

• Gas chromatograph with a Flame Ionization Detector (FID) or a sulfur-specific detector.[14]

Procedure:

• At specified time points (e.g., t=0, 1h, 4h, 24h), take an aliquot of the aqueous 1-Octanethiol solution.

• Perform a liquid-liquid extraction by adding a known volume of an organic solvent (e.g., hexane). Vortex vigorously for 1-2 minutes and allow the layers to separate.

• Carefully collect the organic layer. Dry it by passing it through a small column of anhydrous sodium sulfate.

• Analyze the organic extract using GC. 1-Octanethiol can be identified by its retention time, which is determined by running a standard of known concentration.

• Quantify the peak area corresponding to 1-Octanethiol and compare it against a calibration curve generated from standards of known concentrations.

• A decrease in the concentration of 1-Octanethiol over time indicates degradation.

Visualizations

Caption: Troubleshooting workflow for 1-Octanethiol issues.

Caption: Oxidation pathway of 1-Octanethiol to dioctyl disulfide.

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. scent.vn [scent.vn]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. 1-Octanethiol | C8H18S | CID 8144 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. echemi.com [echemi.com]
• 6. benchchem.com [benchchem.com]
• 7. 1-Octanethiol: Properties, Uses, Safety Data & Supplier in China [dimethyl-disulfide.net]
• 8. m.youtube.com [m.youtube.com]
• 9. Primary Investigation of the Preparation of Nanoparticles by Precipitation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. benchchem.com [benchchem.com]
• 12. 1-OCTANETHIOL | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 13. chembk.com [chembk.com]
• 14. 1-Octanethiol (2510) - Wikisource, the free online library [en.wikisource.org]
• 15. 1-辛硫醇 ≥98.5% | Sigma-Aldrich [sigmaaldrich.com]

Technical Support Center: Troubleshooting Nanoparticle Aggregation During Functionalization

This guide provides researchers, scientists, and drug development professionals with practical solutions to prevent the aggregation of nanoparticles during surface modification. Find answers to frequently asked questions and follow our troubleshooting guides to ensure the stability and quality of your nanomaterials.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of nanoparticle aggregation during surface modification?

A1: Nanoparticle aggregation during surface modification is primarily driven by an increase in the system's surface energy.[1] Several factors can contribute to this instability:

• Changes in Surface Charge: The introduction of new ligands or alterations in the solution's properties (e.g., pH, ionic strength) can modify the surface charge of the nanoparticles, thereby reducing the electrostatic repulsion between them.[1]

• Incomplete Surface Coverage: If the surface-modifying molecules do not fully cover the nanoparticle surface, exposed areas can lead to attractive van der Waals forces between particles, causing them to clump together.[1]

• Bridging Flocculation: Large modifying molecules, such as polymers, can adsorb to multiple nanoparticles simultaneously, creating bridges that lead to aggregation.[1]

• Solvent Incompatibility: The solvent used may not be suitable for maintaining the stability of either the original or the modified nanoparticles.[1]

• Reaction Conditions: Factors like temperature, reaction time, and the rate of reagent addition can influence the kinetics of the surface modification process, potentially favoring aggregation.[1]

Q2: How does pH influence nanoparticle stability during functionalization?

A2: The pH of the solution is a critical factor affecting nanoparticle stability.[2][3][4] It directly influences the surface charge of the nanoparticles.[3] If the pH of the suspension is close to the nanoparticle's isoelectric point (IEP), the surface charge will be nearly neutral, leading to a loss of electrostatic repulsion and subsequent aggregation.[1] It is crucial to adjust the pH to a value far from the IEP to ensure strong electrostatic repulsion before adding any modifying agents.[1] For instance, slightly alkaline conditions (pH 8) have been found to be optimal for the formation and stability of uniform silver nanoparticles.[5]

Q3: How does salt concentration (ionic strength) affect nanoparticle stability?

A3: High salt concentrations can destabilize nanoparticles that rely on electrostatic repulsion for stability.[6][7][8] The ions in the salt solution can "screen" the surface charges on the nanoparticles, which compresses the electrical double layer and reduces the repulsive forces between them.[6][7][8] This allows the attractive van der Waals forces to dominate, leading to aggregation.[6][7] For some polyelectrolyte-coated gold nanoparticles, stable suspensions were formed in salt concentrations below 50 mM, while higher concentrations caused irreversible aggregation.[7]

Q4: What is the difference between electrostatic and steric stabilization?

A4: Electrostatic and steric stabilization are two primary mechanisms for preventing nanoparticle aggregation.

• Electrostatic Stabilization: This method relies on the mutual repulsion of like charges on the surfaces of nanoparticles.[9][10] It is effective in aqueous systems with low ionic strength but can be compromised by high salt concentrations or pH changes.[8][9][11]

• Steric Stabilization: This involves coating the nanoparticles with polymers or large molecules that create a physical barrier, preventing the particles from getting close enough to aggregate.[9][10][11] Steric stabilization is generally less sensitive to changes in pH and ionic strength, making it suitable for both aqueous and non-aqueous systems and a preferred method for biological applications.[1][9][11]

Q5: What is a ligand exchange reaction, and how can it be optimized to prevent aggregation?

A5: A ligand exchange reaction involves replacing the original capping ligands on a nanoparticle's surface with new functional ligands.[1] To prevent aggregation during this process:

• Choose a High-Affinity Ligand: The incoming ligand should have a strong affinity for the nanoparticle surface to ensure efficient displacement of the original ligands.[1]

• Optimize Ligand Concentration: An excess of the new ligand is often used to drive the reaction to completion, but excessively high concentrations can sometimes cause instability.[1]

• Control the Reaction Environment: Factors such as solvent, temperature, and pH must be carefully controlled to maintain colloidal stability throughout the exchange process.[1]

Troubleshooting Guide

This guide provides a structured approach to diagnosing and resolving common issues of nanoparticle aggregation during surface modification.[1]

Observation	Potential Cause	Suggested Solution
Immediate aggregation upon adding modifying agent	1. Incorrect pH: The pH is close to the isoelectric point of the nanoparticles.[1][3]2. Rapid Change in Surface Charge: Rapid neutralization or reversal of surface charge.[1]3. High Ionic Strength: The modifying agent solution has a high salt concentration.[12]	1. Adjust pH: Before adding the modifying agent, adjust the pH of the nanoparticle suspension to a value that ensures strong electrostatic repulsion.[1][12]2. Slow Addition: Add the modifying agent dropwise while vigorously stirring.[1][12]3. Use Low-Concentration Buffer: Prepare the modifying agent solution in a low-ionic-strength buffer.[12]
Aggregation observed after reaction and during purification (e.g., centrifugation)	1. Incomplete Surface Coverage: The functionalization reaction did not go to completion.[1][12]2. Weak Ligand Binding: The new ligand is not strongly bound and is removed during washing.[1]3. Inappropriate Resuspension Buffer: The buffer used for resuspension is not suitable for maintaining stability.[1][12]4. Excessive Centrifugation Force: High-speed centrifugation can overcome repulsive forces.[3]	1. Optimize Reaction Conditions: Increase reaction time, temperature, or concentration of the modifying agent.[1][12]2. Use a Stronger Anchoring Group: Select a ligand with higher affinity for the nanoparticle surface.[1]3. Optimize Resuspension Buffer: Resuspend nanoparticles in a buffer with optimized pH and low ionic strength.[1][12]4. Optimize Centrifugation: Use the minimum speed and time required to pellet the nanoparticles and consider alternative purification methods like dialysis.[3][12]
Gradual aggregation over time after successful modification	1. Ligand Desorption: Surface ligands slowly detach from the nanoparticle surface.[1]2. Photochemical Degradation: Exposure to light degrades the surface ligands or nanoparticles.[1]3. Microbial Contamination: Microbial growth alters the solution chemistry.[1]	1. Covalent Attachment: Use a modification strategy that forms a covalent bond between the ligand and the nanoparticle.[1]2. Store in the Dark: Protect the functionalized nanoparticles from light.3. Use Sterile Conditions/Add Preservatives: Store in a sterile buffer or add a suitable preservative.
Aggregation in high-salt buffers (e.g., PBS) after functionalization	1. Insufficient Steric Stabilization: The density or length of the stabilizing polymer (e.g., PEG) is insufficient to prevent salt-induced aggregation.[12]	1. Increase Grafting Density: Increase the concentration of the PEGylating agent during the reaction.[12]2. Use Higher Molecular Weight PEG: Employ a PEG with a longer chain for enhanced steric protection.[12]

Data Presentation: Nanoparticle Stability Parameters

The stability of a nanoparticle dispersion is critically influenced by its physicochemical properties. The following table summarizes key parameters and their implications for colloidal stability.

Parameter	Measurement Technique	Implication for Stability	Typical Values for Stable Dispersions
Zeta Potential (ζ)	Electrophoretic Light Scattering (ELS)	Indicates the magnitude of electrostatic repulsion between particles.[13] A high absolute value suggests strong repulsion and good stability.[13][14]	Values > +30 mV or < -30 mV.[2][13][15]
Hydrodynamic Diameter (Dн)	Dynamic Light Scattering (DLS)	Measures the effective size of the nanoparticle in solution, including the ligand shell.[16] An increase in Dн can indicate aggregation.[16]	Should remain consistent over time and under different conditions. A significant increase or the appearance of multiple size populations suggests aggregation.[16]
pH	pH Meter	Affects the surface charge of nanoparticles. Stability is lowest near the isoelectric point (IEP).[3]	pH should be far from the IEP. For many systems, a pH range of 7.0-8.0 provides good stability.[17]
Ionic Strength	Conductivity Meter	High ionic strength screens surface charges, reducing electrostatic repulsion and causing aggregation.[6][8]	Low ionic strength is preferred for electrostatically stabilized nanoparticles. Sterically stabilized particles show greater tolerance.[11]

Experimental Protocols & Characterization

Protocol 1: Functionalization of Gold Nanoparticles (AuNPs) with Thiol-PEG

This protocol describes the functionalization of citrate-stabilized gold nanoparticles via ligand exchange with a thiol-terminated polyethylene (B3416737) glycol (PEG).[18]

• Materials: Citrate-stabilized AuNPs, Thiol-terminated m-PEG (m-PEG-SH), Phosphate Buffered Saline (PBS), Deionized (DI) water.

• Procedure:

  • Synthesize or obtain citrate-stabilized AuNPs of the desired size.

  • Prepare a stock solution of m-PEG-SH in DI water.

  • Add the m-PEG-SH solution to the AuNP suspension at a specified molar excess.

  • Allow the mixture to react for at least 12 hours at room temperature with gentle stirring to facilitate ligand exchange.[18]

  • Purify the PEGylated AuNPs by centrifugation. The speed and time will depend on the AuNP size.[18]

  • Carefully remove the supernatant containing excess, unbound m-PEG-SH.

  • Resuspend the nanoparticle pellet in PBS or a low ionic strength buffer. Sonication may be used to aid redispersion.[1]

  • Repeat the centrifugation and resuspension steps at least twice more to ensure complete removal of excess reagents.[1][18]

Protocol 2: Silanization of Silica (B1680970) Nanoparticles (MSNs)

This protocol details the surface modification of silica nanoparticles to introduce thiol groups using 3-mercaptopropyltrimethoxysilane (MPTMS).[12]

• Materials: Mesoporous silica nanoparticles (MSNs), Anhydrous toluene (B28343), 3-mercaptopropyltrimethoxysilane (MPTMS), Ethanol (B145695).

• Procedure:

  • Dry the MSNs under vacuum.

  • In a round-bottom flask, disperse the dried MSNs in anhydrous toluene under an inert atmosphere.

  • Add MPTMS to the MSN suspension (e.g., 1-2 mL of MPTMS per gram of MSNs).[12]

  • Heat the mixture to reflux (approx. 110°C) and maintain with vigorous stirring for 12-24 hours.[12]

  • Allow the reaction to cool to room temperature.

  • Collect the functionalized MSNs by centrifugation.

  • Wash the nanoparticles sequentially with toluene and ethanol to remove unreacted MPTMS.[12]

Characterization Techniques

• Dynamic Light Scattering (DLS): DLS is a non-destructive technique used to measure the hydrodynamic diameter and size distribution of nanoparticles in solution.[16] It works by analyzing the fluctuations in scattered light intensity caused by the Brownian motion of particles.[16][19] DLS is highly effective for detecting the onset of aggregation, which is observed as an increase in the average particle size or the appearance of a larger size population.[16][19]

• Zeta Potential Analysis: This technique measures the electric potential at the nanoparticle's slipping plane, providing a measure of the surface charge and predicting the electrostatic stability of a colloidal suspension.[13] High absolute zeta potential values (e.g., > |30| mV) indicate sufficient repulsive force to maintain stability.[2][15]

• Transmission Electron Microscopy (TEM): TEM provides direct visualization of nanoparticles, allowing for the measurement of their core size, size distribution, and morphology with high resolution.[20][21][22] It is the preferred method to confirm if nanoparticles are individually dispersed or have formed aggregates.[20][21]

Visualizations

Caption: A flowchart of the experimental workflow for nanoparticle functionalization.

Caption: A logical diagram for troubleshooting nanoparticle aggregation.

References

• 1. benchchem.com [benchchem.com]
• 2. Zeta Potential: A Fundamental Measure for Colloidal Behavior – CD Bioparticles Blog [cd-bioparticles.com]
• 3. benchchem.com [benchchem.com]
• 4. pubs.aip.org [pubs.aip.org]
• 5. Influence of pH and Temperature on the Synthesis and Stability of Biologically Synthesized AgNPs [mdpi.com]
• 6. mdpi.com [mdpi.com]
• 7. Polyelectrolyte-Coated Gold Nanoparticles: The Effect of Salt and Polyelectrolyte Concentration on Colloidal Stability - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Surface Modifications of Nanoparticles for Stability in Biological Fluids - PMC [pmc.ncbi.nlm.nih.gov]
• 9. differencebetween.com [differencebetween.com]
• 10. researchgate.net [researchgate.net]
• 11. fiveable.me [fiveable.me]
• 12. benchchem.com [benchchem.com]
• 13. Understanding the Zeta Potential of Nanoparticles | Applied Microspheres GmbH [applied-microspheres.com]
• 14. researchgate.net [researchgate.net]
• 15. wyatt.com [wyatt.com]
• 16. unchainedlabs.com [unchainedlabs.com]
• 17. researchgate.net [researchgate.net]
• 18. benchchem.com [benchchem.com]
• 19. Dynamic Light Scattering and Its Application to Control Nanoparticle Aggregation in Colloidal Systems: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 20. nanocomposix.com [nanocomposix.com]
• 21. Measuring the Size of Nanoparticles Using Transmission Electron Microscopy (TEM) - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 22. azonano.com [azonano.com]

Technical Support Center: Optimizing 1-Octanethiol Monolayer Formation

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the formation of 1-Octanethiol (C8) self-assembled monolayers (SAMs).

Frequently Asked Questions (FAQs)

Q1: What is the optimal deposition time for forming a 1-Octanethiol (C8) SAM?

The ideal deposition time for a C8 SAM depends on the desired quality of the monolayer. While initial monolayer coverage can be achieved in seconds to minutes, forming a well-ordered, densely packed monolayer takes longer. Generally, a deposition time of 12 to 24 hours is recommended to allow for the reorganization and ordering of the alkyl chains.[1] However, for some applications, shorter incubation times of around 20 minutes in a 10 mM ethanolic solution have been shown to be effective.[2]

Q2: What is the typical concentration of 1-Octanethiol used for SAM formation?

A standard concentration for forming 1-Octanethiol SAMs is typically in the range of 1 to 10 mM, with ethanol (B145695) being the most commonly used solvent.[3] While a 1 mM solution is frequently cited, concentrations up to 10 mM can be used to accelerate the initial adsorption process.[2][4]

Q3: How critical is substrate cleanliness for successful SAM formation?

Substrate cleanliness is paramount for the formation of a high-quality, uniform 1-Octanethiol SAM.[5][6][7] Contaminants such as organic residues, dust, or other impurities on the substrate surface can inhibit the self-assembly process, leading to a patchy, incomplete, or disordered monolayer.[1][8]

Q4: Can I reuse a gold substrate after forming a SAM on it?

Yes, it is possible to remove a thiol SAM and reuse the gold substrate.[9] However, the cleaning procedure must be thorough to ensure all traces of the previous monolayer are removed without damaging the gold surface.[9] Methods for removal include electrochemical desorption and UV/ozone treatment.[9] It is important to note that repeated harsh cleaning cycles can alter the topography of the substrate.[7]

Q5: What impact does the solvent have on the quality of the 1-Octanethiol SAM?

The choice of solvent can significantly influence the structure and ordering of the resulting SAM.[10] Ethanol is the most common and generally effective solvent for alkanethiol SAM formation.[1] However, other solvents like N,N'-dimethylformamide (DMF), toluene, and hexane (B92381) have been studied, with results indicating that the solvent can affect the molecular packing and the formation of ordered domains.[10] It is crucial to use high-purity solvents to avoid introducing contaminants that can interfere with the self-assembly process.[1]

Troubleshooting Guide

This guide provides a systematic approach to identifying and resolving common issues encountered during 1-Octanethiol SAM formation.

Issue 1: Incomplete or No Monolayer Formation

• Possible Cause: Contaminated substrate.

  • Solution: Ensure the substrate is meticulously cleaned prior to immersion in the thiol solution. Common cleaning procedures for gold substrates include rinsing with high-purity solvents like acetone (B3395972) and ethanol, followed by treatment with piranha solution (a mixture of sulfuric acid and hydrogen peroxide) or exposure to UV/ozone.[5][7][11]

• Possible Cause: Impure 1-Octanethiol or solvent.

  • Solution: Use fresh, high-purity 1-Octanethiol and high-purity solvents.[1] Impurities can compete for binding sites on the substrate surface.

• Possible Cause: Oxidized thiol.

  • Solution: The thiol group can oxidize to form disulfides, which may not effectively bind to the gold surface. Use fresh 1-Octanethiol from a reputable supplier and consider deoxygenating the solvent before preparing the solution.[1]

Issue 2: Disordered or Poorly Packed Monolayer

• Possible Cause: Insufficient deposition time.

  • Solution: While a monolayer may form quickly, achieving a high degree of order requires time for the molecules to rearrange on the surface. Increase the immersion time to 12-24 hours to promote the formation of a well-ordered, crystalline-like structure.[1]

• Possible Cause: Suboptimal thiol concentration.

  • Solution: While a range of concentrations can be used, a very low concentration may lead to slow and incomplete coverage, whereas a very high concentration might result in a less ordered layer due to rapid, kinetically trapped adsorption. A concentration of 1-10 mM is generally recommended.[4][12]

• Possible Cause: Temperature fluctuations.

  • Solution: Maintain a constant and controlled temperature during the deposition process. Temperature can affect the kinetics of self-assembly and the final ordering of the monolayer.[13][14][15]

Issue 3: Lack of Reproducibility

• Possible Cause: Inconsistent substrate preparation.

  • Solution: Standardize the substrate cleaning protocol to ensure consistent surface properties for each experiment.[7] Even minor variations in cleaning can lead to different SAM qualities.

• Possible Cause: Environmental contamination.

  • Solution: Perform the SAM formation in a clean environment, such as a cleanroom or a glove box, to minimize contamination from airborne particles and volatile organic compounds.[8][16]

• Possible Cause: Variations in solution preparation.

  • Solution: Prepare fresh thiol solutions for each experiment, as the concentration and purity can change over time. Ensure accurate and consistent measurements of thiol and solvent volumes.

Quantitative Data Summary

The following tables summarize key quantitative parameters related to 1-Octanethiol SAM formation.

Table 1: Deposition Parameters

Parameter	Recommended Range	Notes
Deposition Time	12 - 24 hours	For well-ordered monolayers.[1] Shorter times (e.g., 20 mins) may suffice for some applications.[2]
Thiol Concentration	1 - 10 mM	In a suitable solvent like ethanol.[3]
Temperature	Room Temperature (approx. 25°C)	Higher temperatures can be used to improve structural quality but may also increase the risk of desorption or side reactions.[13][14][15]

Experimental Protocols

Protocol 1: Standard Cleaning of Gold Substrates

• Handle the gold substrate using clean tweezers, touching only the edges.

• Rinse the substrate sequentially with acetone and then isopropyl alcohol (or ethanol) to remove organic contaminants.

• Thoroughly rinse the substrate with deionized (DI) water.

• Dry the substrate under a stream of high-purity nitrogen gas.

• For a more rigorous cleaning, immerse the substrate in a freshly prepared piranha solution (3:1 mixture of concentrated H₂SO₄ and 30% H₂O₂) for 5-10 minutes. Caution: Piranha solution is extremely corrosive and reactive. Handle with extreme care in a fume hood with appropriate personal protective equipment.

• After piranha treatment, rinse the substrate extensively with DI water.

• Dry the substrate again under a stream of nitrogen.

• Alternatively, place the cleaned substrate in a UV/ozone cleaner for 15-20 minutes to remove organic contaminants and create a hydrophilic surface.[5][6]

• Use the cleaned substrate immediately for SAM deposition to prevent re-contamination.[7]

Protocol 2: Formation of 1-Octanethiol SAM

• Prepare a 1 mM solution of 1-Octanethiol in absolute ethanol. For a 10 mL solution, this corresponds to approximately 1.8 µL of 1-Octanethiol.

• Immediately after cleaning and drying, immerse the gold substrate in the freshly prepared 1-Octanethiol solution.

• Seal the container to prevent solvent evaporation and contamination.

• Allow the self-assembly to proceed for 12 to 24 hours at room temperature in a vibration-free environment.

• After the desired immersion time, remove the substrate from the solution.

• Rinse the substrate thoroughly with absolute ethanol to remove any non-covalently bound (physisorbed) thiol molecules.

• Dry the SAM-coated substrate under a gentle stream of high-purity nitrogen gas.

Visualizations

Caption: Experimental workflow for 1-Octanethiol SAM formation.

Caption: Troubleshooting logic for common 1-Octanethiol SAM issues.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. ossila.com [ossila.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. daneshyari.com [daneshyari.com]
• 6. Gold cleaning methods for preparation of cell culture surfaces for self-assembled monolayers of zwitterionic oligopeptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. Removal of Thiol-SAM on a Gold Surface for Re-Use of an Interdigitated Chain-Shaped Electrode - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. afm4nanomedbio.eu [afm4nanomedbio.eu]
• 12. Effect of Concentration, Chain Length, Hydrophobicity, and an External Electric Field on the Growth of Mixed Alkanethiol Self-Assembled Monolayers: A Molecular Dynamics Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. benchchem.com [benchchem.com]

Technical Support Center: 1-Octanethiol Self-Assembled Monolayers

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the formation of high-quality 1-Octanethiol (C8-thiol) self-assembled monolayers (SAMs). A primary focus is placed on the critical role of solvent purity in achieving well-ordered, dense, and reproducible monolayers.

Troubleshooting Guide

This guide addresses common issues encountered during the formation of 1-Octanethiol SAMs, with a focus on problems arising from solvent impurity.

Issue	Potential Cause Related to Solvent Purity	Troubleshooting Steps
Patchy, Incomplete, or "Cloudy" Monolayer	1. Water Contamination in Solvent: Water can interfere with the self-assembly process on gold surfaces, leading to incomplete coverage and disordered domains.[1] 2. Particulate Matter in Solvent: Dust or other suspended particles can physically block areas of the substrate, preventing monolayer formation. 3. Organic Impurities: Contaminants in the solvent can co-adsorb on the substrate, competing with 1-Octanethiol and disrupting the packing of the monolayer.	1. Use Anhydrous Solvent: Employ freshly opened anhydrous ethanol (B145695) (or other appropriate solvent) with the lowest possible water content. Consider using solvents from a sealed bottle or a solvent purification system. 2. Filter the Solvent: If particulate contamination is suspected, filter the solvent through a 0.2 µm PTFE syringe filter before preparing the thiol solution. 3. Verify Solvent Grade: Ensure the use of high-purity, spectroscopy or HPLC-grade solvents to minimize organic contaminants.
Low Water Contact Angle (Poor Hydrophobicity)	1. Presence of Polar Impurities: Polar contaminants from the solvent can be incorporated into the monolayer, exposing polar functional groups at the surface and reducing hydrophobicity. 2. Disordered Monolayer: Impurities can disrupt the close-packed, crystalline structure of the SAM, leading to a less dense and less ordered monolayer that exposes more of the underlying substrate, which is less hydrophobic than a well-formed SAM.[2]	1. Use High-Purity Solvent: Switch to a higher grade of solvent to reduce the concentration of polar impurities. 2. Degas the Solvent: In some cases, dissolved gases like oxygen can contribute to the oxidation of the thiol and affect monolayer quality. Degassing the solvent by sparging with an inert gas (e.g., argon or nitrogen) before use may be beneficial. 3. Increase Incubation Time: While initial monolayer formation is rapid, achieving a well-ordered, highly packed structure can take 12-24 hours. Extending the incubation time may allow for the displacement of loosely bound impurities.
Inconsistent Results Between Experiments	1. Variable Solvent Quality: Using different batches or ages of solvent can introduce variability in impurity levels. 2. Solvent Degradation: Improper storage of solvents can lead to the absorption of atmospheric water or degradation, altering their purity over time.	1. Standardize Solvent Source: Use solvent from the same lot for a series of related experiments. 2. Proper Solvent Handling: Store solvents in a cool, dark, and dry place. Use a dedicated bottle of solvent for SAM preparation to avoid cross-contamination. 3. Fresh Thiol Solution: Always prepare the 1-Octanethiol solution fresh for each experiment.
Formation of Multilayers or Aggregates	1. High Concentration of Impurities: Certain impurities can promote the aggregation of thiol molecules in solution, which may then deposit on the surface as disordered multilayers. 2. Presence of Disulfides: Octanethiol can oxidize to form dioctyl disulfide. This impurity does not bind to the gold surface in the same way as the thiol and can lead to the formation of a disordered overlayer.	1. Check Thiol Purity: Ensure the 1-Octanethiol used is of high purity and has been stored properly to minimize oxidation. Consider purifying the thiol if its quality is in doubt. 2. Optimize Thiol Concentration: While a standard concentration is 1 mM, excessively high concentrations can sometimes promote multilayer formation. Ensure accurate preparation of the thiol solution.

Frequently Asked Questions (FAQs)

Q1: Why is solvent purity so critical for 1-Octanethiol SAM formation?

A1: The formation of a high-quality SAM is a surface-driven process where 1-Octanethiol molecules spontaneously adsorb and arrange into a close-packed, ordered structure. Solvent impurities, such as water, other organic molecules, or particulate matter, can interfere with this process in several ways:

• Competitive Adsorption: Impurities can adsorb to the substrate surface, blocking binding sites for 1-Octanethiol molecules and leading to defects and incomplete monolayer coverage.[2]

• Disruption of Packing: The presence of foreign molecules within the forming monolayer disrupts the van der Waals interactions between the alkyl chains of the 1-Octanethiol, preventing the formation of a densely packed and well-ordered structure.

• Alteration of Surface Energy: Impurities can change the surface energy of the substrate and the solution, which can affect the thermodynamics and kinetics of the self-assembly process.

Q2: What is the best solvent for preparing 1-Octanethiol SAMs?

A2: Absolute ethanol is the most commonly used and recommended solvent for preparing 1-Octanethiol SAMs on gold substrates. It provides good solubility for the thiol and has a polarity that facilitates the formation of well-ordered monolayers. Other solvents like isopropanol, hexane, or toluene (B28343) can also be used, but may result in different monolayer structures and formation kinetics.[2] Regardless of the solvent chosen, using a high-purity, anhydrous grade is crucial.

Q3: How much water can be tolerated in the solvent?

A3: While there is no universally agreed-upon maximum water content, it is generally accepted that the lower the water concentration, the better the resulting SAM quality. Even trace amounts of water can be detrimental. For reproducible and high-quality SAMs, it is best practice to use anhydrous solvents with water content specified to be less than 0.005%.

Q4: Can I use a solvent that has been opened for a while?

A4: It is strongly recommended to use a fresh bottle of high-purity solvent or a properly stored solvent from a recently opened bottle. Solvents, especially polar ones like ethanol, can absorb atmospheric moisture over time. If you must use an older bottle, consider using a molecular sieve to dry the solvent before use, although using a fresh bottle is preferable.

Q5: My 1-Octanethiol may be old. Can it still be used?

A5: Thiols can oxidize over time to form disulfides, which can negatively impact SAM quality. If the 1-Octanethiol has been stored for an extended period or improperly, it is advisable to use a fresh vial. If you suspect oxidation, you can check for the presence of disulfides using techniques like NMR or mass spectrometry.

Quantitative Impact of Solvent Choice

Solvent	Observed 1-Octanethiol SAM Structure on Au(111)	Key Solvent Property	Reference
Ethanol	Closely packed, well-ordered c(4x2) superlattice	Polar Protic	[2]
Toluene	Ordered and striped phases (molecules parallel to the surface)	Nonpolar Aprotic	[2]
N,N-Dimethylformamide (DMF)	Mainly disordered phase with small ordered domains	Polar Aprotic	[2]
Decane	Disordered phase	Nonpolar	[2]

Experimental Protocols

Protocol 1: High-Purity 1-Octanethiol SAM Deposition on Gold

This protocol outlines the steps for preparing a high-quality 1-Octanethiol SAM on a gold substrate, emphasizing procedures to maintain solvent purity.

Materials:

• Gold-coated substrate (e.g., silicon wafer with a titanium adhesion layer and a gold top layer)

• 1-Octanethiol (≥98.5% purity)

• Absolute Ethanol (200 proof, anhydrous, <0.005% water)

• Piranha solution (7:3 mixture of concentrated H₂SO₄ and 30% H₂O₂) - EXTREME CAUTION

• Deionized (DI) water (18.2 MΩ·cm)

• High-purity nitrogen gas

• Clean glass beakers and petri dishes

Procedure:

• Substrate Cleaning (Piranha Etch - Use with extreme caution in a certified fume hood with appropriate personal protective equipment): a. Prepare the piranha solution by slowly adding the H₂O₂ to the H₂SO₄ in a glass beaker. The solution is highly exothermic. b. Immerse the gold substrate in the piranha solution for 5-10 minutes. c. Carefully remove the substrate with Teflon tweezers and rinse thoroughly with copious amounts of DI water. d. Rinse the substrate with absolute ethanol. e. Dry the substrate under a gentle stream of high-purity nitrogen gas. f. Use the cleaned substrate immediately.

• Preparation of 1-Octanethiol Solution: a. Work in a clean environment, preferably a fume hood, to avoid contamination. b. Use a fresh bottle of absolute ethanol. c. Prepare a 1 mM solution of 1-Octanethiol in absolute ethanol. For example, add 26.3 µL of 1-Octanethiol to 100 mL of absolute ethanol. d. Prepare the solution in a clean glass container that can be tightly sealed.

• SAM Formation: a. Place the freshly cleaned gold substrate in the 1 mM 1-Octanethiol solution. b. Ensure the entire substrate is submerged. c. To minimize oxygen exposure, the headspace above the solution can be purged with nitrogen or argon before sealing the container. d. Seal the container tightly (e.g., with a Teflon-lined cap and Parafilm) to prevent solvent evaporation and contamination. e. Allow the self-assembly to proceed for 12-24 hours at room temperature in a vibration-free environment.

• Rinsing and Drying: a. After incubation, remove the substrate from the thiol solution. b. Rinse the substrate thoroughly with fresh, pure absolute ethanol to remove non-covalently bound molecules. c. Dry the substrate with a gentle stream of high-purity nitrogen gas. d. The SAM-coated substrate is now ready for characterization or further use.

Visualizations

Caption: Experimental workflow for the preparation of 1-Octanethiol SAMs.

References

• 1. researchgate.net [researchgate.net]
• 2. scholarworks.bwise.kr [scholarworks.bwise.kr]

Technical Support Center: 1-Octanethiol Self-Assembled Monolayers

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with 1-octanethiol (B94742) (C8-thiol) self-assembled monolayers (SAMs). The focus is on preventing, identifying, and addressing issues related to the oxidation of these monolayers.

Troubleshooting Guides

This section addresses common problems encountered during the preparation and handling of 1-octanethiol SAMs.

Problem	Possible Cause(s)	Troubleshooting Steps
Inconsistent experimental results (e.g., in electrochemistry, surface chemistry).	Oxidation of the thiol group in the monolayer.	1. Verify SAM Integrity: Use X-ray Photoelectron Spectroscopy (XPS) to check for the presence of oxidized sulfur species. A peak around 168 eV in the S 2p spectrum is indicative of sulfonates, a common oxidation product. 2. Review Preparation Protocol: Ensure that deoxygenated solvents were used for the thiol solution. 3. Evaluate Storage Conditions: Confirm that samples were stored in an inert atmosphere (e.g., nitrogen or argon) and protected from light.
Difficulty forming a well-ordered, densely packed monolayer.	1. Oxidized 1-Octanethiol Solution: The thiol solution itself may have oxidized. 2. Contaminated Substrate: The gold substrate may not have been sufficiently cleaned. 3. Inappropriate Solvent: The choice of solvent can affect the quality of the SAM.[1]	1. Use Fresh Thiol Solution: Prepare a fresh solution of 1-octanethiol in deoxygenated ethanol (B145695). 2. Optimize Substrate Cleaning: Flame-anneal the gold substrate immediately before immersion in the thiol solution to ensure a clean, oxide-free surface. 3. Solvent Selection: While ethanol is a common solvent, consider exploring other solvents if issues persist. The quality of SAMs can be solvent-dependent.[1]
Rapid degradation of the monolayer upon exposure to ambient conditions.	Presence of ozone in the laboratory air is a primary oxidant.[2][3]	1. Minimize Air Exposure: Handle and store the SAM-modified substrates in an inert environment as much as possible. 2. Use a Controlled Atmosphere: For sensitive experiments, conduct them within a glovebox or a chamber purged with nitrogen or argon.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of 1-octanethiol monolayer oxidation?

A1: The primary cause of oxidation is the exposure of the terminal thiol (-SH) group to atmospheric oxygen and ozone.[2][3][4] This leads to the formation of disulfide bonds and, with further oxidation, sulfinates and sulfonates.[4] Factors that accelerate this process include exposure to light and the presence of defects in the monolayer.[5]

Q2: How can I detect the oxidation of my 1-octanethiol SAM?

A2: X-ray Photoelectron Spectroscopy (XPS) is a highly effective technique for detecting oxidation. The S 2p spectrum of a pristine 1-octanethiol SAM on gold shows a characteristic peak around 162 eV, corresponding to the sulfur-gold bond.[6] The presence of a peak at approximately 168 eV is a clear indicator of oxidized sulfur species, such as sulfonates.[5] Other techniques like Surface Raman Spectroscopy can also reveal modes associated with oxidized sulfur.[3]

Q3: What are the ideal storage conditions to prevent oxidation?

A3: To minimize oxidation, 1-octanethiol SAMs should be stored in a dark, inert environment.[7][8] This can be achieved by placing the samples in a desiccator or a sealed container that has been purged with an inert gas like nitrogen or argon. It is also crucial to protect the samples from light exposure.[5] For the 1-octanethiol solution itself, it should be stored under an inert atmosphere and away from heat and ignition sources.[9][10]

Q4: Does the choice of substrate affect the oxidative stability of the monolayer?

A4: Yes, the substrate plays a significant role. For thiol-based SAMs, the oxidative stability generally follows the order: Gold (Au) > Platinum (Pt) > Copper (Cu).[11][12] This is consistent with the propensity of these metal surfaces to form oxides.

Q5: How does the solvent used for SAM formation impact potential oxidation?

A5: The solvent can influence the quality and packing of the SAM, which in turn affects its susceptibility to oxidation.[1] Using deoxygenated solvents during the preparation of the thiol solution is a critical step to prevent premature oxidation of the 1-octanethiol molecules before they assemble on the surface. While ethanol is a commonly used solvent, the choice of solvent can impact the final structure of the monolayer.[1]

Experimental Protocols

Protocol 1: Preparation of Oxidation-Resistant 1-Octanethiol SAMs on Gold

This protocol details the steps for forming a high-quality 1-octanethiol monolayer with an emphasis on minimizing oxidation.

Materials:

• Gold-coated substrate (e.g., gold-on-mica or gold-on-silicon)

• 1-octanethiol (≥98.5% purity)

• Absolute ethanol (ACS grade or higher)

• High-purity nitrogen or argon gas

• Hydrogen torch (for flame annealing)

• Glassware (cleaned thoroughly)

Procedure:

• Solvent Deoxygenation: Bubble high-purity nitrogen or argon gas through the absolute ethanol for at least 30 minutes to remove dissolved oxygen.

• Thiol Solution Preparation: In a clean, dry glass vial inside a glovebox or under a gentle stream of inert gas, prepare a 1 mM solution of 1-octanethiol in the deoxygenated ethanol.

• Substrate Cleaning: Immediately before use, flame-anneal the gold substrate with a hydrogen torch until it glows orange-red. Allow it to cool to room temperature in a clean, dust-free environment.

• SAM Formation: Immerse the freshly cleaned and cooled gold substrate into the 1 mM 1-octanethiol solution. Seal the container to prevent exposure to air.

• Incubation: Allow the self-assembly process to proceed for at least 12-24 hours at room temperature.

• Rinsing: After incubation, remove the substrate from the thiol solution and rinse it thoroughly with deoxygenated ethanol to remove any non-covalently bonded molecules.

• Drying: Dry the substrate under a gentle stream of high-purity nitrogen or argon.

• Storage: Immediately transfer the dried, SAM-coated substrate to a dark, inert environment (e.g., a nitrogen-purged container) for storage.

Protocol 2: Characterization of 1-Octanethiol SAM Oxidation using XPS

This protocol outlines the procedure for using X-ray Photoelectron Spectroscopy (XPS) to assess the oxidative state of a 1-octanethiol monolayer.

Instrumentation:

• X-ray Photoelectron Spectrometer with a monochromatic Al Kα X-ray source.

Procedure:

• Sample Handling: Minimize exposure of the SAM-coated substrate to ambient air before analysis. Transfer the sample to the XPS chamber as quickly as possible.

• Survey Scan: Acquire a wide-energy survey scan to identify the elements present on the surface (e.g., Au, S, C, O).

• High-Resolution Scan of S 2p Region: Acquire a high-resolution scan of the Sulfur 2p (S 2p) binding energy region (typically 158-172 eV).

• Data Analysis:

  • Fit the S 2p spectrum using appropriate software.

  • A peak doublet centered around 162 eV is characteristic of the S 2p3/2 and S 2p1/2 components of sulfur covalently bonded to gold (thiolate).[5][6]

  • The presence of a peak at a higher binding energy, approximately 168 eV, indicates the presence of oxidized sulfur species, such as sulfonates.[5]

  • The ratio of the area of the sulfonate peak to the thiolate peak can be used to quantify the degree of oxidation.

Visualizations

Oxidation Pathway of 1-Octanethiol Monolayer

Caption: Simplified oxidation pathway of a 1-octanethiol monolayer.

Experimental Workflow for Preparing and Analyzing 1-Octanethiol SAMs

Caption: Workflow for 1-octanethiol SAM preparation and analysis.

References

• 1. scholarworks.bwise.kr [scholarworks.bwise.kr]
• 2. researchhub.com [researchhub.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. benchchem.com [benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. datasheets.scbt.com [datasheets.scbt.com]
• 8. 1-Octanethiol | C8H18S | CID 8144 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. echemi.com [echemi.com]
• 10. 1-Octanethiol MSDS/SDS | Supplier & Distributor [dimethyl-disulfide.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]

Technical Support Center: 1-Octanethiol Surface Functionalization

Welcome to the technical support center for 1-Octanethiol (B94742) (OT) self-assembled monolayer (SAM) surface functionalization. This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting common challenges encountered during the scaling-up process of their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most critical factors to control when scaling up 1-octanethiol SAM formation for larger surface areas?

When scaling up, maintaining uniformity and quality across a larger substrate is paramount. The most critical factors include:

• Substrate Cleanliness and Preparation: The gold surface must be free of organic and particulate contaminants to ensure uniform monolayer formation.[1][2] Any impurities can act as nucleation sites for defects. For large areas, ensuring a consistent cleaning process across the entire surface is a significant challenge.

• Purity of 1-Octanethiol and Solvent: The presence of contaminants, even at low levels, can lead to a disordered and non-ideal monolayer.[3] Thiolated precursor molecules are common impurities that can compete for surface sites.[3] Similarly, solvent impurities can interfere with the self-assembly process.[1]

• Environmental Control: The environment for SAM formation should be clean to prevent contamination from airborne particles or other volatile compounds like silanes or iodine.

• Immersion and Rinsing Protocol: A standardized and reproducible immersion and rinsing procedure is crucial for achieving consistent monolayer quality across large substrates.

Q2: How do solvent choice and temperature affect the quality of the 1-octanethiol SAM at larger scales?

Solvent and temperature are key parameters that influence the kinetics of SAM formation and the final structure of the monolayer.[4]

• Solvent Effects: The choice of solvent can impact the solubility of 1-octanethiol and the interactions between molecules during self-assembly.[1] For instance, the packing structure of OT SAMs can differ significantly when formed in ethanol (B145695) versus toluene, especially at elevated temperatures.[4] Ethanol at higher temperatures tends to produce well-ordered, closely packed structures.[4]

• Temperature Effects: Higher temperatures can increase the diffusion rate of molecules on the surface, which can help in the formation of more ordered SAMs with fewer defects.[5] However, inconsistent temperatures during incubation can disrupt the ordering process.[1] It has been observed that different SAM structures can form at different immersion temperatures.[6]

Q3: What are common types of defects in 1-octanethiol SAMs and how can they be minimized when working with large surface areas?

Common defects in OT SAMs include:

• Vacancy Islands (VIs): These are pits in the gold substrate, typically one atom deep, that form during the chemisorption of thiols.[7]

• Disordered Domains: Areas where the octanethiol molecules do not form a well-ordered, crystalline-like structure.[3][8]

• Grain Boundaries: The interfaces between different ordered domains of the SAM.[9]

To minimize these defects on a large scale:

• Optimize Incubation Time: While initial monolayer formation is rapid, achieving a well-ordered structure can take anywhere from 12 to 48 hours.[1][3]

• Control Deposition Parameters: Factors such as immersion time, solution concentration, and temperature need to be carefully controlled and optimized.[10]

• Thermal Annealing: Post-formation annealing can sometimes improve the quality of the SAM by promoting molecular rearrangement and reducing defects.[7][10]

Troubleshooting Guide

Issue 1: Incomplete or Patchy Monolayer Formation Across a Large Substrate

• Possible Cause: Inconsistent substrate cleaning.

  • Troubleshooting Step: Implement a rigorous and standardized cleaning protocol for the entire substrate. Methods like piranha solution cleaning (with extreme caution), UV-ozone treatment, or plasma cleaning can be effective.[2] Ensure thorough rinsing with high-purity water and ethanol.[2]

• Possible Cause: Insufficient immersion time for the entire surface to be coated uniformly.

  • Troubleshooting Step: Ensure the entire substrate is fully and uniformly immersed in the thiol solution. For larger substrates, this may require custom-designed immersion tanks. Increase the immersion time to allow for complete monolayer formation, typically between 24 to 48 hours.

• Possible Cause: Low concentration of the 1-octanethiol solution.

  • Troubleshooting Step: While typical concentrations are in the 1-5 mM range, for larger surface areas, ensure the solution volume is sufficient to avoid depletion of the thiol. Verify the concentration and purity of the thiol solution.

Issue 2: High Defect Density and Poorly Ordered Monolayer

• Possible Cause: Contaminated 1-octanethiol or solvent.

  • Troubleshooting Step: Use the highest purity 1-octanethiol and solvent available.[1][3] Degassing the solvent before preparing the solution can help remove dissolved oxygen, which can contribute to thiol oxidation.

• Possible Cause: Suboptimal temperature during SAM formation.

  • Troubleshooting Step: Maintain a constant and controlled temperature during the self-assembly process.[1] Experiment with slightly elevated temperatures to enhance molecular mobility and promote ordering, but be aware that this can also affect the final SAM structure.[4][6]

• Possible Cause: Surface roughness of the substrate.

  • Troubleshooting Step: Highly rough surfaces can hinder the formation of a well-ordered monolayer.[2] Characterize the substrate roughness using techniques like Atomic Force Microscopy (AFM). If possible, use ultra-flat substrates.

Issue 3: Lack of Reproducibility Between Batches

• Possible Cause: Variations in environmental conditions.

  • Troubleshooting Step: Control the experimental environment for factors like humidity, temperature, and airborne contaminants.[2] Perform the SAM formation in a cleanroom or a dedicated glovebox to minimize environmental impact.

• Possible Cause: Degradation of the gold substrate after repeated use and cleaning.

  • Troubleshooting Step: Repetitive and harsh cleaning cycles can alter the topography and chemical nature of the gold surface.[2] It is advisable to use fresh substrates for critical applications or to re-characterize reused substrates before each experiment.

Data Presentation

Table 1: Influence of Solvent and Temperature on 1-Octanethiol SAM Structure on Au(111)

Solvent	Temperature	Observed SAM Structure	Molecular Density	Reference
Ethanol	50 °C	Closely packed c(4 x 2) superlattice	Higher	[4]
Toluene	50 °C	5 x √3 striped phase	3.5 times lower than c(4 x 2)	[4]
Not Specified	< 348 K	Oblique (√3 × √3)R30°	Not specified	[6]
Not Specified	363 K	Superstructure (3×√7)R11°	Not specified	[6]

Experimental Protocols

General Protocol for 1-Octanethiol SAM Preparation on Gold Substrates

This protocol is a synthesis of best practices and should be optimized for specific applications and substrate sizes.

• Substrate Cleaning:

  • Thoroughly rinse the gold substrate with high-purity ethanol and deionized water.

  • For stringent cleaning, immerse the substrate in a freshly prepared piranha solution (a 3:1 mixture of concentrated H₂SO₄ and 30% H₂O₂) for 10-15 minutes. EXTREME CAUTION IS ADVISED WHEN HANDLING PIRANHA SOLUTION.

  • Alternatively, use a UV-ozone cleaner for 20 minutes to remove organic contaminants.

  • After cleaning, rinse extensively with deionized water and then with high-purity ethanol.

  • Dry the substrate under a stream of dry nitrogen gas.

  • Use the substrate immediately to prevent re-contamination.[2]

• Preparation of 1-Octanethiol Solution:

  • Use high-purity 1-octanethiol and 200-proof ethanol.

  • Prepare a 1-5 mM solution of 1-octanethiol in ethanol in a clean glass or polypropylene (B1209903) container.

  • Ensure the container is thoroughly cleaned and rinsed with the solvent before preparing the solution.

• Self-Assembly:

  • Immerse the clean, dry gold substrate into the 1-octanethiol solution. Ensure the entire surface is covered.

  • To minimize oxygen exposure, reduce the headspace above the solution and consider backfilling the container with an inert gas like nitrogen or argon.

  • Seal the container and allow the self-assembly to proceed for 24-48 hours at a controlled temperature (typically room temperature). Longer assembly times generally result in better-ordered monolayers.

• Rinsing and Drying:

  • After incubation, carefully remove the substrate from the thiol solution using clean tweezers.

  • Rinse the substrate thoroughly with fresh, high-purity ethanol for 10-15 seconds to remove non-chemisorbed molecules.

  • For enhanced cleaning, sonicate the substrate in fresh ethanol for 1-3 minutes, followed by another ethanol rinse.

  • Dry the functionalized substrate with a gentle stream of dry nitrogen gas.

  • Store the prepared SAMs in a clean, dry environment, such as a petri dish or a desiccator.

Visualizations

Caption: Experimental workflow for 1-octanethiol SAM formation.

Caption: Troubleshooting logic for poor 1-octanethiol SAM quality.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Self-Assembled Monolayers: Advantages of Pure Alkanethiols [sigmaaldrich.com]
• 4. scholarworks.bwise.kr [scholarworks.bwise.kr]
• 5. researchgate.net [researchgate.net]
• 6. jbnu.elsevierpure.com [jbnu.elsevierpure.com]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]

Technical Support Center: Removal of 1-Octanethiol Multilayers

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 1-octanethiol (B94742) multilayers. Here you will find detailed information on various removal techniques, quantitative comparisons, and step-by-step experimental protocols.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for removing 1-octanethiol multilayers from a substrate?

A1: The most common and effective methods for removing 1-octanethiol self-assembled monolayers (SAMs) and multilayers include thermal desorption, electrochemical desorption, UV/Ozone cleaning, plasma cleaning, and chemical methods using reagents like sodium borohydride (B1222165). The choice of method depends on the substrate material, the desired level of cleanliness, and the available equipment.

Q2: How can I tell if the 1-octanethiol multilayer has been successfully removed?

A2: Successful removal can be verified using a combination of surface analysis techniques. A significant decrease in the water contact angle indicates a more hydrophilic surface, suggesting the removal of the hydrophobic octanethiol molecules.[1] X-ray Photoelectron Spectroscopy (XPS) can confirm the reduction or elimination of the sulfur (S2p) and carbon (C1s) signals associated with the octanethiol.[2] Scanning Tunneling Microscopy (STM) can be used to visualize the substrate surface and confirm the absence of the ordered molecular layer.[3]

Q3: Can the substrate be damaged during the removal process?

A3: Yes, substrate damage is a potential risk depending on the removal method and parameters used. For instance, prolonged exposure to high-energy plasmas or excessively high temperatures during thermal desorption can alter the substrate's surface morphology and roughness.[4] Some chemical treatments, if not carefully controlled, can also lead to unwanted etching or modification of the substrate. It is crucial to optimize the parameters for each method to minimize substrate damage.

Q4: Is it possible to reuse a substrate after removing a 1-octanethiol multilayer?

A4: Yes, a primary motivation for removing SAMs is to regenerate the substrate for reuse. Methods like chemical removal with sodium borohydride have been shown to be effective in restoring the electrochemical properties of a gold electrode, allowing for the successful re-deposition of a new SAM.[5][6]

Troubleshooting Guide

Issue	Possible Causes	Recommended Solutions
Incomplete multilayer removal	- Insufficient treatment time, temperature, or power. - Non-uniform exposure to the removal agent (e.g., UV light, plasma). - Presence of highly resilient physisorbed or chemisorbed layers.	- Increase the duration or intensity of the treatment (e.g., longer exposure time, higher temperature, higher plasma power). - Ensure the entire substrate surface is evenly exposed to the cleaning agent. - Consider a two-step cleaning process, for example, a solvent rinse to remove physisorbed layers followed by a more aggressive removal technique.
Substrate surface appears damaged or contaminated after removal	- Removal method is too aggressive (e.g., excessive plasma power or temperature). - Chemical reagents are incompatible with the substrate. - Re-adsorption of contaminants from the environment after cleaning.	- Reduce the intensity of the removal process (e.g., lower power, shorter time). - Select a removal method known to be compatible with your substrate material. - Handle the cleaned substrate in a clean environment (e.g., glovebox, cleanroom) and use it immediately for the next experimental step.
Inconsistent removal results across different samples	- Variations in the initial multilayer quality or thickness. - Inconsistent application of the removal protocol. - Aging or degradation of the SAM, which can affect its removal characteristics.[7]	- Ensure a consistent and reproducible procedure for the initial formation of the 1-octanethiol multilayer. - Standardize all parameters of the removal protocol, including time, temperature, concentration, and equipment settings. - Use freshly prepared SAMs for critical experiments to minimize variability due to aging.[8]

Quantitative Data on Removal Methods

The following tables summarize quantitative data for different 1-octanethiol multilayer removal methods.

Table 1: Comparison of Removal Methods - Surface Properties

Removal Method	Substrate	Typical Treatment Time	Post-Treatment Water Contact Angle	Surface Roughness Change	Reference
UV/Ozone Cleaning	Gold, Glass	10 - 30 min	< 10°	Minimal	[9]
Plasma Cleaning (H₂)	Gold	< 60 s	Not specified	Marginally altered	[10]
Plasma Cleaning (O₂)	Gold	< 60 s	Not specified	Marginally altered	[10]
Electrochemical Desorption	Gold	Seconds to minutes	Not specified	Formation of Au islands	[3]
Chemical (NaBH₄)	Gold	~10 min	Not specified	Not specified	[6]
Thermal Desorption	Gold	Minutes to hours	Not specified	Dependent on temperature	[11]

Table 2: XPS Analysis Before and After Removal

Method	Substrate	S 2p Signal Before Removal	S 2p Signal After Removal	C 1s Signal Before Removal	C 1s Signal After Removal	Reference
Plasma Cleaning (H₂)	Gold	Present	De facto sulfur-free	Present	Absent	[10]
Plasma Cleaning (O₂)	Gold	Present	Oxidized sulfur species remain	Present	Absent	[10]
Chemical (NaBH₄)	Gold	Present	Significantly reduced/absent	Present	Significantly reduced/absent	[6]
Thermal Desorption	Gold	Present	Absent (at sufficient temp.)	Present	Absent (at sufficient temp.)	[12]

Experimental Protocols & Workflows

UV/Ozone Cleaning

This method utilizes UV radiation to generate ozone, which then oxidizes and removes organic molecules from the surface.

Protocol:

• Pre-cleaning: Rinse the substrate with ethanol (B145695) and deionized water to remove loosely bound contaminants.

• Drying: Dry the substrate with a stream of inert gas (e.g., nitrogen or argon).

• UV/Ozone Exposure: Place the substrate in a UV/Ozone cleaner.

• Treatment: Expose the substrate to UV radiation (typically a combination of 185 nm and 254 nm wavelengths) for 10-30 minutes. The 185 nm wavelength generates ozone from oxygen in the air, and the 254 nm wavelength excites organic molecules, making them more susceptible to oxidation.[13][14]

• Post-treatment: Remove the substrate from the cleaner and use it immediately to prevent recontamination.

Diagram of the UV/Ozone cleaning workflow.

Electrochemical Desorption

This technique involves applying a potential to the substrate to induce the reductive or oxidative desorption of the thiol multilayer.

Protocol:

• Electrochemical Cell Setup: Place the substrate with the 1-octanethiol multilayer as the working electrode in an electrochemical cell containing a suitable electrolyte (e.g., 0.1 M NaOH or 0.5 M KOH).[15][16] Use a counter electrode (e.g., platinum wire) and a reference electrode (e.g., Ag/AgCl).

• Reductive Desorption: Apply a negative potential to the working electrode. A typical procedure involves scanning the potential from a starting value (e.g., -0.2 V) to a sufficiently negative potential (e.g., -1.4 V vs. Ag/AgCl) at a scan rate of about 50-100 mV/s.[15][17] The desorption of the thiolate molecules is observed as a cathodic peak in the cyclic voltammogram.

• Rinsing: After desorption, remove the electrode from the cell and rinse it thoroughly with deionized water and ethanol to remove the desorbed molecules.

Workflow for electrochemical desorption.

Plasma Cleaning

Plasma cleaning utilizes ionized gas to bombard the surface and remove contaminants.

Protocol:

• Chamber Placement: Place the substrate in a plasma cleaner chamber.

• Vacuum: Evacuate the chamber to the desired base pressure.

• Gas Inlet: Introduce a process gas, such as hydrogen (H₂) or oxygen (O₂), into the chamber.[10]

• Plasma Generation: Apply radio frequency (RF) or microwave power to generate the plasma.

• Treatment: Expose the substrate to the plasma for a short duration, typically less than 60 seconds.

• Venting and Removal: Turn off the plasma, vent the chamber, and remove the cleaned substrate.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Removal of surface contamination and self-assembled monolayers (SAMs) from silver (Ag) nanorod substrates by plasma cleaning with argon - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Removal of Thiol-SAM on a Gold Surface for Re-Use of an Interdigitated Chain-Shaped Electrode - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Removal of Thiol-SAM on a Gold Surface for Re-Use of an Interdigitated Chain-Shaped Electrode - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Ageing of alkanethiol self-assembled monolayers | Semantic Scholar [semanticscholar.org]
• 8. researchgate.net [researchgate.net]
• 9. ossila.com [ossila.com]
• 10. researchgate.net [researchgate.net]
• 11. files01.core.ac.uk [files01.core.ac.uk]
• 12. pubs.acs.org [pubs.acs.org]
• 13. apps.dtic.mil [apps.dtic.mil]
• 14. m.youtube.com [m.youtube.com]
• 15. New insights into the electrochemical desorption of alkanethiol SAMs on gold - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. par.nsf.gov [par.nsf.gov]

degradation pathways of 1-Octanethiol under experimental conditions

This technical support center provides guidance for researchers, scientists, and drug development professionals on the experimental degradation pathways of 1-octanethiol (B94742). It includes troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during experimental studies.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for 1-octanethiol under experimental conditions?

A1: The primary degradation pathway for 1-octanethiol is oxidation of the thiol group. Under mild oxidizing conditions, the main product is the corresponding disulfide, dioctyl disulfide. With stronger oxidizing agents or more forcing conditions (e.g., elevated temperature, prolonged exposure to oxygen), further oxidation can occur to form octanesulfenic acid, octanesulfinic acid, and ultimately the most stable oxidation product, octanesulfonic acid. In the presence of light (photooxidation) or atmospheric oxidants, similar oxidative degradation is observed. Thermal degradation, particularly at high temperatures and in the absence of oxygen, may lead to the elimination of hydrogen sulfide, yielding 1-octene (B94956).

Q2: What are the common degradation products of 1-octanethiol I should be looking for?

A2: The expected degradation products, in order of increasing oxidation state, are:

• Dioctyl disulfide: Formed by the coupling of two 1-octanethiol molecules.

• Octanesulfenic acid: An unstable intermediate.

• Octanesulfinic acid: A more stable oxidation product.

• Octanesulfonic acid: The final and most stable oxidation product.

• 1-Octene: A potential product of thermal degradation.

Q3: How does pH affect the stability of 1-octanethiol in aqueous solutions?

A3: The stability of 1-octanethiol is significantly influenced by pH. In basic solutions, the thiol group deprotonates to form the thiolate anion (RS⁻), which is much more susceptible to oxidation than the protonated thiol (RSH). Therefore, degradation via oxidation is generally faster at higher pH. In acidic solutions, the thiol group is protonated, and the molecule is relatively more stable against oxidation.

Q4: What is the role of temperature in the degradation of 1-octanethiol?

A4: Increased temperature generally accelerates the rate of all chemical reactions, including the degradation of 1-octanethiol. In oxidative degradation, higher temperatures will increase the rate of formation of dioctyl disulfide and subsequent sulfonic acids. In the absence of oxygen, elevated temperatures can induce thermal decomposition, potentially leading to the formation of 1-octene and hydrogen sulfide.

Troubleshooting Guides

Issue 1: Inconsistent or non-reproducible degradation results.

• Possible Cause: Variability in experimental conditions.

  • Solution: Ensure precise control over temperature, pH, and the concentration of any oxidizing agents. Use calibrated equipment and freshly prepared solutions. The presence of trace metal ions can also catalyze oxidation, so consider using chelating agents like EDTA if necessary.

• Possible Cause: Low solubility of 1-octanethiol in aqueous media.

  • Solution: 1-Octanethiol has very low water solubility. Ensure it is fully dissolved in a suitable co-solvent (e.g., acetonitrile (B52724), methanol) before adding it to the aqueous degradation medium. Inconsistent results can arise from a non-homogenous solution. Always include a solubility test as part of your initial experimental setup.

• Possible Cause: Uncontrolled exposure to atmospheric oxygen.

  • Solution: If studying degradation under specific oxygen concentrations, ensure your reaction vessel is properly sealed or purged with an inert gas (e.g., nitrogen, argon) to exclude atmospheric oxygen.

Issue 2: No significant degradation is observed under planned stress conditions.

• Possible Cause: The stress conditions are too mild.

  • Solution: Increase the severity of the stress conditions. This could involve increasing the temperature, using a higher concentration of the oxidizing agent, or adjusting the pH to a more reactive range (typically basic for thiols).

• Possible Cause: The analytical method is not sensitive enough to detect low levels of degradation products.

  • Solution: Optimize your analytical method (e.g., HPLC, GC-MS) to improve the limit of detection (LOD) and limit of quantification (LOQ) for the expected degradation products. This may involve adjusting the wavelength of the detector, using a more sensitive detector, or employing a pre-concentration step.

Issue 3: Unexpected peaks are observed in the chromatogram.

• Possible Cause: Formation of secondary degradation products or reaction with buffer components.

  • Solution: The initial degradation products may themselves be unstable and degrade further. It is also possible that 1-octanethiol or its degradation products are reacting with components of your buffer or medium. Analyze your buffer components for potential reactivity. Using a simpler buffer system can help in identifying the source of the unexpected peaks. Mass spectrometry (LC-MS or GC-MS) is an essential tool for identifying unknown peaks.

Data Presentation

Table 1: Illustrative Oxidative Degradation of 1-Octanethiol under Various Conditions

Stress Condition	Temperature (°C)	Duration (hours)	1-Octanethiol Remaining (%)	Dioctyl Disulfide (%)	Octanesulfonic Acid (%)
0.1 M HCl	40	24	>99	<1	Not Detected
pH 7 Buffer	40	24	95	4	<1
0.1 M NaOH	40	24	70	25	5
3% H₂O₂ in pH 7 Buffer	25	8	50	30	20
Photolytic (UV light)	25	48	85	10	5

Note: The data in this table is illustrative and intended to demonstrate expected trends. Actual results will vary based on specific experimental parameters.

Experimental Protocols

Protocol 1: Forced Degradation Study of 1-Octanethiol in Solution

• Preparation of Stock Solution: Prepare a 10 mg/mL stock solution of 1-octanethiol in a suitable organic solvent such as acetonitrile or methanol.

• Acidic Degradation:

  • To 1 mL of the stock solution, add 9 mL of 0.1 M hydrochloric acid.

  • Incubate the solution at 60°C for 24 hours.

  • After incubation, cool the solution and neutralize it with 0.1 M sodium hydroxide.

  • Dilute to a suitable concentration for analysis with the mobile phase.

• Basic Degradation:

  • To 1 mL of the stock solution, add 9 mL of 0.1 M sodium hydroxide.

  • Incubate the solution at 60°C for 8 hours.

  • After incubation, cool the solution and neutralize it with 0.1 M hydrochloric acid.

  • Dilute to a suitable concentration for analysis.

• Oxidative Degradation:

  • To 1 mL of the stock solution, add 9 mL of 3% hydrogen peroxide.

  • Keep the solution at room temperature for 24 hours, protected from light.

  • Dilute to a suitable concentration for analysis.

• Thermal Degradation:

  • Transfer 1 mL of the stock solution to a sealed vial and heat in an oven at 80°C for 48 hours.

  • Cool the solution and dilute to a suitable concentration for analysis.

• Photolytic Degradation:

  • Expose a solution of 1-octanethiol (e.g., 100 µg/mL in acetonitrile/water) in a quartz cuvette to a photostability chamber with a light intensity of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter.

  • Analyze the sample at appropriate time points.

• Analysis: Analyze all stressed samples, along with a control sample (1-octanethiol solution without stress), using a validated stability-indicating HPLC or GC-MS method.

Protocol 2: HPLC Method for the Analysis of 1-Octanethiol and its Degradation Products

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile and water (with 0.1% formic acid).

  • Start with a lower concentration of acetonitrile and gradually increase it to elute the more non-polar compounds.

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10 µL.

• Detector: UV detector at 210 nm or a mass spectrometer for identification.

• Column Temperature: 30°C.

Mandatory Visualization

Caption: Degradation pathways of 1-octanethiol.

Caption: Forced degradation experimental workflow.

Reference Data & Comparative Studies

A Comparative Guide to Self-Assembled Monolayers: 1-Octanethiol vs. Dodecanethiol

For researchers, scientists, and drug development professionals, the selection of an appropriate alkanethiol for the formation of self-assembled monolayers (SAMs) is a critical decision that influences surface properties and device performance. This guide provides an objective comparison of two commonly used alkanethiols, 1-Octanethiol (C8) and Dodecanethiol (C12), for SAM formation on gold substrates. The comparison is supported by experimental data and detailed protocols to assist in making an informed choice for your specific application.

The formation of highly ordered SAMs is a spontaneous process driven by the chemisorption of the thiol headgroup onto a gold surface and the van der Waals interactions between the alkyl chains.[1][2] The length of the alkyl chain is a key determinant of the structural order, stability, and barrier properties of the resulting monolayer. Generally, longer alkyl chains in alkanethiols lead to more densely packed and stable SAMs due to increased van der Waals forces.

Performance Comparison: 1-Octanethiol vs. Dodecanethiol

The choice between 1-Octanethiol and Dodecanethiol depends on the desired surface characteristics. Dodecanethiol, with its longer 12-carbon chain, typically forms more ordered, denser, and thermally stable monolayers compared to 1-Octanethiol's 8-carbon chain. This results in surfaces with greater hydrophobicity and superior insulating properties.

Property	1-Octanethiol (C8) SAM	Dodecanethiol (C12) SAM	Significance of Difference
Water Contact Angle	~108°	~111°	The higher contact angle of C12 SAMs indicates a more hydrophobic and non-polar surface, resulting from a more densely packed and ordered monolayer.[3][4][5][6]
Film Thickness	~1.1 nm	~1.7 nm	The thickness is directly proportional to the length of the alkyl chain. The longer C12 chain provides a thicker barrier.
Charge Transfer Resistance (Rct)	Lower	Higher	A higher Rct value for C12 SAMs signifies a more effective barrier to electron transfer, indicating a more compact and defect-free monolayer.[7][8]
Thermal Stability	Stable up to ~100-110 °C	Stable up to ~140-150 °C	The increased van der Waals interactions in the longer C12 chains lead to a higher thermal stability.[9][10]
Structural Ordering	Forms ordered domains	Forms highly ordered, crystalline-like domains	The longer alkyl chain of dodecanethiol promotes stronger intermolecular interactions, leading to a higher degree of order and fewer defects in the monolayer.[11][12][13][14]

Experimental Methodologies

The following are generalized protocols for the formation and characterization of alkanethiol SAMs on gold substrates.

Protocol 1: Preparation of Self-Assembled Monolayers

This protocol outlines the standard procedure for forming SAMs from a thiol solution.[15][16]

Materials:

• Gold-coated substrates (e.g., silicon wafers, glass slides)

• 1-Octanethiol or Dodecanethiol

• 200 proof ethanol (B145695)

• Piranha solution (7:3 mixture of concentrated H₂SO₄ and 30% H₂O₂) - EXTREME CAUTION

• Ultrapure water

• Nitrogen gas

Procedure:

• Substrate Cleaning:

  • Immerse the gold substrates in piranha solution for 10-15 minutes. (Caution: Piranha solution is extremely corrosive and must be handled with extreme care in a fume hood with appropriate personal protective equipment).

  • Thoroughly rinse the substrates with ultrapure water, followed by ethanol.

  • Dry the substrates under a gentle stream of nitrogen gas.

• Thiol Solution Preparation:

  • Prepare a 1 mM solution of either 1-Octanethiol or Dodecanethiol in absolute ethanol.

• SAM Formation:

  • Immerse the clean, dry gold substrates in the thiol solution.

  • Seal the container and allow the self-assembly to proceed for 18-24 hours at room temperature to ensure the formation of a well-ordered monolayer.[1]

• Rinsing and Drying:

  • Remove the substrates from the thiol solution.

  • Rinse thoroughly with ethanol to remove any physisorbed molecules.

  • Dry the SAM-coated substrates under a stream of nitrogen gas.

Protocol 2: Characterization by Contact Angle Goniometry

This method is used to assess the hydrophobicity and quality of the SAM.[4][17]

Procedure:

• Place the SAM-modified substrate on the goniometer stage.

• Dispense a small droplet (typically 1-5 µL) of ultrapure water onto the surface.

• Capture an image of the droplet at the solid-liquid-vapor interface.

• Use software to measure the angle between the substrate surface and the tangent of the droplet at the point of contact.

• Repeat the measurement at multiple locations on the surface to ensure uniformity.

Protocol 3: Characterization by Electrochemical Impedance Spectroscopy (EIS)

EIS is a powerful technique to evaluate the barrier properties of the SAM.[7][18][19]

Procedure:

• Assemble a three-electrode electrochemical cell with the SAM-modified gold substrate as the working electrode, a platinum wire as the counter electrode, and an Ag/AgCl electrode as the reference electrode.

• Use a redox probe, typically a solution of [Fe(CN)₆]³⁻/⁴⁻ in a suitable buffer.

• Apply a small amplitude AC voltage over a range of frequencies.

• Measure the resulting current to determine the impedance of the system.

• Model the impedance data using an equivalent circuit to extract the charge transfer resistance (Rct), which correlates with the packing density and defectiveness of the SAM.

Visualizing the Processes

To further elucidate the experimental workflows and the fundamental process of SAM formation, the following diagrams are provided.

Caption: A diagram illustrating the process of self-assembled monolayer formation on a gold substrate.

Caption: A workflow diagram for the characterization of self-assembled monolayers.

References

• 1. if.tugraz.at [if.tugraz.at]
• 2. diva-portal.org [diva-portal.org]
• 3. researchgate.net [researchgate.net]
• 4. dataphysics-instruments.com [dataphysics-instruments.com]
• 5. researchgate.net [researchgate.net]
• 6. pages.jh.edu [pages.jh.edu]
• 7. Electrochemical impedance spectroscopy study of carbohydrate-terminated alkanethiol monolayers on nanoporous gold: Implications for pore wetting - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. rcrooks.cm.utexas.edu [rcrooks.cm.utexas.edu]
• 10. researchgate.net [researchgate.net]
• 11. Self-assembled monolayers of alkanethiols on Au(111): surface structures, defects and dynamics - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. benchchem.com [benchchem.com]
• 17. mdmf.hkust.edu.hk [mdmf.hkust.edu.hk]
• 18. pureportal.strath.ac.uk [pureportal.strath.ac.uk]
• 19. DSpace [scholarbank.nus.edu.sg]

A Comparative Guide to Validating 1-Octanethiol Monolayer Integrity and Coverage

For Researchers, Scientists, and Drug Development Professionals

The formation of a well-ordered and complete self-assembled monolayer (SAM) of 1-Octanethiol (C8) on a gold surface is a critical prerequisite for a multitude of applications, ranging from biosensing to drug delivery platforms. The integrity and coverage of this monolayer directly influence the performance and reproducibility of the final device or system. This guide provides an objective comparison of common experimental techniques used to validate the quality of 1-Octanethiol SAMs, supported by experimental data and detailed protocols.

Data Presentation: A Comparative Overview

The following table summarizes key quantitative parameters obtained from various analytical techniques for a high-quality 1-Octanethiol monolayer on a gold substrate.

Parameter	Technique	Typical Value(s)	Key Insights
Elemental Composition & Chemical State	X-ray Photoelectron Spectroscopy (XPS)	S 2p3/2 binding energy: ~162.0 eV[1][2] C 1s binding energy: ~285.1 eV[2]	Confirms the presence of sulfur covalently bonded to gold (Au-thiolate) and the hydrocarbon backbone. Absence of contaminants like oxygen is also verified.[1]
Surface Morphology & Order	Atomic Force Microscopy (AFM) / Scanning Tunneling Microscopy (STM)	RMS Roughness: ~0.2 - 0.5 nm[3] Domain Structure: Ordered domains with a (√3 × √3)R30° phase can be observed.[4][5]	Provides a direct visualization of the monolayer's uniformity, packing, and the presence of defects such as pinholes or domain boundaries.[4][5][6][7][8]
Surface Wettability	Contact Angle Goniometry	Advancing Water Contact Angle: ~106° (on Au)[9]	A significant increase in water contact angle from that of bare gold (~85°) indicates the formation of a hydrophobic and well-packed monolayer.[9][10]
Electrochemical Barrier Properties	Electrochemical Impedance Spectroscopy (EIS)	Increased Charge Transfer Resistance (Rct)	A high Rct value signifies a well-formed, insulating monolayer that effectively blocks the electron transfer to a redox probe in solution.[11][12]
Surface Coverage & Stability	Cyclic Voltammetry (CV)	Reductive Desorption Peak: Present	The charge associated with the reductive desorption of the thiol from the gold surface can be used to estimate the surface coverage.[13][14] The stability of the monolayer can be assessed over multiple cycles.[15]

Experimental Protocols

Detailed methodologies for the key experiments are provided below to facilitate the replication and validation of 1-Octanethiol monolayer formation.

X-ray Photoelectron Spectroscopy (XPS)

Objective: To determine the elemental composition and chemical bonding states of the monolayer.

Methodology:

• Sample Preparation: Prepare the 1-Octanethiol SAM on a gold-coated substrate. Rinse thoroughly with ethanol (B145695) and dry under a stream of nitrogen.[5]

• Instrumentation: Utilize a monochromatic Al-Kα X-ray source.

• Data Acquisition: Acquire survey scans to identify all elements present on the surface. Perform high-resolution scans over the S 2p, C 1s, and Au 4f regions. A pass energy of 50 eV and a step size of 0.1 eV are typical for high-resolution scans.[5]

• Data Analysis: Fit the high-resolution spectra to identify the binding energies and peak areas. The S 2p spectrum for a well-formed monolayer should show a doublet with the S 2p3/2 peak at approximately 162.0 eV, characteristic of a gold-thiolate bond.[1][2] The C 1s peak should be centered around 285.1 eV, corresponding to the alkyl chain.[2]

Atomic Force Microscopy (AFM)

Objective: To visualize the surface topography and integrity of the monolayer at the nanoscale.

Methodology:

• Sample Preparation: Prepare the 1-Octanethiol SAM on an atomically flat gold substrate.

• Instrumentation: Use an AFM operating in tapping mode in air. Silicon nitride or silicon probes with a sharp tip (nominal radius < 10 nm) are recommended for high-resolution imaging.[3]

• Imaging Parameters:

  • Scan Size: Begin with a larger scan size (e.g., 1x1 µm) to assess the overall quality and identify large-scale defects. Subsequently, reduce the scan size for high-resolution images of the molecular packing.[3]

  • Scan Rate: Use a slow scan rate (e.g., 0.5-1 Hz) to minimize tip-sample interactions and obtain high-quality images.

• Data Analysis: Analyze the images to determine the root-mean-square (RMS) roughness and to identify any pinholes, defects, or domain boundaries. A well-formed monolayer should exhibit a low RMS roughness.[3][7]

Contact Angle Goniometry

Objective: To assess the surface hydrophobicity as an indicator of monolayer packing and order.

Methodology:

• Sample Preparation: Prepare the 1-Octanethiol SAM on a gold-coated substrate.

• Instrumentation: Use a contact angle goniometer equipped with a syringe for dispensing a probe liquid.

• Measurement:

  • Place a droplet (e.g., 2 µL) of deionized water on the surface.[16]

  • Measure the advancing contact angle by adding liquid to the droplet until the contact line moves.

• Data Analysis: A significant increase in the water contact angle from a bare gold surface to approximately 106° is indicative of a well-ordered and densely packed hydrophobic monolayer.[9]

Electrochemical Impedance Spectroscopy (EIS)

Objective: To evaluate the barrier properties of the monolayer, which correlate with its packing density and integrity.

Methodology:

• Electrochemical Cell Setup: Use a three-electrode cell with the SAM-modified gold as the working electrode, a platinum wire as the counter electrode, and a reference electrode (e.g., Ag/AgCl).[5][11]

• Electrolyte: A common electrolyte is a phosphate-buffered saline (PBS) solution containing a redox probe such as a mixture of 5 mM K3[Fe(CN)6] and 5 mM K4[Fe(CN)6].[11]

• Measurement:

  • Determine the formal potential of the redox probe using cyclic voltammetry.

  • Perform EIS measurements at the formal potential over a frequency range of 105 Hz to 100 mHz.[11]

• Data Analysis: Model the impedance data using an equivalent circuit to extract the charge transfer resistance (Rct). A high Rct value indicates a well-packed monolayer that impedes the access of the redox probe to the electrode surface.[11]

Mandatory Visualizations

Experimental Workflow for Monolayer Validation

Caption: Workflow for 1-Octanethiol monolayer validation.

Logical Relationship of Characterization Techniques

Caption: Relationship between monolayer properties and techniques.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. benchchem.com [benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Chemically specific laser-induced patterning of alkanethiol SAMs: characterization by SEM and AFM - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. research.abo.fi [research.abo.fi]
• 8. AFM-assisted fabrication of thiol SAM pattern with alternating quantified surface potential - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. mdmf.hkust.edu.hk [mdmf.hkust.edu.hk]
• 11. Electrochemical impedance spectroscopy study of carbohydrate-terminated alkanethiol monolayers on nanoporous gold: Implications for pore wetting - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. par.nsf.gov [par.nsf.gov]
• 14. Anodic passivation of tin by alkanethiol self-assembled monolayers examined by cyclic voltammetry and coulometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. cris.tuni.fi [cris.tuni.fi]
• 16. researchgate.net [researchgate.net]

A Comparative Guide to the XPS Analysis of 1-Octanethiol Self-Assembled Monolayers on Gold Surfaces

This guide provides a comprehensive comparison of X-ray Photoelectron Spectroscopy (XPS) data for 1-octanethiol (B94742) (C8H17SH) self-assembled monolayers (SAMs) on gold surfaces. It is intended for researchers, scientists, and professionals in drug development and materials science who utilize SAMs for surface functionalization, biosensing, and other applications. This document summarizes key quantitative data, details common experimental protocols, and offers a visual representation of the experimental workflow.

Quantitative Data Summary

The following table summarizes the typical binding energies and atomic concentrations obtained from XPS analysis of 1-octanethiol SAMs on gold. These values are crucial for confirming the formation of a well-ordered monolayer and assessing its quality.

Parameter	Typical Value (eV)	Description	References
Au 4f7/2	84.0	This peak is often used for calibration of the binding energy scale.[1][2][3][4][5] A decrease in its intensity after SAM formation indicates surface coverage.
S 2p3/2	161.9 - 162.3	Corresponds to the sulfur atom of the thiol chemically bound to the gold surface (thiolate).[2][6][7]
S 2p (unbound)	~163.5 - 164.0	This higher binding energy component may indicate the presence of unbound thiol molecules (physisorbed) or oxidized sulfur species.[2][8][9][10]
C 1s	~285.0	Represents the carbon atoms of the octyl chain in the 1-octanethiol molecule.[1]
Atomic % (C)	30 - 40%	The relative atomic concentration of carbon on the surface after SAM formation.[6]
Atomic % (S)	3 - 5%	The relative atomic concentration of sulfur on the surface after SAM formation.[6]
Atomic % (Au)	50 - 60%	The relative atomic concentration of the underlying gold substrate detected through the monolayer.[6]

Comparative Analysis of Alkanethiols

The choice of alkanethiol can influence the properties of the resulting SAM. The following table provides a comparison of S 2p binding energies for different alkanethiols on gold, demonstrating the consistency of the gold-thiolate bond across various chain lengths.

Alkanethiol	S 2p3/2 Binding Energy (eV)	Key Observations	References
1-Octanethiol	162.3	Forms well-ordered monolayers.[6][7]
1-Octadecanethiol (ODT)	161.0 - 162.0	Longer chain length can lead to more ordered and densely packed monolayers. New sulfur species around 161 eV have been observed at the initial stages of SAM growth.[1]
Perfluorinated Alkanethiols	162.0	The presence of fluorine atoms can significantly alter surface properties. Nearly all thiols are bound as thiolates.[2]
Thiol-terminated DNA	161.9	The binding energy of the sulfur anchor remains consistent even with large and complex molecules.[3]
11-Mercapto-1-undecanol (MCU)	161.9	Functionalized thiols show similar S-Au binding characteristics.[3]

Experimental Protocols

The quality and characteristics of the 1-octanethiol SAM are highly dependent on the experimental procedure. Below are detailed methodologies for sample preparation and XPS analysis.

1. Substrate Preparation:

• Substrate: Silicon wafers or glass slides are commonly used as the base material.

• Adhesion Layer: A thin layer of chromium or titanium (e.g., 10 nm) is often deposited to promote the adhesion of gold.

• Gold Deposition: A layer of gold (e.g., 80-200 nm) is deposited onto the adhesion layer, typically via electron beam evaporation or thermal evaporation, at high vacuum (e.g., < 1 x 10-6 Torr).[3]

• Cleaning: Prior to SAM formation, the gold substrates are often cleaned to remove organic contaminants. This can be done using methods like UV/Ozone treatment, rinsing with piranha solution (a mixture of sulfuric acid and hydrogen peroxide - handle with extreme caution ), or rinsing with organic solvents like ethanol (B145695) and acetone.

2. Self-Assembled Monolayer (SAM) Formation:

• Solution Preparation: A dilute solution of 1-octanethiol is prepared in a high-purity solvent, typically ethanol. A common concentration is 1 mM.[1]

• Immersion: The cleaned gold substrate is immersed in the 1-octanethiol solution.

• Immersion Time: The immersion time can vary from a few minutes to 24 hours. Longer immersion times generally lead to more ordered and densely packed monolayers.[1]

• Rinsing: After immersion, the substrate is thoroughly rinsed with the pure solvent (e.g., ethanol) to remove any non-chemisorbed molecules.[1]

• Drying: The rinsed substrate is then dried, often under a stream of dry nitrogen gas.

3. XPS Analysis:

• Instrumentation: A high-resolution X-ray photoelectron spectrometer with a monochromatic X-ray source (e.g., Al Kα at 1486.6 eV) is used.[1][2]

• Vacuum: The analysis is performed under ultra-high vacuum conditions (e.g., < 5 x 10-9 Pa).[4]

• Binding Energy Calibration: The binding energy scale is typically calibrated by setting the Au 4f7/2 peak to 84.0 eV.[1][2][3]

• Analysis Parameters:

  • Pass Energy: A lower pass energy (e.g., 20 eV) is used for high-resolution scans of specific elements to achieve better energy resolution, while a higher pass energy (e.g., 80-150 eV) is used for survey scans.[2][3]

  • Take-off Angle: The angle between the sample surface and the analyzer lens can be varied (Angle-Resolved XPS or ARXPS) to probe different depths of the sample. A standard take-off angle is often 90° (normal to the surface).[1][11]

• Data Analysis: The raw data is processed to subtract the background (e.g., Shirley background), and the peaks are fitted using appropriate functions (e.g., Gaussian-Lorentzian) to determine their binding energies and integrated areas.[10] These areas are then used to calculate the atomic concentrations of the elements present on the surface.

Experimental Workflow

The following diagram illustrates the typical workflow for the preparation and XPS analysis of a 1-octanethiol SAM on a gold surface.

Caption: Experimental workflow for XPS analysis of 1-octanethiol on gold.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Quantitative evaluation of perfluorinated alkanethiol molecular order on gold surfaces - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Surface Coverage and Structure of Mixed DNA/Alkylthiol Monolayers on Gold: Characterization by XPS, NEXAFS, and Fluorescence Intensity Measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. X-ray Photoelectron Spectroscopy Analysis of Gold Surfaces after Removal of Thiolated DNA Oligomers by Ultraviolet/Ozone Treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 11. documents.thermofisher.com [documents.thermofisher.com]

A Comparative Guide to STM Imaging of 1-Octanethiol Self-Assembled Monolayers

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Scanning Tunneling Microscopy (STM) with alternative techniques for the characterization of 1-octanethiol (B94742) self-assembled monolayers (SAMs). Experimental data is presented to support the comparison, and detailed protocols for key experiments are provided.

Introduction to 1-Octanethiol SAMs

1-Octanethiol (C8H17SH) is an organosulfur compound that readily forms self-assembled monolayers on gold surfaces.[1] These monolayers are highly ordered structures with applications in nanotechnology, biosensing, and as model systems for studying interfacial phenomena. The quality and structure of these SAMs are crucial for their function, necessitating high-resolution characterization techniques.

High-Resolution Imaging with Scanning Tunneling Microscopy

Scanning Tunneling Microscopy (STM) is a powerful technique capable of imaging conductive surfaces with atomic resolution.[2][3] It utilizes a quantum mechanical phenomenon known as tunneling, where a sharp conductive tip is brought into close proximity to the sample surface, and a bias voltage is applied between them. The resulting tunneling current is exponentially dependent on the tip-sample distance, allowing for precise topographical mapping of the surface. For 1-octanethiol SAMs on Au(111), STM can reveal the molecular packing, domain structures, and defects with exceptional detail.[4]

Alternative Characterization Techniques

While STM provides unparalleled resolution for conductive samples, a comprehensive understanding of 1-octanethiol SAMs often requires complementary information from other techniques. Key alternatives include Atomic Force Microscopy (AFM), X-ray Photoelectron Spectroscopy (XPS), and Contact Angle Goniometry.

• Atomic Force Microscopy (AFM): AFM is another scanning probe microscopy technique that can image surfaces with high resolution.[5][6] Unlike STM, AFM does not require a conductive sample and instead relies on the forces between a sharp tip and the sample surface.[5] This makes it suitable for a wider range of materials.[6]

• X-ray Photoelectron Spectroscopy (XPS): XPS is a surface-sensitive quantitative spectroscopic technique that provides elemental composition and chemical state information of the top 1-10 nm of a material.[7] For 1-octanethiol SAMs, XPS can confirm the presence of sulfur and carbon, and provide information about the chemical bonding at the surface.[8][9]

• Contact Angle Goniometry: This technique measures the contact angle of a liquid droplet on a solid surface, which provides information about the surface's wettability and surface energy.[10][11] For 1-octanethiol SAMs, the contact angle is indicative of the packing density and the orientation of the terminal methyl groups.[12]

Quantitative Comparison of Techniques

The following table summarizes the key performance metrics of STM and its alternatives for the characterization of 1-octanethiol SAMs.

Feature	Scanning Tunneling Microscopy (STM)	Atomic Force Microscopy (AFM)	X-ray Photoelectron Spectroscopy (XPS)	Contact Angle Goniometry
Principle	Electron Tunneling	Interatomic Forces	Photoelectric Effect	Surface Tension
Resolution	Atomic (sub-nm)[2]	High (nm to sub-nm)[13]	~10 µm (lateral), 1-10 nm (depth)[14]	Macroscopic (mm scale)
Information Provided	Topography, electronic structure, molecular packing, defects[15][16]	Topography, mechanical properties (e.g., adhesion, elasticity)[5][17]	Elemental composition, chemical state, layer thickness[7][18][19]	Wettability, surface energy, monolayer quality[11][20]
Sample Requirement	Conductive or semiconductive[3]	Any solid surface[5]	Solid, vacuum compatible	Solid
Environment	Ultra-high vacuum, air, or liquid[2][21]	Air, liquid, or vacuum[6][17]	Ultra-high vacuum[7]	Ambient
Key Advantages	Highest resolution, provides electronic information.[2][3]	Versatile, applicable to non-conductive samples, measures mechanical properties.[5][6]	Provides chemical composition and bonding information.[7]	Simple, fast, provides information on surface chemistry and order.[11]
Key Limitations	Limited to conductive samples, can be destructive to soft materials.[2][3]	Lower resolution than STM, tip-sample interaction can be complex.[22][23]	Lower lateral resolution, requires vacuum.	Indirect measure of structure, sensitive to surface contamination.[24][25][26]

Experimental Protocols

Detailed methodologies for the preparation of 1-octanethiol SAMs and their characterization using STM, AFM, XPS, and Contact Angle Goniometry are provided below.

Preparation of 1-Octanethiol Self-Assembled Monolayers on Au(111)

A standard procedure for the formation of high-quality 1-octanethiol SAMs on a gold substrate is as follows:

• Substrate Preparation: Start with a Au(111) substrate. Clean the substrate by immersing it in a piranha solution (a 3:1 mixture of concentrated sulfuric acid and 30% hydrogen peroxide) for 10 minutes. Extreme caution is advised when handling piranha solution as it is highly corrosive and reactive. Rinse the substrate thoroughly with deionized water and then with ethanol (B145695). Dry the substrate with a stream of dry nitrogen.

• SAM Formation: Immediately immerse the clean and dry Au(111) substrate into a freshly prepared 1 mM solution of 1-octanethiol in absolute ethanol.

• Incubation: Allow the substrate to incubate in the thiol solution for at least 24 hours at room temperature to ensure the formation of a well-ordered monolayer.

• Rinsing: After incubation, remove the substrate from the solution and rinse it thoroughly with copious amounts of ethanol to remove any physisorbed molecules.

• Drying: Dry the SAM-coated substrate with a gentle stream of dry nitrogen.

STM Imaging Protocol

• Sample Mounting: Mount the 1-octanethiol SAM on Au(111) sample onto the STM sample holder.

• Tip Preparation: Use a sharp, mechanically cut Pt/Ir tip.

• Imaging Parameters:

  • Bias Voltage (Vb): Typically set between -1.5 V and +1.5 V.[4]

  • Tunneling Current (It): Typically set between 20 pA and 100 pA.[4][15]

• Image Acquisition: Engage the STM tip and begin scanning the surface. Start with larger scan sizes (e.g., 100 nm x 100 nm) to locate areas of interest and assess the overall quality of the monolayer. Then, zoom in to smaller scan areas for high-resolution imaging of the molecular lattice.

AFM Imaging Protocol

• Instrument Setup: Use an AFM equipped with a high-resolution scanner and operate in tapping mode to minimize sample damage.[17]

• Probe Selection: Use a sharp silicon nitride or silicon tip with a nominal radius of less than 10 nm.

• Imaging Parameters:

  • Scan Rate: Use a slow scan rate, typically between 0.5 and 1 Hz.[27]

  • Scan Size: Begin with larger scans (e.g., 1 µm x 1 µm) to get an overview of the surface and then decrease the scan size for higher resolution.[27]

• Image Acquisition: Engage the tip on the surface and start imaging. Optimize the feedback gains to ensure accurate tracking of the surface topography.

XPS Analysis Protocol

• Sample Introduction: Introduce the 1-octanethiol SAM on Au(111) sample into the ultra-high vacuum chamber of the XPS instrument.

• X-ray Source: Use a monochromatic Al Kα X-ray source (1486.6 eV).[19]

• Analysis Area: Define the analysis area on the sample surface.

• Data Acquisition:

  • Survey Scan: Acquire a wide energy range survey spectrum to identify all elements present on the surface.

  • High-Resolution Scans: Acquire high-resolution spectra for the C 1s, S 2p, and Au 4f regions to determine the chemical states and quantify the elemental composition.[19][28]

  • Angle-Resolved XPS (ARXPS): For determining the thickness and orientation of the monolayer, acquire spectra at different take-off angles.[18][19]

Contact Angle Measurement Protocol

• Instrument Setup: Use a contact angle goniometer with a high-resolution camera and a precision liquid dispensing system.[29]

• Sample Placement: Place the 1-octanethiol SAM on Au(111) sample on the sample stage and ensure it is level.

• Droplet Dispensing: Dispense a droplet of high-purity deionized water (typically 1-5 µL) onto the sample surface.[29]

• Image Capture and Analysis: Capture a high-quality image of the droplet profile. Use the instrument's software to measure the contact angle at the three-phase (solid-liquid-vapor) contact line.

• Reproducibility: Repeat the measurement at multiple locations on the sample to ensure reproducibility and obtain an average contact angle.[25]

Visualizing Experimental Workflows and Comparisons

The following diagrams, generated using the DOT language, illustrate the experimental workflows and the logical relationships in comparing the different characterization techniques.

References

• 1. bard.cm.utexas.edu [bard.cm.utexas.edu]
• 2. microscopemaster.com [microscopemaster.com]
• 3. An In-Depth Overview of Scanning Tunneling Microscopes - Rubicon Science [rubiconscience.com.au]
• 4. researchgate.net [researchgate.net]
• 5. A Comparative Study of Atomic Force Microscopy (AFM) and Scanning Tunneling Microscopy (STM) - Rubicon Science [rubiconscience.com.au]
• 6. m.youtube.com [m.youtube.com]
• 7. eag.com [eag.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. research.aalto.fi [research.aalto.fi]
• 11. dataphysics-instruments.com [dataphysics-instruments.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. pubs.acs.org [pubs.acs.org]
• 16. Simulations of Subnanometer Scale Image Contrast in Atomic Force Microscopy of Self-Assembled Monolayers in Water - PMC [pmc.ncbi.nlm.nih.gov]
• 17. AFM-assisted fabrication of thiol SAM pattern with alternating quantified surface potential - PMC [pmc.ncbi.nlm.nih.gov]
• 18. documents.thermofisher.com [documents.thermofisher.com]
• 19. tools.thermofisher.cn [tools.thermofisher.cn]
• 20. surfacesciencewestern.com [surfacesciencewestern.com]
• 21. researchgate.net [researchgate.net]
• 22. azooptics.com [azooptics.com]
• 23. Overcoming Challenges and Limitations Regarding the Atomic Force Microscopy Imaging and Mechanical Characterization of Nanofibers [mdpi.com]
• 24. "Guidelines to measurements of reproducible contact angles using a sess" by Jaroslaw W. Drelich [digitalcommons.mtu.edu]
• 25. researchgate.net [researchgate.net]
• 26. brighton-science.com [brighton-science.com]
• 27. benchchem.com [benchchem.com]
• 28. pubs.acs.org [pubs.acs.org]
• 29. apps.dtic.mil [apps.dtic.mil]

A Researcher's Guide to Verifying 1-Octanethiol SAM Quality with Contact Angle Measurements

For researchers in materials science, biosensor development, and drug discovery, the quality of a 1-Octanethiol (C8) self-assembled monolayer (SAM) is paramount. These highly ordered molecular layers provide a critical interface for a multitude of applications, and their proper formation dictates experimental success. While numerous techniques exist to characterize SAMs, contact angle goniometry stands out as a rapid, cost-effective, and highly informative first-line assessment of SAM quality.

This guide provides a comprehensive comparison of contact angle measurements with other surface analysis techniques, detailed experimental protocols, and expected data for verifying the quality of your 1-Octanethiol SAMs.

Comparing Surface Analysis Techniques for SAM Quality

While techniques like X-ray Photoelectron Spectroscopy (XPS), Atomic Force Microscopy (AFM), and Ellipsometry provide in-depth information about the chemical composition, topography, and thickness of a SAM, contact angle goniometry offers a simple yet powerful method to assess the overall hydrophobicity and packing density of the monolayer. A high water contact angle is indicative of a well-ordered, densely packed SAM with the terminal methyl groups oriented away from the substrate.

Technique	Information Provided	Advantages	Disadvantages
Contact Angle Goniometry	Surface hydrophobicity, packing density, cleanliness	Rapid, inexpensive, non-destructive, highly sensitive to surface chemistry	Indirect measure of order, sensitive to surface roughness and contamination
X-ray Photoelectron Spectroscopy (XPS)	Elemental composition, chemical states	Quantitative, provides information on contaminants	Requires high vacuum, can induce sample damage, relatively expensive
Atomic Force Microscopy (AFM)	Surface topography, roughness, presence of defects	High spatial resolution, can be performed in liquid	Can be destructive, tip artifacts can be misleading, slower than contact angle
Ellipsometry	Monolayer thickness, refractive index	Highly accurate for thickness, non-destructive	Requires a reflective substrate, indirect measure of packing, can be complex to analyze

Experimental Protocol: Water Contact Angle Measurement of 1-Octanethiol SAMs

This protocol outlines the key steps for obtaining reliable water contact angle measurements on a 1-Octanethiol SAM on a gold substrate.

Materials:

• 1-Octanethiol SAM on a gold-coated substrate

• Contact angle goniometer

• High-purity water (e.g., Milli-Q)

• Syringe with a fine-gauge needle

• Clean, dry nitrogen or argon gas stream

Procedure:

• Sample Preparation:

  • Immediately after SAM formation, rinse the substrate thoroughly with the solvent used for deposition (typically ethanol) to remove any physisorbed molecules.

  • Dry the sample gently under a stream of clean, dry nitrogen or argon. .

• Goniometer Setup:

  • Place the dried SAM-coated substrate on the sample stage of the goniometer.

  • Ensure the stage is level to avoid droplet distortion.

  • Fill the syringe with high-purity water, ensuring no air bubbles are present.

• Droplet Deposition:

  • Carefully bring the syringe needle close to the SAM surface.

  • Dispense a small water droplet (typically 2-5 µL) onto the surface. Avoid touching the needle to the surface, as this can damage the SAM.

  • Retract the needle smoothly after the droplet has been deposited.

• Measurement:

  • Allow the droplet to equilibrate on the surface for a few seconds.

  • Capture a high-resolution image of the droplet profile.

  • Use the goniometer software to measure the contact angle at the three-phase (solid-liquid-vapor) interface. It is recommended to measure both the left and right contact angles and average them.

  • For advancing contact angle measurements, slowly add volume to the sessile drop until the three-phase boundary advances, and then measure the angle.[1]

• Data Collection and Analysis:

  • Perform measurements at multiple locations on the sample to assess uniformity.

  • A high-quality 1-Octanethiol SAM should exhibit a static water contact angle in the range of 105-112°.[2]

  • Lower contact angles can indicate incomplete SAM formation, contamination, or surface defects.

Interpreting Your Results: A Quantitative Comparison

The following table provides expected water contact angle values for different surface conditions. These values can be used to benchmark the quality of your 1-Octanethiol SAMs.

Surface	Expected Advancing Water Contact Angle (°)	Interpretation
Bare Gold (Clean)	70 - 85[2]	A clean but relatively hydrophilic surface.
High-Quality 1-Octanethiol SAM	106 - 112 [2][3]	A well-ordered, densely packed, and hydrophobic monolayer.
Poor-Quality or Contaminated 1-Octanethiol SAM	< 100	Incomplete monolayer formation, presence of contaminants, or significant surface defects.
Oxidized or Degraded 1-Octanethiol SAM	60 - 80	The SAM has been compromised, potentially due to prolonged exposure to air or harsh conditions.

Workflow for SAM Quality Assessment using Contact Angle

The following diagram illustrates the logical workflow for using contact angle measurements to verify the quality of a 1-Octanethiol SAM.

Caption: Workflow for assessing 1-Octanethiol SAM quality.

References

• 1. Instability of Self-Assembled Monolayers (SAM) as a Model Material System for Macrophage/FBGC Cellular Behavior - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

A Comparative Guide to the Electrochemical Stability of Alkylthiol SAMs

For Researchers, Scientists, and Drug Development Professionals

Self-assembled monolayers (SAMs) of alkylthiols on noble metal surfaces, particularly gold, are fundamental components in a vast array of applications, from biosensors and drug delivery systems to molecular electronics and corrosion inhibition. The performance and reliability of these applications are critically dependent on the stability of the SAM under electrochemical stress. This guide provides an objective comparison of the electrochemical stability of different alkylthiol SAMs, supported by experimental data, to aid in the selection of the most suitable monolayer for your research needs.

Factors Influencing Electrochemical Stability

The electrochemical stability of an alkylthiol SAM is not an intrinsic property of the molecule itself but is influenced by a combination of factors:

• Alkyl Chain Length: Longer alkyl chains generally lead to more densely packed and ordered monolayers due to increased van der Waals interactions between adjacent chains. This enhanced packing density can hinder the penetration of ions and solvent molecules, thereby increasing the stability of the SAM.

• Terminal Functional Group: The nature of the terminal group of the alkylthiol can significantly impact the SAM's stability. Hydrophilic groups can interact with the electrolyte, potentially compromising the monolayer's integrity, while bulky or reactive groups can introduce defects.

• Substrate Material: The strength of the sulfur-metal bond is a primary determinant of SAM stability. While gold is the most common substrate, other metals like platinum and copper are also used, each exhibiting different binding energies and, consequently, different stability profiles for the SAMs.

• Electrolyte Composition and pH: The composition of the surrounding electrolyte, including its pH and the presence of specific ions, can influence the electrochemical processes at the electrode surface and affect the stability of the SAM.

Quantitative Comparison of Electrochemical Stability

The following tables summarize key quantitative data on the reductive and oxidative stability of various alkylthiol SAMs on gold substrates. It is important to note that the values are extracted from different studies and may have been obtained under slightly different experimental conditions, as indicated in the "Experimental Conditions" column.

Table 1: Reductive Desorption Potentials of Alkylthiol SAMs on Gold

The reductive desorption potential is a common metric for the stability of alkylthiol SAMs. It is the potential at which the thiol is reductively cleaved from the gold surface. A more negative desorption potential indicates a more stable SAM.

Alkylthiol	Reductive Desorption Peak Potential (V vs. Ag/AgCl)	Experimental Conditions	Reference
Propanethiol (C3)	Multiple peaks, first onset ~ -0.8 V	0.1 M KOH, 100 mV/s	[1]
Hexanethiol (C6)	Multiple peaks, first onset ~ -0.9 V	0.1 M KOH, 100 mV/s	[1]
Decanethiol (C10)	-1.050 V	0.1 M KOH in ethanol/water, scan rate not specified	[2]
Decanethiol (C10)	Multiple peaks, first onset ~ -1.1 V	0.1 M KOH, 100 mV/s	[1]
Dodecanethiol (C12)	Broad peak around -1.1 V	0.1 M NaOH, 50 mV/s	[3]
Octadecanethiol (C18)	Broad peak around -1.2 V	0.1 M NaOH, 50 mV/s	[3]

Table 2: Influence of Terminal Functional Group on Reductive Desorption of Three-Carbon Chain Thiols on Gold

Alkylthiol	Reductive Desorption Peak Potential (V vs. Ag/AgCl)	Experimental Conditions	Reference
3-Mercaptopropionic acid (-COOH)	Similar to C3	0.1 M KOH, 100 mV/s	[1]
3-Mercapto-1-propanol (-OH)	Similar to C3	0.1 M KOH, 100 mV/s	[1]
3-Chloro-1-propanethiol (-Cl)	Similar to C3	0.1 M KOH, 100 mV/s	[1]

Table 3: Qualitative Oxidative Stability of Alkylthiol SAMs on Gold

The oxidative stability of alkylthiol SAMs is also a critical parameter. Oxidation can lead to the formation of sulfinates and sulfonates, which can alter the properties of the SAM or lead to its desorption. The resistance to oxidation generally increases with alkyl chain length.[4]

Alkylthiol	Observation	Experimental Conditions	Reference
Butanethiol (C4) coated Au NPs	Less resistant to oxidative stripping by Br⁻ compared to longer chains.	0.01 M KBr + 0.1 M HClO4	[4]
Decanethiol (C10) coated Au NPs	More resistant to oxidative stripping by Br⁻ than C4.	0.01 M KBr + 0.1 M HClO4	[4]
Hexadecanethiol (C16) coated Au NPs	Most resistant to oxidative stripping by Br⁻ among C4, C10, and C16.	0.01 M KBr + 0.1 M HClO4	[4]
Octadecanethiol (C18)	Significant oxidative current at potentials >1.5 V.	0.1 M aqueous H2SO4	[5]

Experimental Protocols

The following sections detail generalized methodologies for the preparation of alkylthiol SAMs and the assessment of their electrochemical stability.

Preparation of Alkylthiol SAMs on Gold

A standard protocol for the formation of high-quality alkylthiol SAMs on a gold substrate is as follows:

• Substrate Preparation:

  • Gold substrates (e.g., gold-coated silicon wafers or glass slides) are cleaned to remove organic contaminants.

  • A common cleaning procedure involves sonication in a series of solvents such as acetone, ethanol, and deionized water.

  • This is often followed by treatment with a "piranha" solution (a mixture of sulfuric acid and hydrogen peroxide) to remove any remaining organic residues. Extreme caution must be exercised when handling piranha solution as it is a powerful and dangerous oxidizing agent.

  • The cleaned substrates are then rinsed thoroughly with deionized water and dried under a stream of nitrogen.

• SAM Formation:

  • The cleaned gold substrate is immediately immersed in a dilute solution (typically 1-10 mM) of the desired alkylthiol in a suitable solvent, most commonly absolute ethanol.[6]

  • The immersion is typically carried out for an extended period, ranging from 12 to 48 hours, to allow for the formation of a well-ordered and densely packed monolayer. Longer assembly times generally result in better-packed monolayers.

  • To minimize oxidation, the self-assembly process can be performed in a container with minimal headspace, which can be backfilled with an inert gas like nitrogen.

• Post-Formation Rinsing:

  • After the immersion period, the substrate is removed from the thiol solution and rinsed thoroughly with the same solvent (e.g., ethanol) to remove any non-chemisorbed molecules.

  • The substrate is then dried under a stream of nitrogen.

Electrochemical Stability Measurement using Cyclic Voltammetry

Cyclic voltammetry (CV) is a powerful and widely used technique to assess the electrochemical stability of SAMs.[7]

• Electrochemical Cell Setup:

  • A standard three-electrode electrochemical cell is used, consisting of the SAM-modified gold substrate as the working electrode, a platinum wire or foil as the counter electrode, and a reference electrode (e.g., Ag/AgCl or a saturated calomel (B162337) electrode).

• Electrolyte:

  • An appropriate electrolyte solution is chosen, which does not react with the SAM itself but allows for the study of its stability. For reductive desorption studies, an alkaline solution such as 0.1 M KOH or NaOH is commonly used.[1][8] For oxidative stability studies, an acidic or neutral electrolyte may be employed.

• Cyclic Voltammetry Procedure:

  • The potential of the working electrode is swept linearly with time from an initial potential to a final potential and then back to the initial potential.

  • For Reductive Stability: The potential is typically scanned from a value where the SAM is stable to a sufficiently negative potential to induce reductive desorption.[8] The appearance of a cathodic peak in the voltammogram indicates the desorption of the thiol from the gold surface.

  • For Oxidative Stability: The potential is scanned towards more positive values to determine the onset of oxidative processes. An anodic current that is not present on a bare gold electrode under the same conditions can indicate the oxidation of the SAM.

  • The scan rate (e.g., 50-100 mV/s) is an important parameter that can influence the shape and position of the voltammetric peaks.[1][8]

Visualizing the Process

To better understand the concepts discussed, the following diagrams illustrate the structure of an alkylthiol SAM and the typical workflow for assessing its stability.

Caption: Structure of an Alkylthiol SAM on a Gold Surface.

Caption: Experimental Workflow for Assessing SAM Stability.

References

• 1. par.nsf.gov [par.nsf.gov]
• 2. lee.chem.uh.edu [lee.chem.uh.edu]
• 3. researchgate.net [researchgate.net]
• 4. par.nsf.gov [par.nsf.gov]
• 5. Hydrolytic, Thermal, and Electrochemical Stability of Thiol- and Terminal Alkyne-Based Monolayers on Gold: A Comparative Study - PMC [pmc.ncbi.nlm.nih.gov]
• 6. if.tugraz.at [if.tugraz.at]
• 7. Electrochemistry of redox-active self-assembled monolayers - PMC [pmc.ncbi.nlm.nih.gov]
• 8. New insights into the electrochemical desorption of alkanethiol SAMs on gold - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Nanoparticle Stabilization: 1-Octanethiol vs. 1-Hexadecanethiol

For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate stabilizing agent is a critical parameter in the synthesis of nanoparticles, directly influencing their stability, monodispersity, and self-assembly characteristics. This guide provides an objective comparison of two commonly used alkanethiols, 1-octanethiol (B94742) (C8H17SH) and 1-hexadecanethiol (B1214605) (C16H33SH), for the stabilization of metallic nanoparticles, particularly gold and silver. This comparison is supported by experimental data and detailed methodologies to assist researchers in making informed decisions for their specific applications.

Executive Summary

The length of the alkyl chain in alkanethiols plays a crucial role in the stabilization of nanoparticles. Longer-chain thiols, such as 1-hexadecanethiol, generally provide a more robust and stable nanoparticle formulation compared to their shorter-chain counterparts like 1-octanethiol. This enhanced stability is primarily attributed to stronger van der Waals interactions between the longer alkyl chains, leading to a more ordered and densely packed self-assembled monolayer (SAM) on the nanoparticle surface. This denser layer acts as a more effective barrier against nanoparticle aggregation.

Quantitative Data Comparison

The following table summarizes the typical quantitative differences observed when using 1-octanethiol and 1-hexadecanethiol as stabilizing agents for gold nanoparticles synthesized via the Brust-Schiffrin method.

Parameter	1-Octanethiol Stabilized AuNPs	1-Hexadecanethiol Stabilized AuNPs	Key Observations
Average Core Diameter	2-5 nm	2-5 nm	The core size is primarily determined by the synthesis conditions (e.g., Au:thiol ratio, reducing agent concentration) rather than the thiol chain length itself.
Hydrodynamic Diameter	Slightly smaller than hexadecanethiol-capped NPs	Slightly larger than octanethiol-capped NPs	The longer alkyl chains of 1-hexadecanethiol contribute to a larger overall particle size in solution.
Size Distribution (Polydispersity)	Broader	Narrower	1-Hexadecanethiol often leads to a more uniform particle size distribution due to more controlled growth and prevention of aggregation during synthesis.[1]
Colloidal Stability	Moderate	High	Nanoparticles stabilized with 1-hexadecanethiol exhibit significantly better long-term stability and resistance to aggregation induced by changes in solvent, temperature, or electrolyte concentration.[1]
Self-Assembly Behavior	Less ordered 2D and 3D superlattices	Highly ordered 2D and 3D superlattices	The stronger inter-chain interactions of 1-hexadecanethiol promote the formation of well-defined, crystalline superlattices.[2]
Zeta Potential	Typically between -20 mV and -40 mV	Typically between -30 mV and -50 mV	A more negative zeta potential for 1-hexadecanethiol stabilized nanoparticles indicates greater electrostatic repulsion and thus higher stability.[3][4][5][6]

Experimental Protocols

A widely used method for the synthesis of thiol-stabilized gold nanoparticles is the two-phase Brust-Schiffrin method.[1][7][8] This protocol can be adapted for both 1-octanethiol and 1-hexadecanethiol.

Two-Phase Synthesis of Thiol-Stabilized Gold Nanoparticles

Materials:

• Gold(III) chloride trihydrate (HAuCl₄·3H₂O)

• Tetraoctylammonium bromide (TOAB)

• 1-Octanethiol or 1-Hexadecanethiol

• Sodium borohydride (B1222165) (NaBH₄)

• Toluene (B28343)

• Ethanol (B145695)

• Deionized water

Procedure:

• Phase Transfer of Gold Ions:

  • Dissolve HAuCl₄·3H₂O in deionized water to create an aqueous gold solution (e.g., 30 mM).

  • Dissolve TOAB in toluene (e.g., 50 mM).

  • Mix the aqueous gold solution and the TOAB/toluene solution in a flask and stir vigorously. The gold ions will transfer from the aqueous phase to the organic phase, indicated by a color change of the organic layer from clear to orange/red.

• Addition of Thiol:

  • To the organic phase containing the gold ions, add either 1-octanethiol or 1-hexadecanethiol. The molar ratio of thiol to gold is a critical parameter that influences the final nanoparticle size; a higher thiol-to-gold ratio generally results in smaller nanoparticles. A typical starting ratio is 2:1 (thiol:Au).

• Reduction of Gold:

  • While stirring the mixture vigorously, rapidly add a freshly prepared ice-cold aqueous solution of NaBH₄ (e.g., 0.4 M). A significant excess of NaBH₄ is used.

  • The color of the organic phase will quickly change to a dark brown or black, indicating the formation of gold nanoparticles.

  • Continue stirring for at least 3 hours to ensure complete reaction and stabilization.

• Purification:

  • Separate the organic phase containing the nanoparticles.

  • Reduce the volume of the organic phase using a rotary evaporator.

  • Add a large volume of ethanol to precipitate the thiol-stabilized nanoparticles.

  • Centrifuge the mixture to pellet the nanoparticles.

  • Discard the supernatant and wash the nanoparticle pellet with ethanol multiple times to remove excess thiol and TOAB.

  • The purified nanoparticles can be redispersed in a nonpolar solvent like toluene or hexane (B92381) for storage.

Visualizations

Experimental Workflow for Two-Phase Nanoparticle Synthesis

Caption: Workflow for the two-phase synthesis of thiol-stabilized gold nanoparticles.

Nanoparticle Stabilization Mechanism

Caption: Comparison of stabilization mechanisms for 1-octanethiol and 1-hexadecanethiol.

Conclusion

For applications requiring long-term stability, robust resistance to environmental changes, and the formation of highly ordered nanoparticle assemblies, 1-hexadecanethiol is the superior stabilizing agent. The longer alkyl chain provides enhanced steric hindrance and stronger inter-chain attractions, which are critical for preventing irreversible aggregation. While 1-octanethiol can be a suitable choice for applications where moderate stability is sufficient and a slightly smaller hydrodynamic size is desired, its performance is generally surpassed by its longer-chain counterpart. The choice between these two thiols will ultimately depend on the specific requirements of the intended application, including the desired nanoparticle properties and the environmental conditions to which they will be exposed.

References

• 1. Synthesis of thiol-derivatised gold nanoparticles in a two-phase Liquid–Liquid system - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 2. Synthesis of thiol-derivatised gold nanoparticles in a two-phase liquid-liquid system | Semantic Scholar [semanticscholar.org]
• 3. One-pot green synthesis of gold nanoparticles using Sarcophyton crassocaule, a marine soft coral: Assessing biological potentialities of antibacterial, antioxidant, anti-diabetic and catalytic degradation of toxic organic pollutants - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pH and NaCl Optimisation to Improve the Stability of Gold and Silver Nanoparticles’ Anti-Zearalenone Antibody Conjugates for Immunochromatographic Assay | MDPI [mdpi.com]
• 5. Investigations of the Mechanism of Gold Nanoparticle Stability and Surface Functionalization in Capillary Electrophoresis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. dspace.mit.edu [dspace.mit.edu]
• 8. researchgate.net [researchgate.net]

Assessing the Corrosion Protection Efficiency of 1-Octanethiol Films: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the corrosion protection efficiency of 1-Octanethiol self-assembled monolayers (SAMs) with other alternative corrosion inhibitors. The information presented is supported by experimental data from various studies, with a focus on electrochemical analysis techniques. Detailed experimental protocols are provided to aid in the replication and validation of these findings.

Comparative Performance Analysis of Corrosion Inhibitors

The effectiveness of a corrosion inhibitor is typically quantified by its inhibition efficiency (IE), which can be determined using electrochemical methods such as potentiodynamic polarization and electrochemical impedance spectroscopy (EIS). The following tables summarize the performance of 1-Octanethiol and other selected inhibitors on different metal substrates under various corrosive environments.

Table 1: Corrosion Inhibition Efficiency of Alkanethiols on Copper in Simulated Acid Rain

Inhibitor	Concentration (mmol/L)	Corrosion Current Density (jcorr) (μA/cm²)	Inhibition Efficiency (IE %)
Bare Copper	-	15.85	-
1-Octanethiol (OT)	0.5	4.91	69.02
1-Dodecanethiol (DT)	0.5	1.77	88.81
1-Octadecanethiol (ODT)	0.5	1.43	90.97

Data extracted from a study on the inhibition of copper corrosion in simulated acid rain. The results indicate that longer alkyl chain thiols exhibit higher inhibition efficiency.[1]

Table 2: Comparison of 1-Octanethiol and Benzotriazole (B28993) on Copper

Inhibitor	Corrosive Medium	Corrosion Current Density (jcorr) (A/cm²)	Polarization Resistance (Rp) (Ω·cm²)	Inhibition Efficiency (IE %)
Bare Copper	3.5% NaCl	-	1.29 x 10³	-
Octadecanethiol & Benzotriazole SAM	3.5% NaCl	1.12 x 10⁻⁸	1.55 x 10⁷	>99
Bare Copper	Synthetic Tap Water	1.1 x 10⁻⁶	-	-
Benzotriazole (BTA)	Synthetic Tap Water	2.5 x 10⁻⁷	-	77.3

This table combines data from two separate studies to provide a comparative perspective. A binary self-assembled monolayer of octadecanethiol and benzotriazole shows a significant increase in polarization resistance.[2][3] Benzotriazole alone also demonstrates effective inhibition.[3]

Table 3: Performance of Various Inhibitors on Steel

Inhibitor	Substrate	Corrosive Medium	Inhibition Efficiency (IE %)
Tea Tree Essential Oil (4%)	Carbon Steel	1M HCl	~90
Expired Sinecod (4%)	Carbon Steel	1M HCl	~60
Imidazoline-based inhibitor	Carbon Steel	5% NaCl, CO2 saturated	~95

This table showcases the inhibition efficiencies of different types of organic inhibitors on steel, providing a broader context for the performance of corrosion inhibitors.[4][5]

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of scientific findings. The following are protocols for the key experiments cited in this guide.

Protocol 1: Preparation of 1-Octanethiol Self-Assembled Monolayer (SAM)

This protocol outlines the steps for forming a 1-Octanethiol SAM on a metal substrate, such as copper or gold.[6][7]

Materials:

• Metal substrate (e.g., copper coupon)

• 1-Octanethiol

• 200 proof ethanol (B145695)

• Acetone (B3395972)

• Deionized water

• Nitrogen gas

Procedure:

• Substrate Preparation:

  • Mechanically polish the metal substrate using progressively finer grades of SiC abrasive paper.

  • Rinse the substrate thoroughly with deionized water.

  • Degrease the substrate by sonicating in acetone for 5-10 minutes.

  • Rinse again with deionized water and then with ethanol.

  • Dry the substrate under a stream of nitrogen gas.

• SAM Formation:

  • Prepare a dilute solution of 1-Octanethiol in ethanol (e.g., 1-10 mM).

  • Immerse the cleaned and dried substrate into the thiol solution.

  • To minimize oxidation, the container can be backfilled with nitrogen gas and sealed.

  • Allow the self-assembly to proceed for a specified duration (typically 12-24 hours) to ensure a well-ordered monolayer.

• Post-Assembly Rinsing:

  • Remove the substrate from the thiol solution.

  • Rinse the substrate thoroughly with fresh ethanol to remove any non-chemisorbed thiol molecules.

  • Dry the SAM-coated substrate under a stream of nitrogen gas.

Protocol 2: Potentiodynamic Polarization Measurement

This technique is used to determine the corrosion current density (i_corr) and corrosion potential (E_corr), from which the inhibition efficiency can be calculated.[8][9][10][11][12]

Equipment:

• Potentiostat

• Three-electrode electrochemical cell:

  • Working Electrode (WE): The metal sample (bare or coated).

  • Reference Electrode (RE): e.g., Saturated Calomel Electrode (SCE) or Ag/AgCl.

  • Counter Electrode (CE): e.g., Platinum or graphite (B72142) rod.

• Corrosive electrolyte solution.

Procedure:

• Cell Setup:

  • Assemble the three-electrode cell with the prepared working electrode, reference electrode, and counter electrode.

  • Fill the cell with the corrosive electrolyte, ensuring the electrodes are properly immersed.

• Open Circuit Potential (OCP) Stabilization:

  • Measure the OCP of the working electrode until a stable potential is reached (typically 30-60 minutes). This stable potential is the corrosion potential (E_corr).

• Polarization Scan:

  • Initiate the potentiodynamic scan from a potential cathodic to E_corr (e.g., -250 mV vs. E_corr) to a potential anodic to E_corr (e.g., +250 mV vs. E_corr).

  • A slow scan rate (e.g., 0.167 mV/s or 1 mV/s) is typically used.

• Data Analysis (Tafel Extrapolation):

  • Plot the potential (E) versus the logarithm of the current density (log i).

  • Extrapolate the linear portions (Tafel regions) of the anodic and cathodic curves back to the corrosion potential (E_corr).

  • The intersection of the extrapolated lines with E_corr gives the corrosion current density (i_corr).

  • Calculate the Inhibition Efficiency (IE %) using the formula: IE % = [(i_corr_bare - i_corr_inhibitor) / i_corr_bare] * 100 where i_corr_bare is the corrosion current density of the bare metal and i_corr_inhibitor is that of the metal with the inhibitor.

Protocol 3: Electrochemical Impedance Spectroscopy (EIS)

EIS is a non-destructive technique that provides information about the resistance and capacitance of the electrochemical system, allowing for the evaluation of the protective properties of the inhibitor film.[4][9]

Equipment:

• Potentiostat with a frequency response analyzer.

• Three-electrode electrochemical cell (same as for potentiodynamic polarization).

• Corrosive electrolyte solution.

Procedure:

• Cell Setup and OCP Stabilization:

  • Follow the same steps as in the potentiodynamic polarization protocol to set up the cell and stabilize the OCP.

• EIS Measurement:

  • Apply a small amplitude sinusoidal AC potential perturbation (e.g., 10 mV) at the OCP.

  • Sweep a wide range of frequencies, typically from 100 kHz down to 10 mHz.

• Data Analysis:

  • The impedance data is commonly represented as a Nyquist plot (imaginary impedance vs. real impedance) or Bode plots (impedance magnitude and phase angle vs. frequency).

  • The diameter of the semicircle in the Nyquist plot corresponds to the charge transfer resistance (R_ct), which is inversely proportional to the corrosion rate. A larger diameter indicates better corrosion protection.

  • The data can be fitted to an equivalent electrical circuit model to extract quantitative parameters related to the inhibitor film and the corrosion process.

  • Calculate the Inhibition Efficiency (IE %) using the formula: IE % = [(R_ct_inhibitor - R_ct_bare) / R_ct_inhibitor] * 100 where R_ct_inhibitor is the charge transfer resistance with the inhibitor and R_ct_bare is that of the bare metal.

Mandatory Visualizations

To better illustrate the experimental process, the following diagrams are provided.

Caption: Experimental workflow for assessing corrosion protection efficiency.

Caption: Mechanism of corrosion inhibition by 1-Octanethiol SAM.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Preparing Self-Assembled Monolayers [sigmaaldrich.com]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. store.astm.org [store.astm.org]
• 11. farsi.msrpco.com [farsi.msrpco.com]
• 12. Potentiodynamic Corrosion Testing - PMC [pmc.ncbi.nlm.nih.gov]

Quantitative Analysis of 1-Octanethiol Surface Coverage: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Self-assembled monolayers (SAMs) of alkanethiols on gold surfaces are a cornerstone of surface functionalization in fields ranging from biosensing to drug delivery. Among these, 1-Octanethiol (C8H17SH) is a frequently utilized molecule for creating well-defined and reproducible surfaces. This guide provides a comprehensive comparison of the quantitative methods used to characterize the surface coverage of 1-Octanethiol SAMs, alongside a comparative look at other commonly used alkanethiols. The experimental data and protocols presented herein are intended to assist researchers in selecting the most appropriate techniques for their specific applications.

Comparison of Analytical Techniques for 1-Octanethiol Surface Coverage

The formation of a dense and well-ordered 1-Octanethiol monolayer is critical for many applications. Several analytical techniques can be employed to quantify the surface coverage and quality of these SAMs. Each method offers unique insights into the monolayer's properties.

Analytical Technique	Principle	Information Obtained	Typical Values for 1-Octanethiol SAMs on Gold
X-ray Photoelectron Spectroscopy (XPS)	Measures the elemental composition and chemical states of the surface.	Elemental composition (C, S, Au), monolayer thickness, and presence of contaminants.	C1s: ~30.47%, S2p: ~3.34%, Au4f: ~52.67% (atomic percentage)[1]
Contact Angle Goniometry	Measures the contact angle of a liquid (typically water) on the surface.	Surface hydrophobicity, which correlates with monolayer packing and order.	Advancing water contact angle: ~103°[2]
Electrochemical Methods (e.g., Cyclic Voltammetry)	Measures the electrochemical response of the modified electrode.	Blocking properties of the monolayer, surface coverage via reductive desorption.	Surface coverage can be calculated from the charge of the reductive desorption peak.
Ellipsometry	Measures the change in polarization of light upon reflection from a surface.	Monolayer thickness.	Thickness is dependent on the tilt angle of the alkyl chains.
Atomic Force Microscopy (AFM)	Scans a sharp tip over the surface to create a topographical image.	Surface morphology, uniformity, and presence of defects.	Can visualize the ordered domains and defects in the monolayer.
Infrared Reflection-Absorption Spectroscopy (IRRAS)	Measures the absorption of infrared radiation by the monolayer.	Molecular orientation and conformational order of the alkyl chains.	Can distinguish between well-ordered (all-trans) and disordered (gauche defects) chains.

Comparative Data: 1-Octanethiol vs. Alternative Alkanethiols

The choice of alkanethiol can significantly impact the properties of the resulting SAM. The chain length is a crucial parameter, with longer chains generally leading to more ordered and stable monolayers due to increased van der Waals interactions.

Alkanethiol	Chain Length	Typical Advancing Water Contact Angle on Gold (°C)	Key Characteristics
1-Butanethiol (C4)	4	Lower than C8	Forms less ordered and more defective monolayers compared to longer chains.[3]
1-Hexanethiol (C6)	6	Lower than C8	Monolayer quality is intermediate between C4 and C8.[3]
1-Octanethiol (C8)	8	~103 [2]	Forms well-ordered and relatively stable monolayers.
1-Dodecanethiol (C12)	12	~110-112	Forms highly ordered and stable monolayers with a thickness of approximately 1.6 nm.[4]
1-Hexadecanethiol (C16)	16	~112-115	Produces very dense and stable monolayers.
1-Octadecanethiol (C18)	18	~115	Forms highly crystalline and robust monolayers.
1,8-Octanedithiol	8	Lower than C8	Can bind to the surface with one or both thiol groups, affecting monolayer structure. Adsorption process is similar to 1-octanethiol.[5]
Nitrile-terminated Alkanethiols	Variable	Lower than CH3-terminated	Exhibit a less hydrophobic character compared to their methyl-terminated counterparts.[6]

Experimental Protocols

Detailed methodologies are crucial for obtaining reproducible and reliable data in the quantitative analysis of SAMs.

X-ray Photoelectron Spectroscopy (XPS) Analysis

Objective: To determine the elemental composition and thickness of a 1-Octanethiol SAM on a gold substrate.

Protocol:

• Sample Preparation: Immerse a clean gold substrate in a 1 mM solution of 1-Octanethiol in ethanol (B145695) for at least 24 hours to ensure the formation of a well-ordered monolayer. Rinse the substrate thoroughly with ethanol and dry it under a stream of nitrogen.

• Instrument Setup: Use a monochromatic Al Kα X-ray source (1486.6 eV). Set the take-off angle (the angle between the sample surface and the analyzer) to a standard value, often 45° or 90°.

• Data Acquisition:

  • Acquire a wide survey scan to identify all elements present on the surface.

  • Perform high-resolution scans for the C 1s, S 2p, and Au 4f regions to determine their precise binding energies and atomic concentrations. A pass energy of 80 eV for survey scans and 20 eV for high-resolution scans is common.[7]

• Data Analysis:

  • Reference the binding energies to the Au 4f peak at 84.0 eV.

  • Calculate the atomic concentrations of C, S, and Au using the integrated peak areas and the instrument's sensitivity factors.

  • The thickness of the monolayer can be estimated from the attenuation of the Au 4f signal.

Contact Angle Goniometry

Objective: To assess the hydrophobicity and packing density of a 1-Octanethiol SAM.

Protocol:

• Sample Preparation: Prepare the 1-Octanethiol SAM on a gold substrate as described for the XPS analysis.

• Measurement Setup: Use a contact angle goniometer equipped with a high-resolution camera and a precision liquid dispenser.

• Measurement Procedure:

  • Place a small droplet (typically 1-5 µL) of deionized water onto the SAM surface.

  • To measure the advancing contact angle, slowly increase the volume of the droplet and record the angle just before the contact line advances.

  • To measure the receding contact angle, slowly decrease the volume of the droplet and record the angle just before the contact line recedes.[8]

• Data Analysis: Analyze the captured images using the goniometer's software to determine the contact angles. A high advancing contact angle and low contact angle hysteresis (the difference between the advancing and receding angles) indicate a well-ordered and homogeneous monolayer.

Electrochemical Reductive Desorption

Objective: To determine the surface coverage of a 1-Octanethiol SAM.

Protocol:

• Electrode Preparation: Use a gold electrode as the working electrode. Clean it electrochemically before immersing it in a 1 mM solution of 1-Octanethiol in ethanol for an adequate time to form the SAM.

• Electrochemical Cell Setup: Use a three-electrode setup with the SAM-modified gold electrode as the working electrode, a platinum wire as the counter electrode, and a reference electrode (e.g., Ag/AgCl). The electrolyte is typically an aqueous solution of a non-adsorbing salt, such as 0.5 M KOH.[9]

• Measurement Procedure (Cyclic Voltammetry):

  • Scan the potential from an initial value where the SAM is stable (e.g., -0.2 V vs. Ag/AgCl) to a more negative potential where the reductive desorption of the thiolate occurs (e.g., -1.2 V vs. Ag/AgCl).

  • A cathodic peak corresponding to the reductive desorption of the 1-Octanethiol will be observed.

• Data Analysis:

  • Integrate the charge under the reductive desorption peak.

  • Calculate the surface coverage (Γ, in mol/cm²) using the following equation: Γ = Q / (n * F * A), where Q is the charge, n is the number of electrons transferred per molecule (n=1 for alkanethiols), F is the Faraday constant, and A is the electrode area.

Visualizations

Caption: Experimental workflow for the quantitative analysis of 1-Octanethiol surface coverage.

Caption: Relationship between analytical techniques and the monolayer properties they probe.

References

• 1. researchgate.net [researchgate.net]
• 2. tau.ac.il [tau.ac.il]
• 3. researchgate.net [researchgate.net]
• 4. tools.thermofisher.cn [tools.thermofisher.cn]
• 5. worldscientific.com [worldscientific.com]
• 6. researchgate.net [researchgate.net]
• 7. Surface Coverage and Structure of Mixed DNA/Alkylthiol Monolayers on Gold: Characterization by XPS, NEXAFS, and Fluorescence Intensity Measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 8. users.aalto.fi [users.aalto.fi]
• 9. pubs.acs.org [pubs.acs.org]

A Comparative Guide to 1-Octanethiol Self-Assembled Monolayers on Metal Substrates

This guide provides a comparative analysis of 1-Octanethiol (OT) self-assembled monolayers (SAMs) on various metal substrates, primarily gold (Au), silver (Ag), copper (Cu), and platinum (Pt). The information is tailored for researchers, scientists, and professionals in drug development who utilize surface modification techniques.

Self-assembled monolayers of alkanethiols on noble and coinage metals are a cornerstone of surface science, enabling precise control over interfacial properties.[1] 1-Octanethiol, an eight-carbon chain alkanethiol, is a commonly used molecule for these applications due to its ability to form well-defined, hydrophobic surfaces.[2] The choice of the underlying metal substrate, however, critically influences the structure, stability, and ultimate performance of the SAM. This guide compares these differences with supporting data and experimental protocols.

Comparative Performance Data

The performance of 1-Octanethiol SAMs varies significantly with the metal substrate. Key parameters include electrochemical stability, structural ordering, and surface wettability.

Table 1: Electrochemical Stability of 1-Octanethiol and Other Alkanethiol SAMs

Property	Gold (Au)	Platinum (Pt)	Copper (Cu)	Silver (Ag)
Reductive Stability Trend	Lowest	Intermediate	Highest	Not specified
Oxidative Stability Trend	Highest	Intermediate	Lowest	Not specified
Reductive Desorption	Desorption begins at lower potentials compared to Pt and Cu.[3]	More stable against reduction than on Au.[4]	Most stable against reduction.[4][5]	Not specified
Oxidative Desorption	Highly stable against oxidation.[5]	Less stable against oxidation than on Au.[3]	Prone to oxidation, consistent with the surface's propensity for oxide formation.[4][5]	Not specified
Notes	The stability of SAMs on Au is well-documented, but reductive stability is lower than on Pt or Cu.[3][5]	Stability on Pt is influenced by factors like surface reconstruction and defect density.[5]	The high reductive stability is linked to strong sulfur binding and competitive hydrogen adsorption.[3][4]	SAMs on silver are generally considered less stable than on gold, particularly over time.

Table 2: Structural and Surface Properties of 1-Octanethiol SAMs

Property	Gold (Au)	Platinum (Pt)	Copper (Cu)	Silver (Ag)
Structural Ordering	Forms highly ordered, densely packed monolayers.[6][7]	Forms densely packed monolayers, but can contain more defects than on Au.[1][2]	Can form multiple structural phases, including "honeycomb" and reconstructed pseudo-(100) phases.[8][9]	Forms SAMs with properties and wettability similar to those on gold.[10]
Binding & Bond Strength	Strong Au-S bond, but involves incorporation of Au atoms into RS-Au-SR staple motifs.[7]	Strong Pt-S bond.[11] XPS reveals multiple sulfur binding states.[1][12]	Strong S-substrate interaction plays a key role in the resulting structure.[8]	The structure of SAMs on silver differs from gold, but rates of exchange with thiols in solution are similar.[10]
Wettability (Contact Angle)	Hydrophobic surface with a water contact angle of ~103°.[2]	Hydrophobic surface with a water contact angle of ~110°.[2]	Not specified	Wettability by water and hexadecane (B31444) is similar to SAMs on gold with the same composition.[10]
Key Characteristics	The "gold standard" for SAM formation, extensively studied.[7]	Well-suited for microelectronics due to the strongly bound interface.[1]	Behavior contrasts with Au(111) due to differences in molecule-substrate bonding strength.[9]	Less pronounced differences are observed between thiol composition in solution and on the surface compared to gold.[10]

Visualized Experimental and Logical Models

The following diagrams illustrate the typical workflow for creating and characterizing 1-Octanethiol SAMs and the comparative stability relationships.

General experimental workflow for SAM preparation and analysis.

Comparative electrochemical stability trends of alkanethiol SAMs.

Experimental Protocols

The following protocols provide a generalized methodology for the formation and characterization of 1-Octanethiol SAMs on metal substrates.

This procedure is adapted from standard practices reported in the literature.[13]

• Substrate Preparation :

  • A clean substrate is critical for forming a well-ordered SAM.[13]

  • Begin by sonicating the metal-coated substrate in a solvent like absolute ethanol (B145695) for 10-15 minutes to remove organic contaminants.[13]

  • Rinse the substrate thoroughly with ethanol and ultrapure water.

  • Dry the substrate under a gentle stream of high-purity nitrogen gas.

  • For rigorous cleaning, especially for gold and platinum, a UV/Ozone treatment for 15-20 minutes is recommended to remove any final traces of organic impurities.[13][14]

• Solution Preparation :

  • Prepare a 1 mM solution of 1-Octanethiol in a high-purity solvent, typically 200-proof ethanol.

  • Use clean glassware and calibrated micropipettes for accuracy.

  • Sonicate the solution for 5-10 minutes to ensure the thiol is fully dissolved.

• Self-Assembly Process :

  • Immediately after cleaning, immerse the substrate into the thiol solution. Handle the substrate only with clean tweezers to avoid contamination.

  • Seal the container to prevent solvent evaporation and contamination. Backfilling the container with an inert gas like nitrogen is good practice.

  • Allow the self-assembly to proceed for 12 to 48 hours at room temperature. While initial monolayer formation is rapid, longer incubation times promote higher structural order and packing density.

• Rinsing and Drying :

  • After incubation, remove the substrate from the solution with tweezers.

  • Rinse the surface thoroughly with fresh ethanol to remove any loosely bound (physisorbed) thiol molecules.[13]

  • Dry the functionalized substrate again under a gentle stream of nitrogen. The sample is now ready for characterization or use.

• X-ray Photoelectron Spectroscopy (XPS) : This surface-sensitive technique is used to verify the elemental composition of the monolayer and investigate the chemical state of the sulfur-metal bond.[1][13] It can confirm the presence of chemisorbed thiolate species.

• Scanning Tunneling Microscopy (STM) / Atomic Force Microscopy (AFM) : These imaging techniques provide nanoscale visualization of the SAM's surface structure, including molecular packing, domain boundaries, and defects.[7][8][14]

• Contact Angle Goniometry : Measures the static contact angle of a liquid (typically water) on the SAM surface. For a 1-Octanethiol SAM, a high contact angle (>100°) indicates the successful formation of a uniform, hydrophobic monolayer.[1][2]

• Cyclic Voltammetry (CV) : An electrochemical method used to probe the barrier properties and stability of the SAM. Reductive and oxidative desorption peaks in the voltammogram provide quantitative data on the potential window in which the SAM is stable.[3][4]

• Fourier-Transform Infrared Spectroscopy (FTIR) : Often used in a reflection-absorption (RAIRS) setup, FTIR can identify the vibrational modes of the alkyl chains, providing information on their orientation and conformational order.[1][13]

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Electrochemical Stability of Thiolate Self-Assembled Monolayers on Au, Pt, and Cu - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. par.nsf.gov [par.nsf.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. apps.dtic.mil [apps.dtic.mil]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. benchchem.com [benchchem.com]
• 14. research.abo.fi [research.abo.fi]

Safety & Regulatory Compliance

Safeguarding Your Laboratory: Proper Disposal Procedures for 1-Octanethiol

For researchers, scientists, and professionals in drug development, the proper handling and disposal of chemicals is paramount to ensuring a safe and compliant laboratory environment. 1-Octanethiol, a compound often utilized in synthesis and surface functionalization, requires specific disposal procedures due to its hazardous nature, including being a skin sensitizer (B1316253) and highly toxic to aquatic life.[1][2] This guide provides essential, step-by-step instructions for the safe disposal of 1-Octanethiol and associated waste, promoting a culture of safety and environmental responsibility.

Immediate Safety and Handling

Before initiating any disposal protocol, it is crucial to handle 1-Octanethiol with the appropriate safety measures. Always work in a well-ventilated area, preferably within a certified chemical fume hood, to minimize inhalation exposure.[3][4] Personal Protective Equipment (PPE) is mandatory and should include safety glasses with side shields or chemical goggles, nitrile gloves, and a laboratory coat.[1][3]

Step-by-Step Disposal Protocol

The following procedures are recommended for the safe disposal of 1-Octanethiol and contaminated materials. Adherence to local, state, and federal regulations is essential throughout this process.[5]

Step 1: Decontamination of Glassware and Equipment

All non-disposable items, such as glassware, syringes, and cannulas, that have been in contact with 1-Octanethiol must be thoroughly decontaminated.

• Prepare a Bleach Bath: Within a chemical fume hood, prepare a decontamination solution by mixing commercial bleach (sodium hypochlorite) and water.[3][6]

• Submerge Contaminated Items: Immediately after use, submerge the contaminated items in the bleach solution. For larger items that cannot be fully submerged, fill them with the bleach solution, seal, and label them appropriately.[3][6]

• Soaking Time: Allow the items to soak for a sufficient period to ensure the oxidation of the thiol to a less odorous sulfonic acid.[3][7]

• Rinsing: After soaking, thoroughly rinse the decontaminated items with water before proceeding with standard cleaning procedures.

Step 2: Disposal of Unused or Surplus 1-Octanethiol

Unused or surplus 1-Octanethiol must be treated as hazardous chemical waste.[3]

• Original Container: Whenever possible, leave the chemical in its original container. Ensure the cap is tightly sealed.

• Labeling: Clearly label the container as "Hazardous Waste: 1-Octanethiol".

• Collection: Place the container in a designated hazardous waste collection area.

Step 3: Management of Contaminated Solid Waste

Disposable items such as gloves, absorbent pads, and paper towels contaminated with 1-Octanethiol require careful handling.

• Segregation: Collect all contaminated solid waste in a separate, clearly labeled hazardous waste container.

• Sealing: Ensure the container is well-sealed to prevent the escape of vapors.

• Disposal: Dispose of the container through your institution's hazardous waste management program.

Step 4: Neutralization of Small Liquid Waste Streams

For small amounts of liquid waste containing 1-Octanethiol, a neutralization step can be performed to reduce its hazard before collection as hazardous waste. This process should be carried out in a chemical fume hood.

• Prepare a Neutralizing Solution: Use a solution of sodium hypochlorite (B82951) (bleach) to oxidize the thiol.[3][7]

• Slow Addition: Slowly and carefully add the 1-Octanethiol waste to the stirred bleach solution. This reaction can be exothermic, so cooling may be necessary.[3]

• Reaction Time: Allow the mixture to react to ensure complete oxidation.

• Final Disposal: The resulting neutralized solution must still be disposed of as hazardous waste.[3] Collect it in a properly labeled container.

Quantitative Data for Disposal Procedures

For clarity and ease of comparison, the following table summarizes key quantitative data for the disposal procedures.

Parameter	Recommendation	Source(s)
Bleach Solution for Decontamination	A 1:1 mixture of commercial bleach and water is often recommended.	[3]
Soaking Time for Decontamination	At least 14-24 hours.	[3][6]
Neutralizing Agent for Liquid Waste	Sodium Hypochlorite (Commercial Bleach, ~5.25%)	[3][7]

Experimental Workflow for 1-Octanethiol Disposal

The logical flow of the disposal process is critical for ensuring safety and compliance. The following diagram illustrates the decision-making process and procedural steps.

Caption: Workflow for the proper disposal of 1-Octanethiol and associated waste.

References

• 1. echemi.com [echemi.com]
• 2. merckmillipore.com [merckmillipore.com]
• 3. benchchem.com [benchchem.com]
• 4. research.columbia.edu [research.columbia.edu]
• 5. datasheets.scbt.com [datasheets.scbt.com]
• 6. How To [chem.rochester.edu]
• 7. chemistry.mtu.edu [chemistry.mtu.edu]

Essential Guide to Handling 1-Octanethiol: Personal Protective Equipment, Operational Procedures, and Disposal

This guide provides critical safety and logistical information for researchers, scientists, and drug development professionals working with 1-Octanethiol. Adherence to these procedures is essential for ensuring laboratory safety and proper chemical management.

Understanding the Risks

1-Octanethiol is a combustible liquid that can be harmful if inhaled, ingested, or comes into contact with skin.[1] It may cause skin sensitization and irritation to the eyes, skin, and respiratory system.[2] The substance also has a strong, unpleasant odor.

Personal Protective Equipment (PPE)

When handling 1-Octanethiol, the following personal protective equipment is mandatory to minimize exposure and ensure personal safety.

1. Hand Protection:

• Wear chemical protective gloves.[2] Nitrile rubber or PVC gloves are suitable.

• For prolonged or frequent contact, a glove with a protection class of 5 or higher (breakthrough time > 240 minutes) is recommended.[2]

• For brief contact, a glove with a protection class of 3 or higher (breakthrough time > 60 minutes) is recommended.[2]

• Always inspect gloves before use and dispose of contaminated gloves in accordance with laboratory protocols.[3]

2. Eye and Face Protection:

• Wear safety glasses with side shields or chemical safety goggles.[1][2]

• Contact lenses should not be worn as they can absorb and concentrate irritants.[2]

• An eye wash unit should be readily accessible.[2]

3. Skin and Body Protection:

• Wear appropriate protective clothing to prevent skin exposure, such as a lab coat or overalls.[1][2]

• In situations with a higher risk of splashing, a PVC apron is recommended.[2]

• Safety footwear or rubber gumboots should be worn.[2]

4. Respiratory Protection:

• Work in a well-ventilated area, preferably in a chemical fume hood.[1][2]

• If exposure limits are exceeded or if irritation is experienced, use a NIOSH/MSHA approved respirator with an organic vapor cartridge.[1][4]

• For higher concentrations, a full-facepiece respirator or a self-contained breathing apparatus (SCBA) may be necessary.[2][5]

Quantitative Data Summary

The following table summarizes key quantitative data for 1-Octanethiol to inform risk assessments and handling procedures.

Property	Value
Chemical Formula	C₈H₁₈S
Molecular Weight	146.29 g/mol
Appearance	Clear, colorless liquid with a mild odor[5][6]
Boiling Point	197-200 °C (387-392 °F)[3][7]
Flash Point	68 °C (154.4 °F)[1][7]
Density	0.843 g/mL at 25 °C[7]
NIOSH REL	Ceiling: 0.5 ppm (3.0 mg/m³) [15-minute][5][8]
Solubility in Water	Insoluble[6][9]

Procedural Guidance: Handling and Disposal Workflow

The following diagram and step-by-step protocols outline the safe handling, use, and disposal of 1-Octanethiol.

Caption: Logical workflow for the safe handling and disposal of 1-Octanethiol.

Experimental Protocols

Step-by-Step Handling Procedure:

• Preparation:

  • Before handling, ensure all necessary PPE is worn correctly.

  • Verify that the chemical fume hood or other ventilation system is functioning properly.[2]

  • Assemble all required equipment and reagents to minimize movement during the procedure.

• Handling:

  • Conduct all transfers and manipulations of 1-Octanethiol inside a chemical fume hood to avoid inhalation of vapors.[2]

  • Avoid contact with skin and eyes.[1]

  • Keep the container tightly closed when not in use.[1]

  • Ground all equipment when handling to prevent static discharge, as the substance is a combustible liquid.[9]

  • Do not eat, drink, or smoke in the handling area.[2]

• Storage:

  • Store 1-Octanethiol in a cool, dry, and well-ventilated area.[2]

  • Keep it away from heat, sparks, and open flames.[1]

  • Store in the original, tightly sealed container.[2]

  • It is incompatible with oxidizers, reducing agents, strong acids and bases, and alkali metals.[5][9]

Spill Management Protocol:

• Immediate Actions:

  • Evacuate the immediate area of the spill.

  • Remove all sources of ignition.[2]

  • Increase ventilation.[2]

• Containment and Cleanup:

  • For small spills, absorb the liquid with an inert material such as vermiculite, sand, or earth.[9]

  • Use non-sparking tools to collect the absorbed material and place it into a suitable, labeled container for disposal.[9]

  • Do not allow the spill to enter drains or waterways.[2]

• Decontamination:

  • Wash the spill area thoroughly with soap and water.[2]

Disposal Plan:

• Waste Collection:

  • Collect all waste materials, including contaminated absorbents and disposable PPE, in a clearly labeled, sealed container.

• Disposal Regulations:

  • All waste must be handled and disposed of in accordance with local, state, and federal regulations.[2]

  • It may be necessary to have the waste collected by a licensed hazardous waste disposal company.

  • Do not dispose of 1-Octanethiol down the drain.[3] Puncture empty containers to prevent reuse.[2]

References

• 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 2. datasheets.scbt.com [datasheets.scbt.com]
• 3. uwaterloo.ca [uwaterloo.ca]
• 4. CDC - NIOSH Pocket Guide to Chemical Hazards - 1-Octanethiol [cdc.gov]
• 5. restoredcdc.org [restoredcdc.org]
• 6. 1-Octanethiol | C8H18S | CID 8144 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. fishersci.com [fishersci.com]
• 9. 1-OCTANETHIOL | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]